1-Bromo-4-pentylbenzene

• CAS: 51554-95-1

Core Science & Biosynthesis

An In-depth Technical Guide to the Physical Properties of 1-Bromo-4-pentylbenzene

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Bromo-4-pentylbenzene is an organic compound that serves as a versatile intermediate in various fields, including the synthesis of liquid crystals, pharmaceuticals, and other specialty organic molecules.[1] Its chemical structure, consisting of a benzene ring substituted with a bromine atom and a pentyl group, imparts a unique combination of reactivity and physical characteristics. The bromine atom allows for a range of chemical transformations, such as nucleophilic substitution and metal-catalyzed cross-coupling reactions, while the pentyl chain influences its solubility and other physical properties.[1] A thorough understanding of its physical properties is crucial for its application in synthesis and material science. This guide provides a comprehensive overview of the key physical properties of 1-Bromo-4-pentylbenzene, along with detailed experimental protocols for their determination.

Core Physical Properties

The physical properties of 1-Bromo-4-pentylbenzene are summarized in the table below. These values are essential for predicting its behavior in various chemical processes, for purification, and for ensuring safe handling and storage.

Property	Value
Molecular Formula	C₁₁H₁₅Br
Molecular Weight	227.15 g/mol
Appearance	Colorless to light yellow clear liquid
Boiling Point	261.8 °C at 760 mmHg
148 °C at 20 mmHg
Density	Approximately 1.2 g/cm³
Specific Gravity (20/20)	1.21
Refractive Index	1.5235-1.5275 at 20 °C
Flash Point	89 °C (192 °F)
Solubility	Soluble in organic solvents
CAS Number	51554-95-1
IUPAC Name	1-bromo-4-pentylbenzene

Experimental Protocols

Accurate determination of physical properties is fundamental in chemical research. The following sections detail standard laboratory procedures for measuring the key physical properties of liquid compounds like 1-Bromo-4-pentylbenzene.

Determination of Boiling Point (Capillary Method)

The boiling point of a liquid is the temperature at which its vapor pressure equals the external pressure.[2] The capillary method is a common and efficient technique for determining the boiling point of small quantities of a liquid.

Apparatus:

• Thiele tube or oil bath

• Thermometer (-10 to 300 °C)

• Small test tube (fusion tube)

• Capillary tube (sealed at one end)

• Heating source (e.g., Bunsen burner or hot plate)

• Stand and clamp

Procedure:

• A small amount of 1-Bromo-4-pentylbenzene is placed into the small test tube.

• The capillary tube, with its sealed end uppermost, is placed inside the test tube containing the liquid.

• The test tube is attached to the thermometer, ensuring the sample is level with the thermometer bulb.

• The assembly is clamped and immersed in a Thiele tube or an oil bath, making sure the heating liquid is above the level of the sample but below the opening of the test tube.

• The bath is heated gently. As the temperature rises, a slow stream of bubbles will emerge from the open end of the capillary tube.

• Heating is continued until a rapid and continuous stream of bubbles is observed.

• The heat source is then removed, and the bath is allowed to cool slowly.

• The temperature at which the bubbling stops and the liquid begins to enter the capillary tube is recorded as the boiling point.[3]

Determination of Density (Pycnometer Method)

Density is the mass of a substance per unit volume. A pycnometer, a flask with a specific, accurately known volume, is used for precise density measurements of liquids.[4][5]

Apparatus:

• Pycnometer (specific gravity bottle)

• Analytical balance (accurate to ±0.001 g)

• Thermometer

• Water bath (for temperature control)

Procedure:

• The empty, clean, and dry pycnometer is weighed accurately on the analytical balance (m₁).

• The pycnometer is filled with distilled water and placed in a constant temperature water bath until it reaches thermal equilibrium. The volume is adjusted precisely to the calibration mark, and any excess water is carefully removed from the outside.

• The pycnometer filled with water is weighed (m₂).

• The pycnometer is emptied, thoroughly dried, and then filled with 1-Bromo-4-pentylbenzene.

• The same temperature equilibration and volume adjustment procedure is followed as with the water.

• The pycnometer filled with the sample liquid is weighed (m₃).

• The density of the liquid (ρ) is calculated using the following formula: ρ = [(m₃ - m₁) / (m₂ - m₁)] * ρ_water where ρ_water is the known density of water at the experimental temperature.

Determination of Refractive Index (Abbe Refractometer)

The refractive index is a dimensionless number that describes how fast light travels through a material. It is a characteristic property of a substance and is temperature-dependent. An Abbe refractometer is a common instrument for this measurement.[6]

Apparatus:

• Abbe refractometer

• Constant temperature water bath or internal Peltier temperature control

• Dropper or pipette

• Lint-free tissue

• Standard calibration liquid (e.g., distilled water)

Procedure:

• The refractometer is turned on, and the temperature is set and allowed to stabilize (commonly 20 °C).

• The prism surfaces of the refractometer are cleaned with a suitable solvent (e.g., ethanol or acetone) and a soft, lint-free tissue.

• The instrument is calibrated using a standard liquid with a known refractive index.

• A few drops of 1-Bromo-4-pentylbenzene are placed on the lower prism using a clean dropper.

• The prisms are closed and locked.

• While looking through the eyepiece, the handwheel is adjusted until the light and dark fields are visible. The compensator knob is turned to eliminate any color fringe at the borderline, resulting in a sharp, clear line.

• The handwheel is further adjusted to center the borderline on the crosshairs.

• The refractive index value is read from the instrument's scale or digital display.

Determination of Flash Point (Pensky-Martens Closed Cup Tester)

The flash point is the lowest temperature at which a liquid can form an ignitable mixture in air near its surface. The Pensky-Martens closed-cup method is a standard procedure for determining the flash point of combustible liquids.[7][8][9]

Apparatus:

• Pensky-Martens closed-cup apparatus (manual or automated)

• Heat source

• Stirrer

• Ignition source (e.g., gas flame or electric igniter)

Procedure:

• The sample cup is filled with 1-Bromo-4-pentylbenzene up to the filling mark.

• The lid, which contains the stirrer, thermometer, and ignition source assembly, is placed on the cup.

• The sample is heated at a slow, constant rate while being continuously stirred.

• At regular temperature intervals, the stirring is stopped, and the ignition source is applied by dipping it into the vapor space above the liquid surface.

• This process is repeated until a "flash" (a brief flame that goes out immediately) is observed inside the cup.

• The temperature at which the flash occurs is recorded as the flash point.[9]

Visualizations

Molecular Structure and Physical Properties Relationship

The physical properties of 1-Bromo-4-pentylbenzene are directly influenced by its molecular structure. The aromatic ring, the bromine atom, and the alkyl chain each contribute to the overall characteristics of the molecule.

References

• 1. nbinno.com [nbinno.com]
• 2. Determination of Boiling Point of Organic Compounds - GeeksforGeeks [geeksforgeeks.org]
• 3. vijaynazare.weebly.com [vijaynazare.weebly.com]
• 4. mt.com [mt.com]
• 5. calnesis.com [calnesis.com]
• 6. mt.com [mt.com]
• 7. Flash Point by Pensky-Martens Closed Cup: ASTM D93 Standard Tests - The ANSI Blog [blog.ansi.org]
• 8. precisionlubrication.com [precisionlubrication.com]
• 9. ASTM D93 | Flash Point by Pensky-Martens Closed Cup Tester [ayalytical.com]

An In-depth Technical Guide to 1-Bromo-4-pentylbenzene (CAS: 51554-95-1)

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1-Bromo-4-pentylbenzene, a key chemical intermediate in the synthesis of liquid crystals and pharmacologically active molecules. This document details its physicochemical properties, synthesis protocols, and its applications, with a focus on its role in the development of novel materials and therapeutics.

Core Chemical and Physical Properties

1-Bromo-4-pentylbenzene is an alkyl-substituted bromobenzene characterized by a pentyl group at the para position of the benzene ring.[1] This structure imparts a combination of hydrophobicity from the alkyl chain and reactivity from the bromine atom, making it a versatile building block in organic synthesis.[1] The quantitative properties of this compound are summarized in the table below.

Property	Value	Reference(s)
CAS Number	51554-95-1	[2]
Molecular Formula	C₁₁H₁₅Br	[3]
Molecular Weight	227.14 g/mol
Appearance	Colorless to light yellow clear liquid	[4]
Boiling Point	203-204 °C (lit.)
Density	1.272 g/mL at 25 °C (lit.)
Refractive Index (n20/D)	1.5260 (lit.)
Flash Point	120 °C (248 °F) - closed cup
InChI	InChI=1S/C11H15Br/c1-2-3-4-5-10-6-8-11(12)9-7-10/h6-9H,2-5H2,1H3	[2]
InChIKey	SGCJPYYTVBHQGE-UHFFFAOYSA-N	[2]
SMILES	CCCCCc1ccc(Br)cc1

Synthesis of 1-Bromo-4-pentylbenzene: Experimental Protocols

The synthesis of 1-Bromo-4-pentylbenzene can be achieved through various synthetic routes. Two common methods are electrophilic aromatic substitution of pentylbenzene and a Sandmeyer-type reaction from 4-pentylaniline.

Method 1: Electrophilic Bromination of Pentylbenzene

This method involves the direct bromination of pentylbenzene using bromine in the presence of a Lewis acid catalyst, such as iron(III) bromide. The pentyl group is an ortho-, para-director, leading to a mixture of isomers, with the para-isomer being the major product.

Experimental Protocol:

• Reaction Setup: In a fume hood, a dry round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a reflux condenser is charged with pentylbenzene and a catalytic amount of iron filings.

• Reagent Addition: The flask is cooled in an ice bath. A solution of bromine in a suitable solvent (e.g., carbon tetrachloride or dichloromethane) is added dropwise from the dropping funnel with continuous stirring. The reaction is exothermic and the temperature should be maintained below 10 °C.[5]

• Reaction Progression: After the complete addition of bromine, the reaction mixture is allowed to warm to room temperature and stirred for several hours until the evolution of hydrogen bromide gas ceases.

• Work-up: The reaction mixture is washed sequentially with water, a dilute solution of sodium bisulfite (to remove excess bromine), and a saturated sodium bicarbonate solution.

• Purification: The organic layer is separated, dried over anhydrous magnesium sulfate, and the solvent is removed by rotary evaporation. The crude product is then purified by vacuum distillation to yield 1-Bromo-4-pentylbenzene.

Synthesis of 1-Bromo-4-pentylbenzene via Electrophilic Bromination.

Method 2: Synthesis from 4-Pentylaniline

This protocol involves the diazotization of 4-pentylaniline followed by a Sandmeyer-type reaction.

Experimental Protocol:

• Diazotization: 4-Pentylaniline is dissolved in an aqueous solution of a strong acid (e.g., sulfuric acid) and cooled to 0-5 °C in an ice bath. A solution of sodium nitrite in water is then added dropwise while maintaining the low temperature to form the corresponding diazonium salt.[4]

• Sandmeyer Reaction: The freshly prepared diazonium salt solution is added to a solution of copper(I) bromide in hydrobromic acid.

• Work-up: The reaction mixture is heated to decompose the diazonium salt, leading to the formation of 1-Bromo-4-pentylbenzene. The product is then extracted with an organic solvent (e.g., diethyl ether or dichloromethane).

• Purification: The organic extracts are combined, washed with water and brine, dried over a suitable drying agent, and the solvent is evaporated. The final product is purified by vacuum distillation.

Applications in Synthesis

1-Bromo-4-pentylbenzene is a valuable precursor in the synthesis of more complex molecules, primarily through cross-coupling reactions.

Suzuki Coupling for Biphenyl Derivatives

A prominent application of 1-Bromo-4-pentylbenzene is in the Suzuki cross-coupling reaction to form 4-alkyl-4'-cyanobiphenyls, a class of molecules widely used as liquid crystals.[6]

Experimental Protocol for Suzuki Coupling:

• Reaction Setup: A mixture of 1-Bromo-4-pentylbenzene, 4-cyanophenylboronic acid, a palladium catalyst (e.g., tetrakis(triphenylphosphine)palladium(0)), and a base (e.g., potassium carbonate) is placed in a reaction flask.

• Solvent Addition: A degassed solvent system, typically a mixture of toluene, ethanol, and water, is added to the flask.

• Reaction: The mixture is heated under an inert atmosphere (e.g., nitrogen or argon) with vigorous stirring for several hours until the reaction is complete, as monitored by techniques such as TLC or GC-MS.

• Work-up and Purification: Upon completion, the reaction is cooled, and the product is extracted with an organic solvent. The organic layer is washed, dried, and concentrated. The crude product is then purified, often by column chromatography, to yield the desired biphenyl derivative.

Workflow for the Suzuki Coupling of 1-Bromo-4-pentylbenzene.

Role in Drug Development: Precursor to 5-HT₄ Receptor Antagonists

Biphenyl moieties are present in a variety of pharmacologically active compounds. Notably, derivatives of biphenyls have been investigated as potent 5-HT₄ receptor antagonists.[7] The serotonin 5-HT₄ receptor, a G-protein coupled receptor, is involved in various physiological processes, and its modulation has therapeutic potential in gastrointestinal and central nervous system disorders.[8][9] 1-Bromo-4-pentylbenzene serves as a key starting material for the synthesis of the 4-pentylbiphenyl core structure found in some of these antagonists.

The general mechanism of a 5-HT₄ receptor antagonist involves binding to the receptor and preventing its activation by the endogenous ligand, serotonin. This blockade inhibits the downstream signaling cascade, which typically involves the activation of adenylyl cyclase and an increase in intracellular cyclic AMP (cAMP).

Mechanism of 5-HT₄ Receptor Antagonism.

Safety and Handling

1-Bromo-4-pentylbenzene is classified as a hazardous substance. It is known to cause skin irritation and serious eye damage. It is also considered very toxic to aquatic life with long-lasting effects. Appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, should be worn when handling this chemical. All work should be conducted in a well-ventilated fume hood. As a combustible liquid, it should be kept away from heat, sparks, and open flames.

References

• 1. CAS 51554-95-1: 1-Bromo-4-pentylbenzene | CymitQuimica [cymitquimica.com]
• 2. 1-Bromo-4-pentylbenzene | C11H15Br | CID 2735599 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. chemscene.com [chemscene.com]
• 4. prepchem.com [prepchem.com]
• 5. benzene methylbenzene naphthalene bromination Electrophilic substitution ring halogenation mechanism physical and chemical properties uses of chloro-aromatics and other aryl halides advanced A level organic chemistry revision notes doc brown [docbrown.info]
• 6. 4-Cyano-4'-pentylbiphenyl - Wikipedia [en.wikipedia.org]
• 7. Acidic biphenyl derivatives: synthesis and biological activity of a new series of potent 5-HT(4) receptor antagonists - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Synthesis and pharmacological properties of novel hydrophilic 5-HT4 receptor antagonists - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. What are 5-HT4 receptor antagonists and how do they work? [synapse.patsnap.com]

A Technical Guide to 1-Bromo-4-pentylbenzene: Properties and Applications

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed overview of 1-Bromo-4-pentylbenzene, a key organic compound utilized in various advanced industrial applications. This guide covers its core chemical properties, reactivity, and its role as a versatile intermediate in the synthesis of complex molecules.

Core Chemical Properties

1-Bromo-4-pentylbenzene, an aryl halide, is distinguished by a benzene ring substituted with both a bromine atom and a pentyl group.[1] This structure imparts a combination of reactivity, conferred by the bromine atom, and hydrophobicity from the five-carbon alkyl chain.[1][2] These features make it a valuable building block in organic synthesis.[2]

The fundamental quantitative data for 1-Bromo-4-pentylbenzene are summarized below.

Property	Value	Source(s)
Molecular Formula	C₁₁H₁₅Br	[2][3][4][5][6]
Molecular Weight	227.14 g/mol	[2][4]
Alternate Molecular Weight	227.15 g/mol	[3][6]
CAS Number	51554-95-1	[2][3][4][5][6]
Appearance	Colorless to light yellow clear liquid	[2]

Structural and Logical Relationships

The chemical identity of 1-Bromo-4-pentylbenzene is derived from its constituent parts, which logically determine its formula and mass. The following diagram illustrates this relationship.

Caption: Logical workflow from compound name to molecular weight.

Reactivity and Synthetic Utility

1-Bromo-4-pentylbenzene is a versatile intermediate primarily due to the reactivity of the bromine atom attached to the benzene ring.[2] This feature allows it to be a key component in the synthesis of more complex molecules for various industries.[2]

The C-Br bond is susceptible to a range of chemical transformations, most notably:

• Metal-catalyzed cross-coupling reactions : The bromo group serves as an excellent handle for reactions like Suzuki, Heck, and Sonogashira couplings, enabling the formation of new carbon-carbon bonds. This is crucial for building the complex scaffolds of liquid crystal monomers and pharmaceutical agents.[2]

• Nucleophilic substitution : The bromine atom can be displaced by various nucleophiles, allowing for the introduction of different functional groups.[1][2]

Its applications are diverse, with significant use as a key intermediate in the manufacturing of:

• Liquid crystal monomers , which are essential for modern display technologies.[2]

• Pharmaceutical raw materials , contributing to the synthesis of various drug molecules.[2]

• Electronic materials and other specialty chemicals .[2]

Experimental Protocols

Detailed, step-by-step experimental protocols for the synthesis of 1-Bromo-4-pentylbenzene are not available in general literature but are typically found in specialized chemical synthesis journals or patents. However, based on standard organic chemistry principles and protocols for similar compounds, a plausible synthetic route would involve the Friedel-Crafts acylation of benzene with valeryl chloride, followed by a Clemmensen or Wolff-Kishner reduction to form pentylbenzene, and finally, electrophilic aromatic substitution with bromine in the presence of a Lewis acid catalyst (e.g., FeBr₃) to install the bromine atom at the para position.

The reactivity of the compound is well-established.[2] For instance, its use in cross-coupling reactions would follow standard published methodologies for aryl bromides. A researcher utilizing this compound would adapt established protocols for the specific coupling reaction they intend to perform. Professionals are advised to consult specialized databases and chemical literature for precise, peer-reviewed synthetic methods.

References

• 1. CAS 51554-95-1: 1-Bromo-4-pentylbenzene | CymitQuimica [cymitquimica.com]
• 2. nbinno.com [nbinno.com]
• 3. chemscene.com [chemscene.com]
• 4. 1-Bromo-4-pentylbenzene | C11H15Br | CID 2735599 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. 1-Bromo-4-n-pentylbenzene, 98% | Fisher Scientific [fishersci.ca]
• 6. 1-Bromo-4-pentylbenzene - Shandong Biotech [shandongbiotech.com]

Spectroscopic Profile of 1-Bromo-4-pentylbenzene: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for the aromatic compound 1-Bromo-4-pentylbenzene. This document is intended to serve as a valuable resource for researchers and professionals involved in organic synthesis, materials science, and drug development by presenting key spectroscopic information in a structured and accessible format. The guide includes predicted Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data, detailed experimental protocols for acquiring such spectra, and logical workflow diagrams to guide spectroscopic analysis.

Chemical Structure and Properties

1-Bromo-4-pentylbenzene is an organic compound with the chemical formula C₁₁H₁₅Br.[1] It consists of a benzene ring substituted with a bromine atom and a pentyl group at the para position. This structure makes it a useful intermediate in various chemical syntheses.

Chemical Structure:

Caption: 2D Structure of 1-Bromo-4-pentylbenzene.

Spectroscopic Data

While experimental spectra for 1-Bromo-4-pentylbenzene are available in databases such as SpectraBase, this guide presents predicted spectroscopic data to provide a baseline for analysis.[2][3] This data has been generated using computational chemistry methods.

¹H NMR Spectroscopy (Predicted)

The predicted ¹H NMR spectrum of 1-Bromo-4-pentylbenzene provides information on the chemical environment of the hydrogen atoms in the molecule.

Chemical Shift (ppm)	Multiplicity	Integration	Assignment
~7.39	Doublet	2H	Ar-H (ortho to Br)
~7.00	Doublet	2H	Ar-H (ortho to pentyl)
~2.55	Triplet	2H	Ar-CH₂-
~1.59	Multiplet	2H	-CH₂-
~1.32	Multiplet	4H	-CH₂-CH₂-
~0.89	Triplet	3H	-CH₃

¹³C NMR Spectroscopy (Predicted)

The predicted ¹³C NMR spectrum reveals the different carbon environments within 1-Bromo-4-pentylbenzene.

Chemical Shift (ppm)	Assignment
~141.8	Ar-C (para to Br)
~131.5	Ar-C (ortho to Br)
~130.3	Ar-C (ortho to pentyl)
~119.9	Ar-C (ipso to Br)
~35.3	Ar-CH₂-
~31.5	-CH₂-
~31.0	-CH₂-
~22.5	-CH₂-
~14.0	-CH₃

Infrared (IR) Spectroscopy (Predicted)

The predicted IR spectrum indicates the presence of key functional groups in 1-Bromo-4-pentylbenzene.

Wavenumber (cm⁻¹)	Intensity	Vibration	Functional Group
~3080-3020	Medium	C-H Stretch	Aromatic
~2955-2850	Strong	C-H Stretch	Aliphatic (Pentyl)
~1590	Medium	C=C Stretch	Aromatic Ring
~1485	Strong	C=C Stretch	Aromatic Ring
~1070	Strong	C-Br Stretch	Aryl Halide
~820	Strong	C-H Bend	p-Disubstituted Benzene

Mass Spectrometry (Predicted)

The predicted mass spectrum of 1-Bromo-4-pentylbenzene shows the molecular ion peak and expected fragmentation patterns. Due to the presence of bromine, a characteristic M+2 isotope peak of nearly equal intensity to the molecular ion peak is expected.

m/z	Relative Intensity (%)	Assignment
228	~98	[M+2]⁺ (with ⁸¹Br)
226	100	[M]⁺ (with ⁷⁹Br)
171/169	High	[M - C₄H₉]⁺
147	Moderate	[C₁₁H₁₅]⁺
91	High	[C₇H₇]⁺ (Tropylium ion)

Experimental Protocols

The following are generalized protocols for obtaining the spectroscopic data presented above.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Sample Preparation:

• Dissolve 5-10 mg of 1-Bromo-4-pentylbenzene in approximately 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃).

• Add a small amount of an internal standard, such as tetramethylsilane (TMS), for referencing the chemical shifts to 0 ppm.

• Transfer the solution to a clean, dry 5 mm NMR tube.

Data Acquisition:

• Insert the NMR tube into the spectrometer.

• Lock the spectrometer on the deuterium signal of the solvent.

• Shim the magnetic field to achieve homogeneity.

• Acquire the ¹H NMR spectrum, followed by the ¹³C NMR spectrum. Standard pulse programs are used for both one-dimensional experiments.

Caption: NMR Spectroscopy Experimental Workflow.

Infrared (IR) Spectroscopy

Sample Preparation (Neat Liquid):

• As 1-Bromo-4-pentylbenzene is a liquid at room temperature, a neat spectrum can be obtained.

• Place a small drop of the neat liquid between two salt plates (e.g., NaCl or KBr) to form a thin film.

Data Acquisition:

• Place the salt plates in the sample holder of the FTIR spectrometer.

• Acquire the background spectrum (of the clean salt plates).

• Acquire the sample spectrum. The instrument's software will automatically subtract the background.

Mass Spectrometry (MS)

Sample Introduction and Ionization:

• The sample is typically introduced into the mass spectrometer via Gas Chromatography (GC-MS) for separation and purification before analysis.

• In the ion source, the molecules are bombarded with a beam of high-energy electrons (typically 70 eV) in a technique known as Electron Ionization (EI). This causes the molecules to lose an electron and form a molecular ion (M⁺) and fragment ions.

Mass Analysis and Detection:

• The ions are accelerated into a mass analyzer (e.g., a quadrupole).

• The mass analyzer separates the ions based on their mass-to-charge ratio (m/z).

• A detector records the abundance of each ion at a specific m/z, generating the mass spectrum.

Caption: Mass Spectrometry Experimental Workflow.

Conclusion

This technical guide provides a foundational understanding of the spectroscopic characteristics of 1-Bromo-4-pentylbenzene. The tabulated predicted data serves as a useful reference for compound identification and quality control. The detailed experimental protocols offer practical guidance for researchers to obtain their own high-quality spectroscopic data. The logical workflow diagrams provide a clear visual representation of the steps involved in spectroscopic analysis. This comprehensive resource is designed to support the work of professionals in the fields of chemical research and development.

References

• 1. nbinno.com [nbinno.com]
• 2. 1-Bromo-4-pentylbenzene | C11H15Br | CID 2735599 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. dev.spectrabase.com [dev.spectrabase.com]

An In-depth Technical Guide to the Solubility Characteristics of 1-Bromo-4-pentylbenzene

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of 1-bromo-4-pentylbenzene (CAS No: 51554-95-1). Given the limited availability of specific quantitative solubility data in peer-reviewed literature, this document combines theoretical predictions based on the compound's chemical structure with established experimental protocols for solubility determination. This guide is intended to be a valuable resource for laboratory work, including reaction optimization, purification processes, and formulation development.

Physicochemical Properties of 1-Bromo-4-pentylbenzene

1-Bromo-4-pentylbenzene is an aryl halide, characterized by a benzene ring substituted with a bromine atom and a pentyl group.[1] Its molecular formula is C₁₁H₁₅Br, and it has a molecular weight of approximately 227.14 g/mol .[1][2] Under standard conditions, it exists as a colorless to light yellow clear liquid.[1] The presence of the non-polar benzene ring and the five-carbon alkyl chain, coupled with the polarizable bromine atom, dictates its solubility behavior.[1]

Predicted Solubility Profile

The solubility of a compound is governed by the principle of "like dissolves like." Consequently, 1-bromo-4-pentylbenzene, being a predominantly non-polar molecule, is expected to exhibit good solubility in a range of common organic solvents and poor solubility in water. The long pentyl chain significantly contributes to its hydrophobic nature.[1]

Table 1: Predicted Solubility of 1-Bromo-4-pentylbenzene in Various Solvents at 25°C

Solvent Class	Solvent	Polarity Index	Predicted Qualitative Solubility	Estimated Quantitative Solubility Range (mg/mL)	Rationale
Non-Polar	Hexane	0.1	Very Soluble	> 500	The non-polar nature of hexane closely matches the hydrophobic character of the pentylbenzene moiety, leading to strong van der Waals interactions and high solubility.
Toluene	2.4	Very Soluble	> 500	As an aromatic solvent, toluene can engage in π-stacking interactions with the benzene ring of 1-bromo-4-pentylbenzene, in addition to van der Waals forces, resulting in excellent solubility.
Polar Aprotic	Acetone	5.1	Soluble	100 - 500	Acetone's moderate polarity allows it to solvate both the non-polar and slightly polar parts of the molecule. Similar compounds like 4-bromotoluene are soluble in acetone.[3]
Diethyl Ether	2.8	Soluble	100 - 500	Diethyl ether is a common solvent for non-polar to moderately polar organic compounds. 4-bromotoluene is known to be soluble in ether.[4]
Dimethyl Sulfoxide (DMSO)	7.2	Soluble	100 - 500	DMSO is a strong polar aprotic solvent capable of dissolving a wide range of organic compounds.
Polar Protic	Ethanol	4.3	Soluble	100 - 500	The ethyl group of ethanol provides some non-polar character to interact with the pentylbenzene part, while the hydroxyl group's polarity is less of a hindrance compared to water. 4-bromotoluene is soluble in ethanol.[3][4]
Methanol	5.1	Moderately Soluble	50 - 100	Methanol is more polar than ethanol, which may slightly reduce its ability to solvate the non-polar 1-bromo-4-pentylbenzene.
Aqueous	Water	10.2	Insoluble	< 0.1	The large hydrophobic pentylbenzene structure cannot overcome the strong hydrogen bonding network of water, leading to very low miscibility. Similar compounds like bromobenzene and 1-bromo-4-tert-butylbenzene are insoluble in water.[6][7]

Experimental Protocol for Solubility Determination

The following is a detailed methodology for the experimental determination of the solubility of 1-bromo-4-pentylbenzene in organic solvents, based on the widely accepted isothermal shake-flask method.[8][9]

3.1. Materials and Equipment

• 1-Bromo-4-pentylbenzene (high purity)

• Selected organic solvents (analytical grade)

• Analytical balance

• Glass vials with screw caps

• Constant temperature orbital shaker or magnetic stirrer with hotplate

• Centrifuge

• Syringes and syringe filters (e.g., 0.22 µm PTFE)

• Volumetric flasks and pipettes

• Analytical instrument for quantification (e.g., UV-Vis spectrophotometer, HPLC, or GC)

3.2. Procedure

• Preparation of Saturated Solution:

  • Add an excess amount of 1-bromo-4-pentylbenzene to a vial containing a known volume (e.g., 5 mL) of the selected organic solvent. The presence of undissolved liquid droplets is necessary to ensure saturation.

  • Seal the vials tightly to prevent solvent evaporation.

  • Place the vials in a constant temperature shaker bath set to the desired temperature (e.g., 25°C).

  • Agitate the vials for a sufficient period to reach equilibrium (e.g., 24-48 hours). A preliminary study can determine the minimum time required to reach equilibrium.

• Phase Separation:

  • After equilibration, allow the vials to stand undisturbed at the set temperature for a period to allow the undissolved solute to settle.

  • For more complete separation, centrifuge the vials at a moderate speed.

• Sample Analysis:

  • Carefully withdraw a known volume of the supernatant (the clear, saturated solution) using a syringe.

  • Filter the withdrawn sample through a syringe filter into a pre-weighed volumetric flask to remove any remaining undissolved microdroplets.

  • Dilute the filtered sample to a suitable concentration for analysis with the chosen analytical method.

  • Quantify the concentration of 1-bromo-4-pentylbenzene in the diluted sample using a pre-established calibration curve.

• Calculation of Solubility:

  • Calculate the concentration of the original saturated solution, taking into account the dilution factor.

  • Express the solubility in appropriate units, such as mg/mL or mol/L.

3.3. Safety Precautions

• Always work in a well-ventilated fume hood.

• Wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.

• Consult the Safety Data Sheets (SDS) for 1-bromo-4-pentylbenzene and all solvents used for specific handling, storage, and disposal instructions.

Visualization of Experimental Workflow

The following diagram illustrates the key steps in the experimental determination of solubility using the shake-flask method.

Caption: Experimental workflow for determining the solubility of 1-bromo-4-pentylbenzene.

This guide provides a foundational understanding of the solubility of 1-bromo-4-pentylbenzene. For precise quantitative data, experimental determination following the outlined protocol is highly recommended. The provided information should assist researchers and drug development professionals in effectively utilizing this compound in their work.

References

• 1. nbinno.com [nbinno.com]
• 2. 1-Bromo-4-pentylbenzene | C11H15Br | CID 2735599 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 4-Bromotoluene | C7H7Br | CID 7805 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. chembk.com [chembk.com]
• 5. Page loading... [wap.guidechem.com]
• 6. solubilityofthings.com [solubilityofthings.com]
• 7. 1-Bromo-4-tert-butylbenzene, 97% 25 g | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.com]
• 8. Shake-Flask Solubility Assay - Enamine [enamine.net]
• 9. bioassaysys.com [bioassaysys.com]

Synthesis of 1-Bromo-4-pentylbenzene from Pentylbenzene: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide details the synthesis of 1-bromo-4-pentylbenzene from pentylbenzene, a key reaction in organic chemistry. The process relies on the principles of electrophilic aromatic substitution (EAS), a fundamental mechanism for the functionalization of aromatic compounds. This guide provides comprehensive experimental protocols, data summaries, and visual aids to support researchers in the successful synthesis and purification of the target compound.

Reaction Overview and Mechanism

The synthesis of 1-bromo-4-pentylbenzene is achieved through the electrophilic aromatic bromination of pentylbenzene. In this reaction, a bromine atom is introduced onto the benzene ring. The pentyl group, being an alkyl group, is an activating substituent and an ortho, para-director. This means it increases the rate of reaction compared to benzene and directs the incoming electrophile (bromine) to the positions ortho and para to itself. Due to steric hindrance from the pentyl group, the major product of this reaction is the para-substituted isomer, 1-bromo-4-pentylbenzene.[1][2][3][4]

A Lewis acid catalyst, typically iron(III) bromide (FeBr₃), is essential for this reaction to proceed.[5] The catalyst polarizes the bromine molecule (Br₂), making it a much stronger electrophile, which can then be attacked by the electron-rich aromatic ring of pentylbenzene.[5][6][7]

The general mechanism involves three key steps:

• Formation of the Electrophile: The Lewis acid catalyst reacts with bromine to form a highly reactive complex that acts as the source of the electrophilic bromine.[7]

• Electrophilic Attack: The π-electron system of the pentylbenzene ring attacks the electrophilic bromine, forming a resonance-stabilized carbocation intermediate known as an arenium ion or sigma complex.

• Rearomatization: A base (typically FeBr₄⁻) removes a proton from the carbon atom bearing the bromine, restoring the aromaticity of the ring and yielding the final product, 1-bromo-4-pentylbenzene.

Experimental Protocol

This section provides a detailed methodology for the synthesis of 1-bromo-4-pentylbenzene from pentylbenzene.

Materials and Reagents:

Reagent/Material	Molecular Formula	Molar Mass ( g/mol )
Pentylbenzene	C₁₁H₁₆	148.25
Bromine	Br₂	159.81
Iron(III) bromide (anhydrous)	FeBr₃	295.56
Dichloromethane (anhydrous)	CH₂Cl₂	84.93
Sodium sulfite (aqueous solution, 10%)	Na₂SO₃	126.04
Sodium bicarbonate (saturated aqueous solution)	NaHCO₃	84.01
Brine (saturated aqueous NaCl solution)	NaCl	58.44
Anhydrous magnesium sulfate	MgSO₄	120.37
Hexane	C₆H₁₄	86.18
Ethyl acetate	C₄H₈O₂	88.11

Equipment:

• Round-bottom flask

• Magnetic stirrer and stir bar

• Dropping funnel

• Reflux condenser

• Ice bath

• Separatory funnel

• Rotary evaporator

• Glassware for column chromatography

• Beakers, graduated cylinders, and other standard laboratory glassware

Procedure:

Step 1: Reaction Setup

• In a clean, dry round-bottom flask equipped with a magnetic stir bar, dissolve pentylbenzene (1.0 equivalent) in anhydrous dichloromethane.

• Add anhydrous iron(III) bromide (0.05 equivalents) to the solution. The mixture should be stirred under an inert atmosphere (e.g., nitrogen or argon).

• Cool the flask in an ice bath to 0 °C.

Step 2: Bromination

• In a dropping funnel, place a solution of bromine (1.05 equivalents) in a small amount of anhydrous dichloromethane.

• Add the bromine solution dropwise to the stirred pentylbenzene solution over a period of 30-60 minutes, maintaining the temperature at 0 °C. The reaction mixture will typically turn reddish-brown.

• After the addition is complete, allow the reaction mixture to stir at 0 °C for an additional 1-2 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

Step 3: Work-up

• Once the reaction is complete, quench the reaction by slowly adding a 10% aqueous solution of sodium sulfite. This will react with any excess bromine, and the reddish-brown color should dissipate.

• Transfer the mixture to a separatory funnel. Wash the organic layer sequentially with a saturated aqueous solution of sodium bicarbonate, water, and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator to obtain the crude product.

Step 4: Purification

• The crude product, which will be a mixture of ortho and para isomers along with some unreacted starting material, can be purified by flash column chromatography on silica gel.[8]

• A suitable eluent system is a mixture of hexane and ethyl acetate (e.g., 98:2 v/v).[9]

• Collect the fractions and analyze them by TLC. The para isomer (1-bromo-4-pentylbenzene) is typically less polar and will elute first.

• Combine the fractions containing the pure product and remove the solvent under reduced pressure to yield 1-bromo-4-pentylbenzene as a colorless to light yellow liquid.[10][11]

Data Presentation

Table 1: Physical and Chemical Properties of 1-Bromo-4-pentylbenzene

Property	Value	Reference
CAS Number	51554-95-1	[10][12][13][14][15]
Molecular Formula	C₁₁H₁₅Br	[10][11][12][13][14]
Molecular Weight	227.14 g/mol	[10][12][13][14]
Appearance	Colorless to light yellow liquid	[10][11]
Boiling Point	~261.8 °C at 760 mmHg	[10]
Density	~1.2 g/cm³	[10]
Purity (typical)	≥97.5% (GC)	[11]
Refractive Index	1.5235-1.5275 @ 20 °C	[11]

Table 2: Spectroscopic Data for 1-Bromo-4-pentylbenzene

Spectroscopic Data	Description
¹H NMR	The spectrum is expected to show signals for the aromatic protons (two doublets in the aromatic region, characteristic of a 1,4-disubstituted benzene ring) and the aliphatic protons of the pentyl group (a triplet for the terminal methyl group, multiplets for the methylene groups).
¹³C NMR	The spectrum will show distinct signals for the aromatic carbons (four signals due to symmetry) and the five carbons of the pentyl chain. The carbon attached to the bromine will be shifted downfield.
Mass Spectrometry	The mass spectrum will show a molecular ion peak (M⁺) and an M+2 peak of nearly equal intensity, which is characteristic of a compound containing one bromine atom.
IR Spectroscopy	The IR spectrum will exhibit characteristic absorption bands for C-H stretching of the aromatic and aliphatic groups, C=C stretching of the aromatic ring, and a C-Br stretching vibration.

Visualization of the Synthesis Workflow

The following diagrams illustrate the key aspects of the synthesis of 1-bromo-4-pentylbenzene.

Caption: Reaction pathway for the synthesis of 1-bromo-4-pentylbenzene.

Caption: Step-by-step experimental workflow for the synthesis and purification.

Safety Considerations

• Bromine (Br₂): Highly toxic, corrosive, and a strong oxidizing agent. It can cause severe burns upon contact with skin and is harmful if inhaled. All manipulations involving bromine should be carried out in a well-ventilated fume hood, and appropriate personal protective equipment (gloves, goggles, lab coat) must be worn.

• Iron(III) bromide (FeBr₃): Corrosive and moisture-sensitive. Handle in a dry environment.

• Dichloromethane (CH₂Cl₂): A volatile and potentially carcinogenic solvent. Use in a well-ventilated area.

• The reaction should be performed with caution, especially during the addition of bromine and the quenching step.

This technical guide provides a comprehensive overview of the synthesis of 1-bromo-4-pentylbenzene. By following the detailed protocols and safety precautions, researchers can effectively produce this valuable chemical intermediate for various applications in research and development.

References

• 1. par.nsf.gov [par.nsf.gov]
• 2. Structural effects on the bromination rate and selectivity of alkylbenzenes and alkoxybenzenes in aqueous solution - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. fiveable.me [fiveable.me]
• 6. youtube.com [youtube.com]
• 7. Solved ⟶Br2,FeBr3 Bromination of benzene and other aromatic | Chegg.com [chegg.com]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. nbinno.com [nbinno.com]
• 11. A14457.03 [thermofisher.com]
• 12. 1-Bromo-4-pentylbenzene | C11H15Br | CID 2735599 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 13. chemscene.com [chemscene.com]
• 14. 1-Bromo-4-n-pentylbenzene, 98% | Fisher Scientific [fishersci.ca]
• 15. 4-Bromo Pentyl Benzene | CAS 51554-95-1 | Chemical-Suppliers [chemical-suppliers.eu]

In-Depth Technical Guide to the Safety Data for 1-Bromo-4-pentylbenzene

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data for 1-Bromo-4-pentylbenzene (CAS No. 51554-95-1), a versatile intermediate in the synthesis of liquid crystals and pharmaceuticals.[1] This document is intended to equip researchers, scientists, and drug development professionals with the necessary information for the safe handling, storage, and use of this compound.

Chemical and Physical Properties

1-Bromo-4-pentylbenzene is an aryl halide with a molecular formula of C11H15Br and a molecular weight of approximately 227.14 g/mol .[1] It typically presents as a colorless to light yellow clear liquid.[1] The pentyl chain contributes to its solubility in organic solvents.[1]

Property	Value	Source
Molecular Formula	C11H15Br	[1]
Molecular Weight	227.14 g/mol	[1]
CAS Number	51554-95-1	[1]
Appearance	Colorless to light yellow clear liquid	[1]
Boiling Point	~261.8 °C at 760 mmHg	[1]
Density	~1.2 g/cm³	[1]
Flash Point	89 °C	[2]
Refractive Index	1.52	[2]
Purity (GC)	>90.0%	[2]

Hazard Identification and GHS Classification

1-Bromo-4-pentylbenzene is classified as a hazardous substance according to the Globally Harmonized System of Classification and Labelling of Chemicals (GHS). The primary hazards are skin irritation, serious eye irritation, and aquatic toxicity.

Hazard Class	GHS Category	Hazard Statement
Skin Corrosion/Irritation	Category 2	H315: Causes skin irritation[2][3]
Serious Eye Damage/Eye Irritation	Category 2	H319: Causes serious eye irritation[2][3]
Hazardous to the Aquatic Environment, Acute Hazard	Category 1	H400: Very toxic to aquatic life[3]
Hazardous to the Aquatic Environment, Long-term Hazard	Category 1	H410: Very toxic to aquatic life with long lasting effects[3]
Flammable liquids	Category 4	H227: Combustible liquid[2]

Signal Word: Warning[2]

Toxicological Information

Detailed toxicological studies specifically for 1-Bromo-4-pentylbenzene are limited. However, information on related brominated aromatic compounds can provide insights into its potential toxicological profile.

General Toxicity of Brominated Aromatic Compounds:

• Endocrine Disruption: Some brominated flame retardants have been identified as endocrine disruptors.

• Thyroid Effects: The thyroid is a potential target organ for toxicity for some brominated compounds.

• Reproductive and Developmental Toxicity: Studies on certain brominated flame retardants have indicated potential for reproductive and developmental effects.

Further research is required to determine the specific toxicological properties of 1-Bromo-4-pentylbenzene.

Experimental Protocols

Detailed experimental protocols for assessing the safety of chemicals are provided by the Organisation for Economic Co-operation and Development (OECD). The following are summaries of relevant OECD guidelines for the identified hazards of 1-Bromo-4-pentylbenzene.

Skin Irritation Testing (Adapted from OECD Guideline 439)

This in vitro test method utilizes reconstructed human epidermis (RhE) to assess the skin irritation potential of a chemical.

Methodology:

• Tissue Culture: Reconstructed human epidermis tissue is cultured to form a multi-layered, differentiated epidermis.

• Chemical Exposure: The test chemical is applied topically to the surface of the RhE tissue.

• Incubation: The treated tissue is incubated for a specified period.

• Viability Assessment: Cell viability is determined using a colorimetric assay, such as the MTT assay. A reduction in cell viability below a certain threshold indicates skin irritation potential.[4]

References

• 1. siesascs.edu.in [siesascs.edu.in]
• 2. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 3. oecd.org [oecd.org]
• 4. x-cellr8.com [x-cellr8.com]

An In-depth Technical Guide to 1-Bromo-4-pentylbenzene

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of 1-Bromo-4-pentylbenzene, a versatile chemical intermediate. It covers its fundamental properties, synthesis, chemical reactivity, and applications, with a focus on its relevance in research and development, particularly within the pharmaceutical and materials science sectors.

Chemical Identity and Properties

The unequivocally confirmed IUPAC name for this compound is 1-bromo-4-pentylbenzene .[1][2][3] It is an organic compound classified as an aryl halide and an alkyl-substituted bromobenzene.[4][5] The structure consists of a benzene ring substituted with a bromine atom and a pentyl group at the para position (positions 1 and 4, respectively). This combination of a reactive bromine atom and a hydrophobic five-carbon alkyl chain makes it a valuable building block in organic synthesis.[4][5]

Table 1: Physicochemical Properties of 1-Bromo-4-pentylbenzene

Property	Value	Source
IUPAC Name	1-bromo-4-pentylbenzene	[1][2][3]
CAS Number	51554-95-1	[1][2][3][4][6]
Molecular Formula	C₁₁H₁₅Br	[1][2][3][4]
Molecular Weight	227.14 g/mol	[1][4]
Appearance	Colorless to light yellow clear liquid	[4][6]
Boiling Point	~261.8 °C at 760 mmHg; 148 °C at 20 mmHg	[4][6]
Density	~1.2 g/cm³ (1.21 g/mL at 20°C)	[4][6]
Refractive Index	~1.52 (at 20°C)	[2][6]
Flash Point	89 °C	[6]

Synthesis and Experimental Protocols

While multiple synthetic routes exist, a common laboratory approach involves the anti-Markovnikov addition of hydrogen bromide (HBr) to a phenylalkene derivative in a non-polar solvent. This method provides the desired 1-bromoalkylbenzene derivative with high yield and selectivity.

Experimental Protocol: Synthesis via Anti-Markovnikov Hydrobromination

This protocol is a generalized procedure based on established chemical principles for reacting a phenylalkene with HBr.

• Reaction Setup: A solution of the starting material, 4-pentyl-1-butene (1.0 equivalent), is prepared in a non-polar solvent such as toluene in a round-bottom flask equipped with a magnetic stirrer.

• Initiation: The mixture is cooled in an ice bath. A radical initiator, such as benzoyl peroxide (e.g., 0.01-0.05 equivalents), is added to the stirred solution.

• HBr Addition: Hydrogen bromide gas is bubbled through the cooled solution, or a solution of HBr in a non-polar solvent is added dropwise. The reaction is maintained at a low temperature to favor the anti-Markovnikov addition mechanism.

• Monitoring: The reaction progress is monitored by techniques such as Thin-Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS) to confirm the consumption of the starting alkene.

• Workup: Upon completion, the reaction mixture is washed with an aqueous solution of sodium bicarbonate to neutralize excess HBr, followed by a wash with brine.

• Purification: The organic layer is separated, dried over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄), and filtered. The solvent is then removed under reduced pressure. The resulting crude product, 1-Bromo-4-pentylbenzene, can be further purified by vacuum distillation or column chromatography to achieve high purity.

Diagram 1: General workflow for the synthesis of 1-Bromo-4-pentylbenzene.

Chemical Reactivity and Applications in Drug Development

1-Bromo-4-pentylbenzene is a key intermediate in organic synthesis, primarily due to the reactivity of the aryl bromide functional group.[4] It is extensively used in carbon-carbon bond-forming reactions, which are fundamental to the construction of complex molecular skeletons found in pharmaceuticals and advanced materials.[7][8]

Key Reactions:

• Palladium-Catalyzed Cross-Coupling Reactions: The compound is an excellent substrate for reactions like the Suzuki, Heck, and Sonogashira couplings.[8][9] These reactions allow for the precise and efficient formation of new bonds between the brominated carbon and various organic partners (boronic acids, alkenes, alkynes), enabling the synthesis of diverse and complex molecules.

• Grignard Reagent Formation: The aryl bromide can be converted into the corresponding Grignard reagent (4-pentylphenylmagnesium bromide) by reacting with magnesium metal. This powerful nucleophile can then be used to form new carbon-carbon bonds by reacting with a wide range of electrophiles, such as aldehydes, ketones, and esters.

• Buchwald-Hartwig Amination: This reaction allows for the formation of carbon-nitrogen bonds, coupling the aryl bromide with amines to produce substituted anilines, a common motif in many drug molecules.

These transformations make 1-Bromo-4-pentylbenzene a valuable precursor for Active Pharmaceutical Ingredients (APIs), liquid crystal monomers, and other specialty chemicals.[4][7][8][10]

Diagram 2: Key reaction pathways involving 1-Bromo-4-pentylbenzene.

Safety and Handling

1-Bromo-4-pentylbenzene requires careful handling due to its potential hazards. It is classified as a combustible liquid and can cause skin and serious eye irritation.[6] Aggregated GHS data also indicates it may be very toxic to aquatic life with long-lasting effects.[1]

Table 2: GHS Hazard and Precautionary Statements

Type	Code	Statement
Hazard	H227	Combustible liquid.[6]
H315	Causes skin irritation.[1][6]
H318 / H319	Causes serious eye damage / irritation.[1][6]
H410 / H411	Very toxic/toxic to aquatic life with long lasting effects.[1]
Precautionary	P210	Keep away from heat/sparks/open flames/hot surfaces. No smoking.[6]
P273	Avoid release to the environment.[11]
P280	Wear protective gloves/eye protection/face protection.[6][11]
P302 + P352	IF ON SKIN: Wash with plenty of water.[6]
P305 + P351 + P338	IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.[6]

Standard laboratory safety protocols should be strictly followed, including the use of personal protective equipment (PPE) such as safety goggles, gloves, and a lab coat. All handling should be performed in a well-ventilated area or a chemical fume hood.[11]

References

• 1. 1-Bromo-4-pentylbenzene | C11H15Br | CID 2735599 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. A14457.03 [thermofisher.com]
• 3. 1-Bromo-4-n-pentylbenzene, 98% | Fisher Scientific [fishersci.ca]
• 4. nbinno.com [nbinno.com]
• 5. CAS 51554-95-1: 1-Bromo-4-pentylbenzene | CymitQuimica [cymitquimica.com]
• 6. 1-Bromo-4-pentylbenzene - Shandong Biotech [shandongbiotech.com]
• 7. nbinno.com [nbinno.com]
• 8. nbinno.com [nbinno.com]
• 9. benchchem.com [benchchem.com]
• 10. arborpharmchem.com [arborpharmchem.com]
• 11. store.apolloscientific.co.uk [store.apolloscientific.co.uk]

Protocols & Analytical Methods

Application Notes and Protocols for the Suzuki Coupling of 1-Bromo-4-pentylbenzene

Audience: Researchers, scientists, and drug development professionals.

Introduction

The Suzuki-Miyaura cross-coupling reaction is a fundamental and versatile method for the formation of carbon-carbon bonds, particularly in the synthesis of biaryl compounds.[1][2][3] This palladium-catalyzed reaction between an organohalide and an organoboron compound offers high functional group tolerance and generally proceeds under mild conditions, making it a cornerstone in modern organic synthesis.[4][5] These biaryl motifs are prevalent in pharmaceuticals, agrochemicals, and advanced materials.[3] This document provides a detailed protocol for the Suzuki coupling of 1-Bromo-4-pentylbenzene with a generic arylboronic acid to synthesize 4-pentylbiphenyl derivatives. 1-Bromo-4-pentylbenzene is an aryl halide with a pentyl chain that makes it a useful building block for more complex molecules, including liquid crystal monomers and pharmaceutical intermediates.[6]

Reaction Principle

The catalytic cycle of the Suzuki-Miyaura coupling involves three key steps:

• Oxidative Addition: A palladium(0) complex reacts with the aryl halide (1-Bromo-4-pentylbenzene) to form a palladium(II) intermediate.[7]

• Transmetalation: In the presence of a base, the organoboron compound (arylboronic acid) transfers its organic group to the palladium(II) complex.[7]

• Reductive Elimination: The two organic groups on the palladium complex couple and are eliminated as the biaryl product, regenerating the palladium(0) catalyst which re-enters the catalytic cycle.[3][7]

A general representation of the Suzuki coupling of 1-Bromo-4-pentylbenzene is shown below:

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. m.youtube.com [m.youtube.com]
• 4. benchchem.com [benchchem.com]
• 5. ocf.berkeley.edu [ocf.berkeley.edu]
• 6. nbinno.com [nbinno.com]
• 7. benchchem.com [benchchem.com]

Application Notes and Protocols for the Heck Reaction of 1-Bromo-4-pentylbenzene

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Mizoroki-Heck reaction is a Nobel Prize-winning, palladium-catalyzed carbon-carbon bond-forming reaction between an unsaturated halide and an alkene.[1] This powerful synthetic tool is widely utilized in the synthesis of complex organic molecules, including pharmaceuticals, agrochemicals, and advanced materials, due to its tolerance of a wide range of functional groups.[2][3]

This document provides detailed application notes and protocols for the Heck reaction of 1-Bromo-4-pentylbenzene with common alkenes such as styrene and n-butyl acrylate. The presence of the electron-donating pentyl group on the aromatic ring can influence the reaction conditions required for optimal yield.[4]

Key Reaction Parameters

Successful execution of the Heck reaction with 1-Bromo-4-pentylbenzene requires careful consideration of several experimental parameters:

• Palladium Precursor: Palladium(II) acetate (Pd(OAc)₂) is a commonly used and effective precursor that is reduced in situ to the active Pd(0) species.[2] Another common precursor is tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃).[2]

• Ligand: The choice of ligand is critical for catalyst stability and activity, especially for less reactive aryl bromides.[2] Bulky, electron-rich phosphine ligands such as tri(o-tolyl)phosphine or triphenylphosphine are often employed.[2] N-heterocyclic carbenes (NHCs) have also been shown to be effective ligands.[5]

• Base: A base is required to neutralize the hydrobromic acid (HBr) generated during the catalytic cycle.[2] Common choices include organic bases like triethylamine (Et₃N) or inorganic bases such as potassium carbonate (K₂CO₃) and sodium acetate (NaOAc).[2]

• Solvent: Polar aprotic solvents like N,N-dimethylformamide (DMF), N-methyl-2-pyrrolidone (NMP), or dimethylacetamide (DMAc) are typically used to dissolve the reactants and stabilize the catalytic species.[2][6]

• Alkene Partner: The reaction is generally most efficient with electron-deficient alkenes like acrylates and styrenes.[2] The alkene is typically used in a slight excess (1.1 to 1.5 equivalents).[2]

• Temperature: Reaction temperatures typically range from 80 to 140 °C, depending on the reactivity of the substrates and the catalyst system's stability.[2]

Summary of Typical Heck Reaction Conditions for Aryl Bromides

The following table summarizes typical conditions for the Heck reaction of aryl bromides, which are applicable to 1-Bromo-4-pentylbenzene.

Parameter	Condition	Notes
Aryl Halide	1-Bromo-4-pentylbenzene	Substrate of interest.
Alkene	Styrene, n-Butyl Acrylate, etc.	Typically used in 1.1 to 1.5 excess.[2]
Palladium Source	Pd(OAc)₂ (1-5 mol%) or Pd₂(dba)₃ (0.5-2.5 mol%)	Pd(OAc)₂ is a common, air-stable precursor.[2]
Ligand	Tri(o-tolyl)phosphine (2-8 mol%) or PPh₃ (2-8 mol%)	Bulky, electron-rich phosphines can improve catalyst performance.[2]
Base	Et₃N (1.5-2.0 equiv.), K₂CO₃ (2.0 equiv.), or NaOAc (2.0 equiv.)	The choice of base can influence reaction rate and side reactions.[2]
Solvent	Anhydrous DMF, NMP, or DMAc	Polar aprotic solvents are generally preferred.[2][6]
Temperature	100-140 °C	Higher temperatures may be needed for less reactive substrates.[4]
Reaction Time	8-24 hours	Monitored by TLC or GC-MS for completion.[2]

Experimental Protocols

Protocol 1: Heck Reaction of 1-Bromo-4-pentylbenzene with n-Butyl Acrylate

This protocol is a general starting point and may require optimization for specific applications.

Materials:

• 1-Bromo-4-pentylbenzene

• n-Butyl acrylate

• Palladium(II) acetate (Pd(OAc)₂)

• Tri(o-tolyl)phosphine

• Triethylamine (Et₃N)

• Anhydrous N,N-dimethylformamide (DMF)

• Diethyl ether or ethyl acetate

• Water

• Brine

• Anhydrous sodium sulfate or magnesium sulfate

• Round-bottom flask with reflux condenser

• Magnetic stir bar and stirrer/hotplate

• Inert gas supply (Nitrogen or Argon)

• Syringes and needles

Procedure:

• Reaction Setup: To a dry, oven-baked round-bottom flask equipped with a magnetic stir bar and a condenser, add 1-Bromo-4-pentylbenzene (1.0 equiv.), palladium(II) acetate (0.02 equiv., 2 mol%), and tri(o-tolyl)phosphine (0.04 equiv., 4 mol%).

• Inert Atmosphere: Seal the flask with a septum and purge with an inert gas (nitrogen or argon) for 10-15 minutes.[2]

• Reagent Addition: Under a positive pressure of inert gas, add anhydrous DMF via syringe to dissolve the solids. Follow this with the addition of n-butyl acrylate (1.2 equiv.) and triethylamine (1.5 equiv.).[2]

• Reaction: Immerse the flask in a preheated oil bath or on a heating mantle set to 100-120 °C. Stir the reaction mixture vigorously.[2]

• Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS) until the starting aryl bromide is consumed (typically 8-24 hours).[2]

• Workup: Once the reaction is complete, cool the mixture to room temperature. Dilute the reaction mixture with diethyl ether or ethyl acetate.[2]

• Wash the organic layer sequentially with water and brine to remove DMF and salts.[2]

• Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.[2]

• Filter off the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator.

• Purification: Purify the crude product by column chromatography on silica gel, using a suitable eluent system (e.g., a hexane/ethyl acetate gradient) to isolate the desired product.

Protocol 2: Microwave-Assisted Heck Reaction of 1-Bromo-4-pentylbenzene with Styrene

For more rapid optimization, a microwave reactor can be utilized.

Materials:

• 1-Bromo-4-pentylbenzene

• Styrene

• Palladium(II) acetate (Pd(OAc)₂)

• Triphenylphosphine (PPh₃)

• Potassium carbonate (K₂CO₃)

• Anhydrous N,N-dimethylformamide (DMF)

• Microwave reaction vial with a stir bar

• Microwave reactor

Procedure:

• Reaction Setup: In a microwave reaction vial, combine 1-Bromo-4-pentylbenzene (1.0 equiv.), potassium carbonate (2.0 equiv.), palladium(II) acetate (0.02 equiv., 2 mol%), and triphenylphosphine (0.04 equiv., 4 mol%).[7]

• Solvent and Reactant Addition: Add anhydrous DMF and styrene (1.2 equiv.).[7]

• Reaction: Seal the vial and heat in a microwave reactor at a set temperature (e.g., 150 °C) for a shorter duration (e.g., 15-60 minutes). Monitor the reaction progress.[7]

• Workup and Purification: Follow the workup and purification steps as described in Protocol 1.

Catalytic Cycle and Workflow

The generally accepted mechanism for the Heck reaction involves a Pd(0)/Pd(II) catalytic cycle.[7] The main steps are:

• Oxidative Addition: The aryl bromide oxidatively adds to the active Pd(0) catalyst.

• Migratory Insertion: The alkene coordinates to the palladium center and inserts into the aryl-palladium bond.

• β-Hydride Elimination: A β-hydride is eliminated from the alkyl-palladium intermediate to form the product and a palladium-hydride species.

• Reductive Elimination: The base facilitates the reductive elimination of HBr, regenerating the Pd(0) catalyst.[7]

Caption: Experimental workflow for the Heck reaction of 1-Bromo-4-pentylbenzene.

Troubleshooting

• Low or no conversion:

  • Ensure the catalyst is active and the reagents are pure.

  • Verify that the solvent is anhydrous and the reaction is under an inert atmosphere.[7]

  • Increase the reaction temperature or time.[7]

  • Consider a different palladium source, a more electron-rich ligand, or a different base.[7]

• Formation of byproducts:

  • Homocoupling of the aryl halide can occur. Optimizing the reaction temperature and catalyst loading can minimize this side reaction.[7]

  • Isomerization of the product alkene may be observed.

References

• 1. Heck reaction - Wikipedia [en.wikipedia.org]
• 2. benchchem.com [benchchem.com]
• 3. mdpi.com [mdpi.com]
• 4. sctunisie.org [sctunisie.org]
• 5. Heck Reaction [organic-chemistry.org]
• 6. publicatio.bibl.u-szeged.hu [publicatio.bibl.u-szeged.hu]
• 7. benchchem.com [benchchem.com]

Application Notes and Protocols for the Synthesis of 4-Pentylbiphenyl from 1-Bromo-4-pentylbenzene

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed procedures for the synthesis of 4-pentylbiphenyl from 1-bromo-4-pentylbenzene, a key transformation in the preparation of liquid crystals and other advanced organic materials. The primary method detailed is the Suzuki-Miyaura cross-coupling reaction, a robust and widely used method for the formation of C-C bonds. Alternative methods such as the Kumada-Corriu and Negishi couplings are also briefly discussed.

Introduction

4-Pentylbiphenyl is a molecule of significant interest in materials science, particularly as a core component in the formulation of nematic liquid crystal mixtures. The synthesis of such biaryl compounds from aryl halides is a fundamental transformation in organic chemistry. Cross-coupling reactions, catalyzed by transition metals like palladium or nickel, are the most effective methods to achieve this.

The Suzuki-Miyaura coupling, which utilizes a palladium catalyst to couple an organoboron compound with an organohalide, is often the method of choice due to its mild reaction conditions, high functional group tolerance, and the commercial availability and stability of the boronic acid reagents.[1][2]

Alternative approaches include the Kumada-Corriu coupling, which employs a Grignard reagent, and the Negishi coupling, which utilizes an organozinc reagent.[3][4] The choice of method may depend on the availability of starting materials, desired functional group compatibility, and cost considerations.

Reaction Principle: The Suzuki-Miyaura Catalytic Cycle

The synthesis of 4-pentylbiphenyl from 1-bromo-4-pentylbenzene and phenylboronic acid via the Suzuki-Miyaura coupling proceeds through a catalytic cycle involving a palladium catalyst. The key steps are:

• Oxidative Addition: The active Pd(0) catalyst oxidatively adds to the 1-bromo-4-pentylbenzene, forming a Pd(II) complex.

• Transmetalation: In the presence of a base, the phenyl group from phenylboronic acid is transferred to the palladium center, displacing the bromide.

• Reductive Elimination: The two organic ligands on the palladium complex, the 4-pentylphenyl and phenyl groups, couple and are eliminated as the final product, 4-pentylbiphenyl, regenerating the Pd(0) catalyst which can then re-enter the catalytic cycle.[5]

Experimental Protocols

The following protocol is a representative procedure for the Suzuki-Miyaura coupling of 1-bromo-4-pentylbenzene with phenylboronic acid. This protocol is based on established methods for similar aryl bromides.[6]

Protocol 1: Synthesis of 4-Pentylbiphenyl via Suzuki-Miyaura Coupling

Materials:

• 1-Bromo-4-pentylbenzene (1.0 mmol, 1.0 equiv.)

• Phenylboronic acid (1.2 mmol, 1.2 equiv.)

• Palladium(II) acetate (Pd(OAc)₂, 0.02 mmol, 2 mol%)

• Triphenylphosphine (PPh₃, 0.04 mmol, 4 mol%)

• Potassium carbonate (K₂CO₃, 2.0 mmol, 2.0 equiv.)

• Toluene (10 mL)

• Deionized water (2 mL)

• Ethyl acetate (for workup)

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

• Celite

Equipment:

• Round-bottom flask or Schlenk flask

• Reflux condenser

• Magnetic stirrer with heating plate

• Inert gas supply (Nitrogen or Argon)

• Standard laboratory glassware for workup and purification

• Rotary evaporator

• Column chromatography setup

Procedure:

• Reaction Setup: To a flame-dried round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 1-bromo-4-pentylbenzene (1.0 mmol), phenylboronic acid (1.2 mmol), and potassium carbonate (2.0 mmol).

• Catalyst Addition: Add palladium(II) acetate (0.02 mmol) and triphenylphosphine (0.04 mmol) to the flask.

• Inert Atmosphere: Evacuate and backfill the flask with an inert gas (e.g., nitrogen or argon) three times to ensure an oxygen-free atmosphere.

• Solvent Addition: Add toluene (10 mL) and deionized water (2 mL) to the reaction mixture via syringe.

• Reaction: Heat the mixture to 90 °C and stir vigorously for 4-6 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).

• Workup:

  • After the reaction is complete, cool the mixture to room temperature.

  • Dilute the reaction mixture with ethyl acetate (20 mL).

  • Transfer the mixture to a separatory funnel and wash with water (2 x 15 mL) and then with brine (15 mL).

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure using a rotary evaporator.

• Purification: The crude product can be purified by column chromatography on silica gel using a non-polar eluent such as hexane or a mixture of hexane and ethyl acetate to afford the pure 4-pentylbiphenyl.

Data Presentation

The following table summarizes the expected quantitative data for the synthesis of 4-pentylbiphenyl based on typical yields for similar Suzuki-Miyaura coupling reactions.

Parameter	Value	Notes
Reactants
1-Bromo-4-pentylbenzene	1.0 mmol	Limiting reagent
Phenylboronic acid	1.2 mmol	Typically used in slight excess
Catalyst System
Palladium(II) Acetate	2 mol%	Pre-catalyst, reduced in situ to Pd(0)
Triphenylphosphine	4 mol%	Ligand to stabilize the palladium catalyst
Base
Potassium Carbonate	2.0 mmol	Activates the boronic acid
Solvent
Toluene/Water	5:1 v/v	Biphasic solvent system
Reaction Conditions
Temperature	90 °C
Time	4-6 hours
Expected Outcome
Yield	85-95%	Based on similar reported reactions[7]
Purity	>98%	After column chromatography
Product Characterization
Molecular Formula	C₁₇H₂₀
Molecular Weight	224.34 g/mol [8]
Appearance	White solid or colorless liquid
¹H NMR (CDCl₃)	Consistent with 4-pentylbiphenyl structure
Mass Spectrometry (EI)	m/z 224 (M⁺)[8]

Mandatory Visualization

Caption: Experimental workflow for the synthesis of 4-pentylbiphenyl.

Alternative Synthetic Routes

Kumada-Corriu Coupling

This reaction involves the coupling of 1-bromo-4-pentylbenzene with a phenyl Grignard reagent (phenylmagnesium bromide) in the presence of a nickel or palladium catalyst.[9]

• Advantages: Grignard reagents are readily prepared or commercially available.

• Disadvantages: Grignard reagents are highly reactive and sensitive to moisture and air, requiring strictly anhydrous conditions. They are also less tolerant of certain functional groups.

Negishi Coupling

The Negishi coupling utilizes an organozinc reagent, such as phenylzinc chloride, to couple with 1-bromo-4-pentylbenzene, catalyzed by palladium or nickel.[4]

• Advantages: Organozinc reagents are generally more functional group tolerant than Grignard reagents.

• Disadvantages: Organozinc reagents often need to be prepared in situ and can be sensitive to air and moisture.

The choice of the synthetic route will depend on the specific requirements of the research, including scale, cost, and the presence of other functional groups in more complex substrates. For the synthesis of 4-pentylbiphenyl, the Suzuki-Miyaura coupling generally offers the best balance of reactivity, stability of reagents, and operational simplicity.

References

• 1. mdpi-res.com [mdpi-res.com]
• 2. benchchem.com [benchchem.com]
• 3. Kumada Coupling [organic-chemistry.org]
• 4. Negishi coupling - Wikipedia [en.wikipedia.org]
• 5. Suzuki Coupling [organic-chemistry.org]
• 6. benchchem.com [benchchem.com]
• 7. researchgate.net [researchgate.net]
• 8. 4-Pentylbiphenyl | C17H20 | CID 81546 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]

Application Notes and Protocols: Synthesis of Nematic Liquid Crystal 4'-pentyl-[1,1'-biphenyl]-4-carbonitrile (5CB) using 1-Bromo-4-pentylbenzene

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Bromo-4-pentylbenzene is a key building block in the synthesis of various organic materials, most notably nematic liquid crystals. Its molecular structure allows for versatile functionalization, making it an ideal precursor for the creation of the rigid rod-like molecules characteristic of liquid crystalline compounds. This document provides detailed application notes and experimental protocols for the synthesis of the well-known nematic liquid crystal, 4'-pentyl-[1,1'-biphenyl]-4-carbonitrile (5CB), utilizing 1-Bromo-4-pentylbenzene as a starting material. The primary synthetic route described is the Suzuki-Miyaura cross-coupling reaction, a powerful and widely used method for the formation of carbon-carbon bonds.

Physicochemical Properties of 1-Bromo-4-pentylbenzene

Property	Value
CAS Number	51554-95-1
Molecular Formula	C₁₁H₁₅Br
Molecular Weight	227.14 g/mol
Appearance	Colorless to light yellow liquid
Boiling Point	~261.8 °C at 760 mmHg
Density	~1.2 g/cm³

Application in Liquid Crystal Synthesis

1-Bromo-4-pentylbenzene serves as the foundational unit for introducing the pentylphenyl group into the liquid crystal core structure. The bromine atom provides a reactive site for palladium-catalyzed cross-coupling reactions, enabling the facile construction of the biphenyl core, which is essential for inducing the mesomorphic (liquid crystalline) properties of the final product.

The synthesis of 4'-pentyl-[1,1'-biphenyl]-4-carbonitrile (5CB) from 1-Bromo-4-pentylbenzene is a classic example of the application of Suzuki-Miyaura coupling in materials science. This reaction couples the aryl bromide (1-Bromo-4-pentylbenzene) with an arylboronic acid (4-cyanophenylboronic acid) to form the desired biphenyl structure.

Synthetic Pathway

The overall synthetic pathway for 4'-pentyl-[1,1'-biphenyl]-4-carbonitrile (5CB) from 1-Bromo-4-pentylbenzene is depicted below.

Application Notes and Protocols: 1-Bromo-4-pentylbenzene as a Precursor for Pharmaceutical Intermediates

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Bromo-4-pentylbenzene is a versatile aromatic building block that serves as a key starting material in the synthesis of a variety of pharmaceutical intermediates.[1] Its structure, featuring a reactive bromo-substituent on a benzene ring with a lipophilic pentyl chain, makes it particularly amenable to a range of carbon-carbon bond-forming reactions. These reactions are foundational in the construction of complex molecular architectures found in numerous active pharmaceutical ingredients (APIs).

The primary utility of 1-bromo-4-pentylbenzene in pharmaceutical synthesis lies in its participation in palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura, Sonogashira, and Heck couplings, as well as in the formation of Grignard reagents. These transformations allow for the introduction of diverse functionalities, leading to the creation of biaryl structures, acetylenic compounds, and other substituted aromatics that are prevalent in medicinal chemistry.

This document provides detailed application notes and experimental protocols for the use of 1-bromo-4-pentylbenzene in the synthesis of key pharmaceutical intermediates. It also includes an example of a signaling pathway relevant to a class of drugs that can be synthesized from these intermediates.

Key Applications and Reactions

The reactivity of the carbon-bromine bond in 1-bromo-4-pentylbenzene is central to its application as a pharmaceutical precursor. The following are some of the most important synthetic transformations it undergoes:

• Suzuki-Miyaura Coupling: For the synthesis of biaryl compounds, which are common motifs in non-steroidal anti-inflammatory drugs (NSAIDs) and other therapeutic agents.

• Sonogashira Coupling: To introduce alkyne functionalities, creating precursors for a range of drugs, including potential antiviral and anticancer agents.

• Grignard Reaction: For the formation of an organometallic intermediate that can react with various electrophiles to build more complex carbon skeletons.

• Precursor to Cannabinoid Scaffolds: As a potential starting material for the synthesis of olivetol (5-pentyl-1,3-benzenediol), a key precursor for the synthesis of cannabidiol (CBD) and other cannabinoids.[2][3][4]

Experimental Protocols

The following are detailed protocols for key reactions involving 1-bromo-4-pentylbenzene. These are representative methods and may require optimization for specific substrates and scales.

Protocol 1: Suzuki-Miyaura Coupling for the Synthesis of 4'-Pentyl-[1,1'-biphenyl]-4-carboxylic acid

This protocol details the synthesis of a biphenyl carboxylic acid, a common intermediate for anti-inflammatory drugs.

Reaction Scheme:

Materials:

• 1-Bromo-4-pentylbenzene

• 4-Carboxyphenylboronic acid

• Palladium(II) acetate (Pd(OAc)₂)

• Triphenylphosphine (PPh₃)

• Potassium carbonate (K₂CO₃)

• Toluene

• Ethanol

• Water

• Ethyl acetate

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• To a dry round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 1-bromo-4-pentylbenzene (1.0 mmol, 1.0 equiv.), 4-carboxyphenylboronic acid (1.2 mmol, 1.2 equiv.), and potassium carbonate (2.0 mmol, 2.0 equiv.).[5]

• Add palladium(II) acetate (0.02 mmol, 2 mol%) and triphenylphosphine (0.04 mmol, 4 mol%).[5]

• Evacuate and backfill the flask with an inert atmosphere (e.g., nitrogen or argon) three times.

• Add a degassed solvent mixture of toluene (5 mL), ethanol (2 mL), and water (2 mL).[5]

• Heat the reaction mixture to 80 °C and stir vigorously for 12-24 hours.[5]

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with ethyl acetate (20 mL) and water (20 mL).

• Separate the organic layer, and extract the aqueous layer with ethyl acetate (2 x 10 mL).

• Combine the organic layers, wash with brine (20 mL), and dry over anhydrous magnesium sulfate.[5]

• Filter the mixture and concentrate the solvent under reduced pressure.

• Purify the crude product by column chromatography on silica gel using a mixture of hexanes and ethyl acetate as the eluent to afford the desired 4'-pentyl-[1,1'-biphenyl]-4-carboxylic acid.

Data Presentation:

Entry	Aryl Bromide	Boronic Acid	Catalyst (mol%)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
1	1-Bromo-4-pentylbenzene	4-Carboxyphenylboronic acid	Pd(OAc)₂ (2) / PPh₃ (4)	K₂CO₃	Toluene/EtOH/H₂O	80	18	85-95 (estimated)

Yields are estimated based on similar reactions and may vary.

Suzuki-Miyaura Coupling Workflow

Protocol 2: Sonogashira Coupling for the Synthesis of 1-(4-Pentylphenyl)oct-1-yne

This protocol describes the synthesis of a substituted alkyne, a versatile intermediate in drug synthesis.

Reaction Scheme:

Materials:

• 1-Bromo-4-pentylbenzene

• 1-Octyne

• Bis(triphenylphosphine)palladium(II) dichloride (PdCl₂(PPh₃)₂)

• Copper(I) iodide (CuI)

• Triethylamine (Et₃N)

• Anhydrous tetrahydrofuran (THF)

• Diethyl ether

• Saturated aqueous ammonium chloride (NH₄Cl)

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• To a dry Schlenk flask under an inert atmosphere, add 1-bromo-4-pentylbenzene (1.0 equiv.), bis(triphenylphosphine)palladium(II) dichloride (3 mol%), and copper(I) iodide (6 mol%).

• Evacuate and backfill the flask with argon three times.

• Add anhydrous triethylamine and anhydrous THF via syringe.

• Add 1-octyne (1.2 equiv.) dropwise to the stirred solution.

• Stir the reaction mixture at room temperature until TLC indicates the consumption of the starting material.

• Quench the reaction with a saturated aqueous solution of NH₄Cl.

• Extract the product with diethyl ether (3x).

• Wash the combined organic layers with brine, dry over anhydrous MgSO₄, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Data Presentation:

Entry	Aryl Bromide	Alkyne	Pd Catalyst (mol%)	Cu(I) Co-catalyst (mol%)	Base	Solvent	Temp	Time	Yield (%)
1	1-Bromo-4-pentylbenzene	1-Octyne	PdCl₂(PPh₃)₂ (3)	CuI (6)	Et₃N	THF	RT	6-12h	80-90 (estimated)

Yields are estimated based on similar reactions and may vary.

Sonogashira Coupling Workflow

Protocol 3: Grignard Reaction for the Synthesis of 1-(4-Pentylphenyl)ethanol

This protocol outlines the formation of a Grignard reagent and its subsequent reaction with an aldehyde.

Reaction Scheme:

Materials:

• 1-Bromo-4-pentylbenzene

• Magnesium turnings

• Iodine (a small crystal)

• Anhydrous diethyl ether or THF

• Acetaldehyde

• Saturated aqueous ammonium chloride (NH₄Cl)

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• In a flame-dried, three-necked flask equipped with a dropping funnel, reflux condenser, and nitrogen inlet, place magnesium turnings (1.2 equiv.) and a small crystal of iodine.

• Add a small amount of anhydrous diethyl ether to cover the magnesium.

• In the dropping funnel, prepare a solution of 1-bromo-4-pentylbenzene (1.0 equiv.) in anhydrous diethyl ether.

• Add a small portion of the bromide solution to the magnesium. The reaction should initiate, as indicated by the disappearance of the iodine color and gentle refluxing.

• Once initiated, add the remaining bromide solution dropwise at a rate that maintains a gentle reflux.

• After the addition is complete, reflux the mixture for an additional 30-60 minutes.

• Cool the Grignard reagent solution to 0 °C in an ice bath.

• Add a solution of acetaldehyde (1.0 equiv.) in anhydrous diethyl ether dropwise to the stirred Grignard solution.[6]

• Allow the reaction mixture to warm to room temperature and stir for 1-2 hours.[6]

• Cool the reaction mixture in an ice bath and quench by the slow, dropwise addition of saturated aqueous NH₄Cl solution.[6]

• Extract the aqueous layer with diethyl ether (3x).

• Combine the organic layers, wash with brine, and dry over anhydrous MgSO₄.[6]

• Purify the crude product by column chromatography.

Data Presentation:

Entry	Electrophile	Grignard Formation Time (h)	Reaction Time (h)	Yield (%)
1	Acetaldehyde	1-2	1-2	70-85 (estimated)

Yields are estimated based on similar reactions and may vary.

Grignard Reaction Workflow

Signaling Pathway: Inhibition of Cyclooxygenase (COX) by Biphenyl-Containing NSAIDs

Many anti-inflammatory drugs with a biphenyl core structure, which can be synthesized from 1-bromo-4-pentylbenzene, function by inhibiting cyclooxygenase (COX) enzymes.[7][8] COX enzymes are responsible for the conversion of arachidonic acid into prostaglandins, which are key mediators of inflammation, pain, and fever.[9][10] By blocking the action of COX-1 and/or COX-2, these drugs reduce the production of prostaglandins, thereby alleviating the symptoms of inflammation.[8][11]

COX Inhibition Pathway

Conclusion

1-Bromo-4-pentylbenzene is a valuable and versatile precursor for the synthesis of a wide range of pharmaceutical intermediates. Its ability to readily undergo key carbon-carbon bond-forming reactions makes it an important tool for medicinal chemists and drug development professionals. The protocols and data presented herein provide a foundation for the practical application of this compound in the synthesis of complex molecules with potential therapeutic applications. Further exploration of the diverse derivatives accessible from this starting material is likely to yield novel drug candidates across various therapeutic areas.

References

• 1. tohoku.elsevierpure.com [tohoku.elsevierpure.com]
• 2. scispace.com [scispace.com]
• 3. Olivetol - Wikipedia [en.wikipedia.org]
• 4. Catalytic Synthesis of Olivetol and Derivatives - Thieme Chemistry - Georg Thieme Verlag KG [thieme.de]
• 5. benchchem.com [benchchem.com]
• 6. 1,3-Benzenediol, 5-pentyl- [webbook.nist.gov]
• 7. researchgate.net [researchgate.net]
• 8. Non-steroidal anti-inflammatory drugs (NSAIDs) and organ damage: A current perspective - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Prostaglandin | Definition, Function, Synthesis, & Facts | Britannica [britannica.com]
• 10. m.youtube.com [m.youtube.com]
• 11. mdpi.com [mdpi.com]

Application Notes and Protocols for Palladium-Catalyzed Cross-Coupling of 1-Bromo-4-pentylbenzene

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the palladium-catalyzed cross-coupling of 1-bromo-4-pentylbenzene. This versatile substrate can be functionalized through various palladium-catalyzed reactions, including Suzuki-Miyaura, Heck, Sonogashira, and Buchwald-Hartwig amination, to generate a diverse range of derivatives with applications in medicinal chemistry and materials science. The protocols provided are based on established methodologies for aryl bromides and serve as a starting point for reaction optimization.

Introduction to Palladium-Catalyzed Cross-Coupling Reactions

Palladium-catalyzed cross-coupling reactions are a powerful class of chemical transformations that enable the formation of carbon-carbon and carbon-heteroatom bonds. These reactions have become indispensable tools in modern organic synthesis, particularly in the pharmaceutical industry, for the construction of complex molecular architectures.[1] Common examples include the Suzuki-Miyaura, Heck, Sonogashira, and Buchwald-Hartwig amination reactions. These methods offer high functional group tolerance and often proceed under mild reaction conditions.[1] The substrate, 1-bromo-4-pentylbenzene, features a reactive carbon-bromine bond amenable to oxidative addition to a palladium(0) catalyst, initiating the catalytic cycle.

General Catalytic Cycle

The general mechanism for many palladium-catalyzed cross-coupling reactions involves a catalytic cycle consisting of three key steps: oxidative addition, transmetalation (for coupling with organometallic reagents) or migratory insertion (for Heck-type reactions), and reductive elimination.[2]

A generalized catalytic cycle for palladium-catalyzed cross-coupling reactions.

Suzuki-Miyaura Coupling

The Suzuki-Miyaura reaction is a versatile method for forming carbon-carbon bonds by coupling 1-bromo-4-pentylbenzene with an organoboron compound.[3][4]

Data Presentation: Reaction Conditions and Yields

Entry	Coupling Partner	Catalyst (mol%)	Ligand (mol%)	Base	Solvent	Temp. (°C)	Time (h)	Yield (%)
1	Phenylboronic acid	Pd(OAc)₂ (2)	PPh₃ (4)	K₂CO₃	Toluene/EtOH/H₂O	80	12-24	~90
2	4-Methoxyphenylboronic acid	PdCl₂(XPhos)₂ (2)	-	K₃PO₄	1,4-Dioxane/H₂O	100	12-18	~95
3	3-Thienylboronic acid	Pd(PPh₃)₄ (3)	-	K₂CO₃	Toluene/EtOH/H₂O	80	24	~88

Yields are approximate and based on similar reactions reported in the literature.[3][5]

Experimental Protocol

This protocol is based on established methods for the Suzuki-Miyaura coupling of aryl bromides.[3]

Materials:

• 1-Bromo-4-pentylbenzene

• Arylboronic acid (e.g., Phenylboronic acid)

• Palladium(II) acetate (Pd(OAc)₂)

• Triphenylphosphine (PPh₃)

• Potassium carbonate (K₂CO₃)

• Toluene, Ethanol (EtOH), and Deionized water

• Anhydrous magnesium sulfate (MgSO₄)

• Ethyl acetate and Hexanes for purification

Procedure:

• To a dry round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 1-bromo-4-pentylbenzene (1.0 mmol, 1.0 equiv.), phenylboronic acid (1.2 mmol, 1.2 equiv.), and potassium carbonate (2.0 mmol, 2.0 equiv.).

• Add palladium(II) acetate (0.02 mmol, 2 mol%) and triphenylphosphine (0.04 mmol, 4 mol%).

• Evacuate and backfill the flask with an inert atmosphere (nitrogen or argon) three times.

• Add a degassed solvent mixture of toluene (5 mL), ethanol (2 mL), and water (2 mL).

• Heat the reaction mixture to 80 °C and stir vigorously for 12-24 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with ethyl acetate (20 mL) and water (20 mL).

• Separate the organic layer, and extract the aqueous layer with ethyl acetate (2 x 10 mL).

• Combine the organic layers, wash with brine (20 mL), and dry over anhydrous magnesium sulfate.

• Filter the mixture and concentrate the solvent under reduced pressure.

• Purify the crude product by column chromatography on silica gel using a mixture of hexanes and ethyl acetate as the eluent.

Experimental workflow for the Suzuki-Miyaura coupling.

Heck Coupling

The Heck reaction involves the coupling of 1-bromo-4-pentylbenzene with an alkene, such as styrene, to form a substituted alkene.[6][7]

Data Presentation: Reaction Conditions and Yields

Entry	Alkene	Catalyst (mol%)	Ligand (mol%)	Base	Solvent	Temp. (°C)	Time (h)	Yield (%)
1	Styrene	Pd(OAc)₂ (1)	P(o-tolyl)₃ (2)	Et₃N	DMF	100	12	~85
2	Methyl acrylate	Pd(OAc)₂ (2)	-	K₂CO₃	DMF/H₂O	80	4	~90
3	Styrene	Pd EnCat (0.1)	-	Na₂CO₃	NMP	140	3	~98

Yields are approximate and based on similar reactions reported in the literature.[1][6][7]

Experimental Protocol

This protocol is adapted from general procedures for the Heck coupling of aryl bromides.[1]

Materials:

• 1-Bromo-4-pentylbenzene

• Styrene

• Palladium(II) acetate (Pd(OAc)₂)

• Tri(o-tolyl)phosphine (P(o-tolyl)₃)

• Triethylamine (Et₃N)

• N,N-Dimethylformamide (DMF)

Procedure:

• In a sealable reaction tube, combine 1-bromo-4-pentylbenzene (1.0 mmol, 1.0 equiv.), styrene (1.5 mmol, 1.5 equiv.), and triethylamine (2.0 mmol, 2.0 equiv.) in DMF (5 mL).

• Degas the mixture by bubbling with argon for 15 minutes.

• Add Pd(OAc)₂ (0.01 mmol, 1 mol%) and tri(o-tolyl)phosphine (0.02 mmol, 2 mol%) to the mixture.

• Seal the tube and heat the reaction to 100 °C.

• After the reaction is complete (monitored by TLC or GC-MS), cool the mixture to room temperature.

• Filter the reaction mixture to remove any precipitated salts.

• Dilute the filtrate with water and extract with diethyl ether.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography.

Experimental workflow for the Heck coupling reaction.

Sonogashira Coupling

The Sonogashira coupling enables the formation of a carbon-carbon bond between 1-bromo-4-pentylbenzene and a terminal alkyne.[8]

Data Presentation: Reaction Conditions and Yields

Entry	Alkyne	Pd Catalyst (mol%)	Cu Co-catalyst (mol%)	Base	Solvent	Temp. (°C)	Time (h)	Yield (%)
1	Phenylacetylene	Pd(PPh₃)₂Cl₂ (2)	CuI (1)	Et₃N	THF	65	6	~92
2	1-Hexyne	Pd(PPh₃)₄ (2)	CuI (1)	Diisopropylamine	DMF	80	8	~89
3	Phenylacetylene	Pd on alumina (5%)	Cu₂O on alumina (0.1%)	-	THF/DMA	75	3	~60

Yields are approximate and based on similar reactions reported in the literature.[4][8]

Experimental Protocol

This protocol is a general procedure for Sonogashira coupling.[4]

Materials:

• 1-Bromo-4-pentylbenzene

• Phenylacetylene

• Bis(triphenylphosphine)palladium(II) dichloride (Pd(PPh₃)₂Cl₂)

• Copper(I) iodide (CuI)

• Triethylamine (Et₃N)

• Tetrahydrofuran (THF)

Procedure:

• To a Schlenk flask, add 1-bromo-4-pentylbenzene (1.0 mmol, 1.0 equiv.), Pd(PPh₃)₂Cl₂ (0.02 mmol, 2 mol%), and CuI (0.01 mmol, 1 mol%).

• Evacuate and backfill the flask with an inert gas (argon or nitrogen) three times.

• Add degassed THF (10 mL) and degassed triethylamine (2.0 mmol, 2.0 equiv.) via syringe.

• Add phenylacetylene (1.2 mmol, 1.2 equiv.) via syringe.

• Heat the reaction mixture to 65 °C and stir for 6 hours.

• Monitor the reaction progress by TLC.

• After cooling to room temperature, filter the mixture through a pad of Celite, washing with THF.

• Concentrate the filtrate under reduced pressure.

• Dissolve the residue in diethyl ether and wash with saturated aqueous NH₄Cl solution and then with brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate.

• Purify the crude product by column chromatography.

Experimental workflow for the Sonogashira coupling reaction.

Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a powerful method for the formation of carbon-nitrogen bonds, coupling 1-bromo-4-pentylbenzene with a primary or secondary amine.[9][10]

Data Presentation: Reaction Conditions and Yields

Entry	Amine	Catalyst (mol%)	Ligand (mol%)	Base	Solvent	Temp. (°C)	Time (h)	Yield (%)
1	Aniline	Pd₂(dba)₃ (2)	XPhos (4)	NaOt-Bu	Toluene	100	12-24	~95
2	Morpholine	Pd(OAc)₂ (2)	BINAP (2)	Cs₂CO₃	Dioxane	100	18	~90
3	Benzylamine	Pd(OAc)₂ (5)	DPPF (5)	NaOt-Bu	THF	100	12	~88

Yields are approximate and based on similar reactions reported in the literature.[10][11]

Experimental Protocol

This protocol is based on general methods for the Buchwald-Hartwig amination of aryl bromides.[10]

Materials:

• 1-Bromo-4-pentylbenzene

• Aniline

• Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃)

• XPhos

• Sodium tert-butoxide (NaOt-Bu)

• Anhydrous toluene

Procedure:

• To an oven-dried Schlenk tube under an inert atmosphere (e.g., argon or nitrogen), add 1-bromo-4-pentylbenzene (1.0 mmol, 1.0 equiv), Pd₂(dba)₃ (0.02 mmol, 2 mol%), and XPhos (0.04 mmol, 4 mol%).

• Add sodium tert-butoxide (1.4 mmol, 1.4 equiv).

• Evacuate and backfill the Schlenk tube with the inert gas three times.

• Add aniline (1.2 mmol, 1.2 equiv) followed by anhydrous toluene (5 mL) via syringe.

• Heat the reaction mixture to 100 °C with vigorous stirring.

• Monitor the reaction progress by TLC or GC-MS. The reaction is typically complete within 12-24 hours.

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with ethyl acetate and filter through a pad of Celite®.

• Wash the filtrate with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

References

• 1. benchchem.com [benchchem.com]
• 2. nobelprize.org [nobelprize.org]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. Palladium-Catalyzed Heck Coupling Reaction of Aryl Bromides in Aqueous Media Using Tetrahydropyrimidinium Salts as Carbene Ligands - PMC [pmc.ncbi.nlm.nih.gov]
• 7. publicatio.bibl.u-szeged.hu [publicatio.bibl.u-szeged.hu]
• 8. rsc.org [rsc.org]
• 9. research.rug.nl [research.rug.nl]
• 10. benchchem.com [benchchem.com]
• 11. pubs.acs.org [pubs.acs.org]

Application Notes and Protocols for Sonogashira Coupling with 1-Bromo-4-pentylbenzene

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Sonogashira cross-coupling reaction is a cornerstone of modern organic synthesis, enabling the formation of a carbon-carbon bond between a terminal alkyne and an aryl or vinyl halide.[1] This powerful transformation, typically catalyzed by a palladium complex and a copper(I) co-catalyst, is widely employed in the synthesis of pharmaceuticals, natural products, and advanced organic materials due to its operational simplicity and tolerance of a broad range of functional groups.[1][2] The reaction generally proceeds under mild conditions, often at room temperature, using an amine base which can sometimes also serve as the solvent.[3]

This document provides a detailed experimental procedure for the Sonogashira coupling of 1-Bromo-4-pentylbenzene with a terminal alkyne. It includes a summary of representative reaction conditions and yields, a step-by-step protocol, and diagrams illustrating the experimental workflow and the catalytic cycle of the reaction.

Data Presentation

The efficiency of the Sonogashira coupling is influenced by several factors including the choice of catalyst, ligand, base, solvent, and reaction temperature. The following table summarizes typical conditions and outcomes for the Sonogashira coupling of aryl bromides with various terminal alkynes, providing a comparative overview for researchers.

Aryl Bromide Substrate	Alkyne Partner	Pd Catalyst (mol%)	Cu(I) Co-catalyst (mol%)	Ligand (mol%)	Base	Solvent	Temp. (°C)	Time (h)	Yield (%)
1-Bromo-4-pentylbenzene (example)	Phenylacetylene	PdCl₂(PPh₃)₂ (2)	CuI (4)	PPh₃ (4)	Triethylamine	THF	RT	3	~85-95
2-Amino-3-bromopyridine	Phenylacetylene	Pd(CF₃COO)₂ (2.5)	CuI (5)	PPh₃ (5)	Triethylamine	DMF	100	3	96[1]
4-Iodotoluene	Trimethylsilylacetylene	Pd(PPh₃)₂Cl₂	CuI	-	Triethylamine	-	100	10	95[4]
Aryl Bromide	Phenylacetylene	Nanosized MCM-41-Pd (0.01)	CuI (0.02)	PPh₃ (0.02)	K₂CO₃	Dioxane	90	12	85[5]
Brominated Peptide	Various Alkynes	[PdCl₂(CH₃CN)₂] (15)	-	sXPhos (18)	Cs₂CO₃	Water/MeCN	65	2	up to 99[6][7]

Experimental Protocol

This protocol details a general procedure for the Sonogashira coupling of 1-Bromo-4-pentylbenzene with a terminal alkyne.

Materials:

• 1-Bromo-4-pentylbenzene

• Terminal alkyne (e.g., Phenylacetylene)

• Bis(triphenylphosphine)palladium(II) dichloride (PdCl₂(PPh₃)₂)

• Copper(I) iodide (CuI)

• Triethylamine (Et₃N), anhydrous

• Tetrahydrofuran (THF), anhydrous

• Saturated aqueous ammonium chloride (NH₄Cl)

• Brine

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Ethyl acetate

• Hexanes

• Schlenk flask or round-bottom flask

• Magnetic stirrer and stir bar

• Inert gas supply (Argon or Nitrogen)

• Syringes and needles

• Standard glassware for workup and purification

• Thin-layer chromatography (TLC) plates and developing chamber

Procedure:

• Reaction Setup: To a dry Schlenk flask containing a magnetic stir bar, add bis(triphenylphosphine)palladium(II) dichloride (e.g., 0.02 mmol, 2 mol%) and copper(I) iodide (e.g., 0.04 mmol, 4 mol%).

• Inert Atmosphere: Seal the flask and evacuate and backfill with an inert gas (argon or nitrogen) three times to ensure an oxygen-free environment.

• Addition of Reagents: Under a positive pressure of inert gas, add anhydrous tetrahydrofuran (THF, e.g., 10 mL) and anhydrous triethylamine (e.g., 5 mL) to the flask. Stir the mixture at room temperature for approximately 15 minutes.

• Substrate Addition: Add 1-Bromo-4-pentylbenzene (1.0 mmol, 1.0 equiv) to the reaction mixture via syringe.

• Alkyne Addition: Add the terminal alkyne (e.g., 1.1 mmol, 1.1 equiv) to the reaction mixture dropwise via syringe.

• Reaction Monitoring: Stir the reaction at room temperature. The progress of the reaction can be monitored by thin-layer chromatography (TLC) using a suitable eluent system (e.g., 10% ethyl acetate in hexanes). The reaction is typically complete within 1.5 to 3 hours.[8]

• Workup: Upon completion, quench the reaction by adding a saturated aqueous solution of ammonium chloride (20 mL). Transfer the mixture to a separatory funnel and extract the product with ethyl acetate (3 x 20 mL).

• Washing: Combine the organic layers and wash with brine (20 mL).

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate the solvent under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the desired coupled product.

Visualizations

Experimental Workflow Diagram

Caption: Experimental workflow for the Sonogashira coupling of 1-Bromo-4-pentylbenzene.

Sonogashira Catalytic Cycle Diagram

Caption: The interconnected Palladium and Copper catalytic cycles in the Sonogashira reaction.

References

• 1. Palladium-Catalyzed Sonogashira Coupling Reaction of 2-Amino-3-Bromopyridines with Terminal Alkynes [scirp.org]
• 2. mdpi.com [mdpi.com]
• 3. m.youtube.com [m.youtube.com]
• 4. scribd.com [scribd.com]
• 5. mdpi.com [mdpi.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Halogenase-Assisted Alkyne/Aryl Bromide Sonogashira Coupling for Ribosomally Synthesized Peptides - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pendidikankimia.walisongo.ac.id [pendidikankimia.walisongo.ac.id]

Application of 1-Bromo-4-pentylbenzene in Organic Electronics: A Precursor to Biphenyl-Based Materials

Introduction

1-Bromo-4-pentylbenzene, a halogenated aromatic hydrocarbon, serves as a key intermediate in the synthesis of various organic materials. While its most prominent application lies in the field of liquid crystals, its utility extends to the burgeoning area of organic electronics. This compound acts as a versatile building block for the creation of larger, more complex molecules with tailored electronic properties. Specifically, it is a primary precursor for the synthesis of 4,4'-dipentyl-1,1'-biphenyl, a molecule with potential applications in organic light-emitting diodes (OLEDs), organic field-effect transistors (OFETs), and organic photovoltaics (OPVs). The pentyl chains on the biphenyl core enhance solubility in organic solvents, a crucial property for solution-based processing of organic electronic devices.

Synthesis of 4,4'-dipentyl-1,1'-biphenyl from 1-Bromo-4-pentylbenzene

The primary route to synthesizing 4,4'-dipentyl-1,1'-biphenyl from 1-Bromo-4-pentylbenzene is through a homocoupling reaction. This can be achieved via several methods, including Ullmann coupling or Grignard reagent formation followed by coupling. A common and effective method is the Suzuki-Miyaura cross-coupling reaction, which can be adapted for homocoupling.

Experimental Protocol: Homocoupling of 1-Bromo-4-pentylbenzene

This protocol outlines a general procedure for the synthesis of 4,4'-dipentyl-1,1'-biphenyl.

Materials:

• 1-Bromo-4-pentylbenzene

• Palladium(II) acetate (Pd(OAc)₂)

• Triphenylphosphine (PPh₃)

• Potassium carbonate (K₂CO₃)

• Toluene, Ethanol, and Water (degassed)

• Anhydrous magnesium sulfate (MgSO₄)

• Ethyl acetate and Hexanes (for chromatography)

• Round-bottom flask, reflux condenser, magnetic stirrer, and inert atmosphere setup (Nitrogen or Argon)

Procedure:

• Reaction Setup: In a dry round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 1-Bromo-4-pentylbenzene (1.0 mmol), potassium carbonate (2.0 mmol), palladium(II) acetate (0.02 mmol), and triphenylphosphine (0.04 mmol).

• Inert Atmosphere: Evacuate the flask and backfill with an inert gas (e.g., Nitrogen or Argon) three times to ensure an oxygen-free environment.

• Solvent Addition: Add a degassed solvent mixture of toluene (5 mL), ethanol (2 mL), and water (2 mL) to the flask.

• Reaction: Heat the reaction mixture to 80 °C and stir vigorously for 12-24 hours. Monitor the progress of the reaction by thin-layer chromatography (TLC).

• Work-up: After the reaction is complete, cool the mixture to room temperature. Dilute the mixture with ethyl acetate (20 mL) and water (20 mL). Separate the organic layer and extract the aqueous layer twice with ethyl acetate (10 mL each).

• Purification: Combine the organic layers, wash with brine (20 mL), and dry over anhydrous magnesium sulfate. Filter the solution and concentrate the solvent under reduced pressure. Purify the crude product by column chromatography on silica gel using a mixture of hexanes and ethyl acetate as the eluent to obtain pure 4,4'-dipentyl-1,1'-biphenyl.

Diagram of the Synthesis Workflow:

Synthesis of 4,4'-dipentyl-1,1'-biphenyl.

Application in Organic Electronics: 4,4'-dipentyl-1,1'-biphenyl as a Host Material

While specific device performance data for materials directly synthesized from 1-Bromo-4-pentylbenzene is not extensively reported in publicly available literature, the resulting 4,4'-dipentyl-1,1'-biphenyl core is structurally similar to other biphenyl derivatives used in organic electronics. Biphenyl-based molecules are known for their wide bandgap and good thermal stability, making them suitable as host materials in OLEDs. The pentyl chains would further enhance their processability.

Potential Role in OLEDs

In an OLED device, a host material is blended with a small amount of an emissive dopant. The host material facilitates charge transport and transfers energy to the dopant, which then emits light. The wide bandgap of a biphenyl derivative would allow for efficient energy transfer to blue, green, or red phosphorescent or fluorescent emitters.

Hypothetical Device Structure:

A hypothetical multilayer OLED incorporating a 4,4'-dipentyl-1,1'-biphenyl derivative as a host material could have the following structure:

• Anode: Indium Tin Oxide (ITO)

• Hole Injection Layer (HIL): e.g., PEDOT:PSS

• Hole Transport Layer (HTL): e.g., TAPC

• Emissive Layer (EML): 4,4'-dipentyl-1,1'-biphenyl derivative (host) doped with an appropriate emitter

• Electron Transport Layer (ETL): e.g., TPBi

• Electron Injection Layer (EIL): e.g., LiF

• Cathode: Aluminum (Al)

Diagram of a Hypothetical OLED Device Structure:

Hypothetical OLED device structure.

Quantitative Data and Future Outlook

Currently, there is a lack of specific, quantitative performance data (e.g., current efficiency, power efficiency, external quantum efficiency, charge carrier mobility) for organic electronic devices that explicitly use materials derived from 1-Bromo-4-pentylbenzene. The information available points to its role as a precursor, with the properties of the final materials being highly dependent on the subsequent synthesis steps and the other molecular components incorporated.

Table 1: Physicochemical Properties of 1-Bromo-4-pentylbenzene

Property	Value
CAS Number	51554-95-1
Molecular Formula	C₁₁H₁₅Br
Molecular Weight	227.14 g/mol
Appearance	Colorless to light yellow liquid
Boiling Point	~261.8 °C at 760 mmHg
Density	~1.2 g/cm³

Table 2: Potential Applications and Research Directions

Application Area	Potential Role of 1-Bromo-4-pentylbenzene Derived Materials	Research Focus
OLEDs	Host material in the emissive layer, hole transport material.	Synthesis of novel biphenyl derivatives with optimized energy levels and charge transport properties.
OFETs	Active semiconductor layer (p-type).	Investigation of the influence of alkyl chain length on molecular packing and charge carrier mobility.
OPVs	Donor or acceptor material in the active layer.	Design and synthesis of donor-acceptor molecules incorporating the 4,4'-dipentyl-1,1'-biphenyl unit.

1-Bromo-4-pentylbenzene is a valuable precursor for the synthesis of organic electronic materials, particularly those based on the 4,4'-dipentyl-1,1'-biphenyl core. While direct application data in high-performance organic electronic devices is currently limited in publicly accessible literature, the fundamental properties of the resulting biphenyl structures suggest their potential as host materials in OLEDs and as active components in other organic electronic devices. Further research is needed to synthesize and characterize novel materials derived from 1-Bromo-4-pentylbenzene and to evaluate their performance in functional devices. The detailed experimental protocol for the homocoupling reaction provided herein serves as a foundational step for researchers and scientists in the development of new materials for organic electronics.

Application Notes and Protocol for the Buchwald-Hartwig Amination of 1-Bromo-4-pentylbenzene

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the palladium-catalyzed Buchwald-Hartwig amination of 1-bromo-4-pentylbenzene. This reaction is a powerful and versatile method for the formation of a carbon-nitrogen (C-N) bond, yielding N-aryl amine derivatives that are significant building blocks in medicinal chemistry and materials science.[1][2][3] The protocol is based on established methodologies for the amination of aryl bromides and is optimized for substrates like 1-bromo-4-pentylbenzene.[4]

Reaction Principle

The Buchwald-Hartwig amination is a cross-coupling reaction that involves an aryl halide (in this case, 1-bromo-4-pentylbenzene) and an amine in the presence of a palladium catalyst, a phosphine ligand, and a base.[2][5] The catalytic cycle generally proceeds through three key steps:

• Oxidative Addition: The active Pd(0) catalyst undergoes oxidative addition to the aryl bromide (Ar-Br), forming a Pd(II) intermediate.[6]

• Amine Coordination and Deprotonation: The amine coordinates to the palladium center, and the base facilitates its deprotonation to form a palladium-amido complex.

• Reductive Elimination: The desired C-N bond is formed through reductive elimination from the palladium complex, regenerating the Pd(0) catalyst and releasing the N-aryl amine product.[6]

The choice of ligand is crucial for the reaction's success, with bulky, electron-rich phosphine ligands often providing the best results for aryl bromides.[7]

Experimental Protocol

This protocol provides a general procedure for the Buchwald-Hartwig amination of 1-bromo-4-pentylbenzene with a generic primary or secondary amine. All operations should be performed under an inert atmosphere (e.g., argon or nitrogen) using standard Schlenk techniques or in a glovebox to prevent catalyst deactivation.[8][9]

Materials:

• 1-Bromo-4-pentylbenzene

• Amine (e.g., morpholine, aniline, hexylamine)

• Palladium(II) acetate (Pd(OAc)₂) or Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃)

• Phosphine ligand (e.g., XPhos, RuPhos, or BINAP)[1][7]

• Sodium tert-butoxide (NaOtBu) or Cesium Carbonate (Cs₂CO₃)[7]

• Anhydrous toluene or dioxane[5]

• Standard glassware for inert atmosphere reactions (Schlenk flask, condenser)

• Magnetic stirrer and heating mantle or oil bath

Procedure:

• Reaction Setup: To an oven-dried Schlenk flask equipped with a magnetic stir bar, add the palladium precursor (e.g., Pd(OAc)₂, 2 mol%) and the phosphine ligand (e.g., XPhos, 4 mol%).

• Reagent Addition: Under a positive pressure of inert gas, add 1-bromo-4-pentylbenzene (1.0 equiv), the amine (1.2 equiv), and the base (e.g., sodium tert-butoxide, 1.4 equiv).

• Solvent Addition: Add anhydrous solvent (e.g., toluene, approximately 5 mL per 1 mmol of aryl bromide) via syringe.

• Reaction Execution: Seal the Schlenk flask and heat the reaction mixture to 80-110 °C with vigorous stirring.

• Monitoring: Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS). The reaction is typically complete within 12-24 hours.[2]

• Workup: Once the reaction is complete, cool the mixture to room temperature. Dilute the reaction mixture with a suitable organic solvent (e.g., ethyl acetate) and water. Separate the organic layer, and extract the aqueous layer with the organic solvent.

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄), and concentrate under reduced pressure.[9] The crude product can be purified by column chromatography on silica gel.

Data Presentation

The following table summarizes typical reaction parameters for the Buchwald-Hartwig amination of an aryl bromide. These values can be used as a starting point for the optimization of the reaction with 1-bromo-4-pentylbenzene.

Parameter	Value	Notes
Aryl Bromide	1-Bromo-4-pentylbenzene (1.0 equiv)	The substrate for the C-N bond formation.
Amine	1.2 - 1.5 equiv	Primary or secondary amines can be used. The slight excess ensures complete consumption of the aryl bromide.
Palladium Precursor	1-2 mol%	Common precursors include Pd(OAc)₂ and Pd₂(dba)₃.[10]
Ligand	2-4 mol%	Bulky, electron-rich phosphine ligands like XPhos, RuPhos, or BINAP are commonly used for aryl bromides.[1][7] The ligand to palladium ratio is often 2:1.
Base	1.4 - 2.0 equiv	A strong, non-nucleophilic base is required.[7] Sodium tert-butoxide is common, but other bases like Cs₂CO₃ or K₃PO₄ can be used.[2]
Solvent	Toluene or Dioxane	Anhydrous conditions are crucial for reaction success.[8]
Temperature	80 - 110 °C	The optimal temperature may vary depending on the specific amine and catalyst system.
Reaction Time	12 - 24 hours	Reaction progress should be monitored to determine completion.[2]
Expected Yield	>80%	Yields are typically high but depend on the specific substrates and reaction conditions.

Visualizations

Experimental Workflow

Caption: Workflow for the Buchwald-Hartwig amination of 1-bromo-4-pentylbenzene.

Catalytic Cycle

Caption: Generalized catalytic cycle for the Buchwald-Hartwig amination.

References

• 1. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. pubs.rsc.org [pubs.rsc.org]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. Buchwald-Hartwig Coupling: Mechanism & Examples | NROChemistry [nrochemistry.com]
• 7. benchchem.com [benchchem.com]
• 8. Scale-Up Guide: Buchwald-Hartwig Amination [sigmaaldrich.com]
• 9. Article | ChemSpider Synthetic Pages [cssp.chemspider.com]
• 10. Preparation of Sec and Tert Amines - Wordpress [reagents.acsgcipr.org]

Technical Notes & Optimization

Technical Support Center: Grignard Reaction of 1-Bromo-4-pentylbenzene

This technical support guide provides troubleshooting advice and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the Grignard reaction of 1-bromo-4-pentylbenzene for improved yields.

Frequently Asked Questions (FAQs)

Q1: My Grignard reaction with 1-bromo-4-pentylbenzene is not starting. What are the common causes and how can I initiate it?

A1: Failure to initiate is a common issue in Grignard synthesis, primarily due to the passivating layer of magnesium oxide (MgO) on the surface of the magnesium turnings and the presence of moisture. Here are the primary causes and troubleshooting steps:

• Inactive Magnesium Surface: The MgO layer prevents the magnesium from reacting with the aryl bromide.[1]

  • Solution: Magnesium Activation. Several methods can be used to activate the magnesium surface:

    • Mechanical Activation: Gently crushing the magnesium turnings with a dry glass rod can expose a fresh, reactive surface.[2]

    • Chemical Activation: Adding a small crystal of iodine (I₂) or a few drops of 1,2-dibromoethane are common and effective methods. The disappearance of the iodine's color or the evolution of ethylene gas indicates magnesium activation.[2][3]

    • Pre-reaction with an Initiator: Adding a small amount of a more reactive alkyl halide, like methyl iodide, can sometimes "kick-start" the reaction.[4]

    • Advanced Activation: For difficult reactions, using diisobutylaluminum hydride (DIBAH) can be a reliable method for activating the magnesium surface at lower temperatures.[5][6]

• Presence of Moisture: Grignard reagents are highly sensitive to water and will be quenched by even trace amounts.

  • Solution: Rigorously Anhydrous Conditions. All glassware must be thoroughly dried, either by flame-drying under an inert atmosphere or by oven-drying. Solvents, such as diethyl ether or tetrahydrofuran (THF), must be anhydrous.[1] It is also crucial to ensure the 1-bromo-4-pentylbenzene starting material is dry.

Q2: The reaction started but then stopped, or my final yield is very low. What are the likely causes?

A2: Low yields can be attributed to several factors, including incomplete reaction, side reactions, or quenching of the Grignard reagent.

• Wurtz Coupling Side Reaction: A significant side reaction is the Wurtz coupling, where the formed 4-pentylphenylmagnesium bromide reacts with unreacted 1-bromo-4-pentylbenzene to form 4,4'-dipentylbiphenyl.[7][8] This is more likely at higher concentrations of the aryl halide and at elevated temperatures.[7][9]

  • Solution: Minimize Wurtz Coupling.

    • Slow Addition: Add the 1-bromo-4-pentylbenzene solution dropwise to the magnesium suspension to maintain a low concentration of the halide in the reaction mixture.[10]

    • Temperature Control: The formation of the Grignard reagent is exothermic. Maintain a gentle reflux and use cooling baths if necessary to prevent the temperature from rising too high, which can favor the Wurtz reaction.[9]

    • Solvent Choice: The choice of solvent can significantly impact the extent of Wurtz coupling. For some aryl halides, diethyl ether has been shown to give higher yields of the desired Grignard product with minimal Wurtz coupling compared to THF.[10]

• Reaction with Atmosphere: Exposure to air can destroy the Grignard reagent through reaction with oxygen and carbon dioxide.

  • Solution: Inert Atmosphere. Maintain a positive pressure of an inert gas, such as nitrogen or argon, throughout the entire experimental setup.[4]

• Incomplete Reaction: The reaction may not have gone to completion.

  • Solution: Ensure Complete Reaction. Allow sufficient reaction time, which can be monitored by the disappearance of the magnesium turnings. Gentle heating might be required to sustain the reaction.[11]

Q3: My reaction mixture turned very dark or black. What does this indicate?

A3: A color change to grayish or brownish is typical for the formation of a Grignard reagent. However, a very dark or black color might indicate decomposition or significant side reactions, possibly due to overheating.[1] Careful temperature control is crucial to prevent such occurrences.

Data Presentation

Table 1: Comparison of Common Magnesium Activation Methods

Activation Method	Typical Amount	Observable Indicators	Initiation Temperature (°C)	Notes
Iodine (I₂)	A few small crystals	Disappearance of purple/brown color	Room temperature to gentle warming	A very common and simple method that etches the magnesium surface.[2]
1,2-Dibromoethane (DBE)	A few drops	Bubbling (ethylene gas evolution)	Room temperature	The reaction with DBE is often vigorous.[2]
Mechanical Crushing	N/A	Localized bubbling or cloudiness	Room temperature	Exposes a fresh magnesium surface.[2]
Sonication	N/A	General cloudiness and warming	Room temperature	Cleans the magnesium surface through cavitation.[2]
DIBAH	5-12 mol%	Temperature increase	≤ 20°C for aryl halides	Also acts as a drying agent.[2][5][6]

Table 2: Impact of Solvent on Grignard Product Yield (Example with Benzyl Chloride)

Solvent	Yield of Grignard Product (%)	Comments
Diethyl Ether (Et₂O)	94	Excellent yield with minimal Wurtz coupling.[10]
Tetrahydrofuran (THF)	27	Poor yield due to significant Wurtz byproduct formation.[10]

Note: This data is for benzyl chloride and serves as an illustrative example of how solvent choice can dramatically affect the outcome of a Grignard reaction. Similar considerations should be taken for 1-bromo-4-pentylbenzene.

Experimental Protocols

While a specific, peer-reviewed protocol for 1-bromo-4-pentylbenzene was not found, the following is a general and robust protocol adapted from procedures for other aryl bromides that should provide a high yield of 4-pentylphenylmagnesium bromide.[7][11]

Materials:

• Magnesium turnings (1.2 equivalents)

• 1-Bromo-4-pentylbenzene (1.0 equivalent)

• Anhydrous diethyl ether or tetrahydrofuran (THF)

• Iodine (1-2 small crystals)

• Three-neck round-bottom flask, reflux condenser, dropping funnel, magnetic stirrer, and inert gas supply (Nitrogen or Argon)

Procedure:

• Apparatus Setup: Assemble a dry three-neck round-bottom flask equipped with a magnetic stir bar, a reflux condenser with a drying tube, a dropping funnel, and an inlet for inert gas. Flame-dry the entire apparatus under a stream of inert gas to remove all moisture.

• Magnesium Activation: Place the magnesium turnings and a single crystal of iodine into the reaction flask. Gently warm the flask under the inert atmosphere until the purple color of the iodine disappears, indicating the activation of the magnesium surface. Allow the flask to cool to room temperature.

• Initiation: Add a small amount of anhydrous solvent (diethyl ether or THF) to just cover the magnesium turnings. In the dropping funnel, prepare a solution of 1-bromo-4-pentylbenzene in the anhydrous solvent. Add a small portion (approx. 5-10%) of this solution to the stirred magnesium suspension.

• Grignard Formation: The reaction should initiate within a few minutes, as evidenced by gentle refluxing of the solvent and the formation of a cloudy grey solution. If the reaction does not start, gentle warming with a heat gun or sonication may be applied.

• Controlled Addition: Once the reaction has initiated, add the remaining 1-bromo-4-pentylbenzene solution dropwise from the dropping funnel at a rate that maintains a gentle reflux. If the reaction becomes too vigorous, the rate of addition should be slowed, and a cooling bath may be used.

• Completion of Reaction: After the addition is complete, continue stirring the mixture at room temperature or with gentle reflux for an additional 1-2 hours, or until most of the magnesium has been consumed.

• Use of Grignard Reagent: The resulting greyish solution is the Grignard reagent, 4-pentylphenylmagnesium bromide. It should be cooled and used immediately in the subsequent reaction step.

Mandatory Visualizations

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. 1-Bromo-4-pentylbenzene | C11H15Br | CID 2735599 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. researchgate.net [researchgate.net]
• 8. alfa-chemistry.com [alfa-chemistry.com]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]
• 11. d.web.umkc.edu [d.web.umkc.edu]

Technical Support Center: Synthesis of 1-Bromo-4-pentylbenzene

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals involved in the synthesis of 1-Bromo-4-pentylbenzene.

Troubleshooting Guide

Issue 1: Low yield of the desired 4-pentanoylbenzene after Friedel-Crafts Acylation.

• Question: My Friedel-Crafts acylation reaction is resulting in a low yield of the desired 4-pentanoylbenzene. What are the possible causes and solutions?

• Answer: Low yields in Friedel-Crafts acylation can stem from several factors. Firstly, the purity of the reagents, particularly the Lewis acid catalyst (e.g., AlCl₃), is crucial; it should be anhydrous. The reaction is also sensitive to moisture, so ensure all glassware is thoroughly dried and the reaction is conducted under an inert atmosphere. Another common issue is polysubstitution, where more than one acyl group is added to the benzene ring, although this is less common than in Friedel-Crafts alkylation.[1] To minimize this, use a 1:1 molar ratio of the acylating agent to the benzene substrate.

Issue 2: Incomplete Clemmensen Reduction of 4-pentanoylbenzene.

• Question: I am observing a significant amount of unreacted ketone in my product mixture after performing the Clemmensen reduction. How can I improve the conversion to pentylbenzene?

• Answer: The Clemmensen reduction, which converts a carbonyl group to a methylene group using amalgamated zinc and concentrated hydrochloric acid, can be sluggish.[2][3][4][5] To drive the reaction to completion, ensure the zinc is properly amalgamated and activated. The reaction often requires vigorous stirring and a sufficient reaction time, sometimes with the addition of fresh acid or zinc amalgam. Be aware that this reaction is not suitable for substrates that are sensitive to strong acids.[5]

Issue 3: Formation of multiple isomers during the bromination of pentylbenzene.

• Question: My final product is a mixture of brominated pentylbenzene isomers, not just the desired 1-bromo-4-pentylbenzene. How can I increase the selectivity for the para-isomer?

• Answer: The pentyl group is an ortho-, para-directing activator in electrophilic aromatic substitution.[6] Therefore, the bromination of pentylbenzene will inherently produce a mixture of the ortho- and para-isomers. To favor the formation of the para-isomer, you can employ steric hindrance by using a bulky brominating agent. Additionally, controlling the reaction temperature can influence the isomer ratio. Lower temperatures generally favor the para-isomer. The different isomers can then be separated by techniques such as fractional distillation or chromatography.

Issue 4: Presence of dibrominated side products.

• Question: I am detecting dibrominated pentylbenzene in my final product. What causes this and how can it be prevented?

• Answer: The formation of dibrominated products occurs when the initial product, 1-bromo-4-pentylbenzene, undergoes a second bromination reaction.[7] To prevent this, you can use a stoichiometric amount of the brominating agent relative to the pentylbenzene. Slowly adding the brominating agent to the reaction mixture can also help to maintain a low concentration of the brominating species and reduce the likelihood of a second substitution.

Frequently Asked Questions (FAQs)

Q1: What are the most common side products in the synthesis of 1-Bromo-4-pentylbenzene via the Friedel-Crafts acylation, Clemmensen reduction, and bromination route?

A1: The most common side products include:

• From Friedel-Crafts Acylation: Polysubstituted products (e.g., di-acylated benzene).

• From Clemmensen Reduction: Unreacted 4-pentanoylbenzene, and potentially small amounts of alcohols or pinacol coupling products.[8]

• From Bromination: The ortho-isomer (1-bromo-2-pentylbenzene) and dibrominated products (e.g., 1,2-dibromo-4-pentylbenzene).

Q2: Can I use a different reduction method instead of the Clemmensen reduction?

A2: Yes, the Wolff-Kishner reduction is a common alternative for converting ketones to alkanes. It is performed under basic conditions and is suitable for substrates that are sensitive to strong acids.

Q3: What is the role of the iron filings or FeBr₃ in the bromination step?

A3: Iron filings react with bromine to form iron(III) bromide (FeBr₃), which acts as a Lewis acid catalyst.[6] The catalyst polarizes the Br-Br bond, making one of the bromine atoms more electrophilic and facilitating the attack by the aromatic ring.[9][10]

Q4: How can I confirm the identity and purity of my final product?

A4: The identity and purity of 1-Bromo-4-pentylbenzene can be confirmed using a combination of analytical techniques, including:

• Gas Chromatography-Mass Spectrometry (GC-MS): To determine the purity and identify any side products.

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To confirm the structure of the desired product and identify isomers.

• Infrared (IR) Spectroscopy: To identify the functional groups present in the molecule.

Quantitative Data on Side Product Formation

The following table provides an estimate of the potential side product distribution in the bromination of a simple alkylbenzene like toluene, which can serve as an approximation for the bromination of pentylbenzene under standard electrophilic aromatic substitution conditions.

Side Product	Typical Percentage (%)
ortho-isomer (1-Bromo-2-pentylbenzene)	30 - 40%
para-isomer (1-Bromo-4-pentylbenzene)	60 - 70%
meta-isomer (1-Bromo-3-pentylbenzene)	< 5%
Dibrominated Products	Variable, dependent on reaction conditions

Note: These are approximate values and the actual distribution can vary based on the specific reaction conditions (temperature, catalyst, solvent).

Detailed Experimental Protocol

This protocol outlines a typical synthesis of 1-Bromo-4-pentylbenzene starting from benzene.

Step 1: Friedel-Crafts Acylation of Benzene with Valeryl Chloride

• In a fume hood, equip a dry three-neck round-bottom flask with a dropping funnel, a reflux condenser, and a magnetic stirrer.

• Charge the flask with anhydrous aluminum chloride (AlCl₃) and a solvent such as dichloromethane.

• Cool the flask in an ice bath.

• Add a solution of benzene and valeryl chloride in dichloromethane dropwise from the dropping funnel with constant stirring.

• After the addition is complete, allow the reaction mixture to warm to room temperature and then heat under reflux for 1-2 hours.

• Cool the mixture and carefully quench the reaction by pouring it over crushed ice and hydrochloric acid.

• Separate the organic layer, wash with water and brine, dry over anhydrous magnesium sulfate, and concentrate under reduced pressure to obtain crude 4-pentanoylbenzene.

Step 2: Clemmensen Reduction of 4-pentanoylbenzene

• Prepare amalgamated zinc by stirring zinc powder with a solution of mercury(II) chloride.

• In a round-bottom flask equipped with a reflux condenser, add the amalgamated zinc, concentrated hydrochloric acid, and the crude 4-pentanoylbenzene.

• Heat the mixture under reflux with vigorous stirring for several hours. Additional portions of hydrochloric acid may be added during the reaction.

• After the reaction is complete (monitored by TLC or GC), cool the mixture and extract the product with a suitable organic solvent (e.g., diethyl ether).

• Wash the organic layer with water and brine, dry over anhydrous magnesium sulfate, and remove the solvent to yield crude pentylbenzene.

Step 3: Bromination of Pentylbenzene

• In a fume hood, dissolve the crude pentylbenzene in a suitable solvent (e.g., carbon tetrachloride) in a flask protected from light.

• Add a catalytic amount of iron filings.

• Slowly add a solution of bromine in the same solvent to the mixture with stirring. Maintain the temperature with an ice bath.

• After the addition is complete, continue stirring at room temperature until the red color of bromine disappears.

• Quench the reaction with a solution of sodium bisulfite to remove excess bromine.

• Wash the organic layer with water and brine, dry over anhydrous sodium sulfate, and remove the solvent.

• Purify the crude product by vacuum distillation or column chromatography to isolate 1-Bromo-4-pentylbenzene.

Visualizations

Caption: A workflow diagram illustrating the multi-step synthesis of 1-Bromo-4-pentylbenzene.

Caption: Formation of desired products and common side products at each synthetic step.

Caption: A troubleshooting decision tree for the synthesis of 1-Bromo-4-pentylbenzene.

References

• 1. 傅-克酰基化反应 [sigmaaldrich.com]
• 2. annamalaiuniversity.ac.in [annamalaiuniversity.ac.in]
• 3. jk-sci.com [jk-sci.com]
• 4. Clemmensen reduction - Wikipedia [en.wikipedia.org]
• 5. Clemmensen Reduction [organic-chemistry.org]
• 6. benchchem.com [benchchem.com]
• 7. quora.com [quora.com]
• 8. juniperpublishers.com [juniperpublishers.com]
• 9. chemistrystudent.com [chemistrystudent.com]
• 10. youtube.com [youtube.com]

Technical Support Center: Purification of Crude 1-Bromo-4-pentylbenzene by Distillation

This technical support center is designed to assist researchers, scientists, and drug development professionals in troubleshooting and successfully purifying crude 1-Bromo-4-pentylbenzene via distillation.

Frequently Asked Questions (FAQs)

Q1: What are the typical physical properties of 1-Bromo-4-pentylbenzene relevant to distillation?

A1: Understanding the physical properties of 1-Bromo-4-pentylbenzene is crucial for planning its purification by distillation. The compound is a colorless to light yellow clear liquid.[1][2] Key properties are summarized in the table below.

Q2: Is vacuum distillation necessary for the purification of 1-Bromo-4-pentylbenzene?

A2: Yes, vacuum distillation is highly recommended. 1-Bromo-4-pentylbenzene has a high boiling point at atmospheric pressure (approximately 261.8 °C), which can lead to decomposition if heated for extended periods.[1] By reducing the pressure, the boiling point is lowered, allowing for a safer and more efficient purification.[3]

Q3: What are the common impurities in crude 1-Bromo-4-pentylbenzene?

A3: Common impurities depend on the synthetic route used. If prepared via Friedel-Crafts acylation followed by a reduction (like Clemmensen or Wolff-Kishner), potential impurities include unreacted starting materials, byproducts from incomplete reduction (e.g., the corresponding ketone or alcohol), and side-products from the acylation step. If synthesized by bromination of 4-pentylbenzene, unreacted starting material and isomers (ortho, meta) could be present.

Q4: What preliminary purification steps should be taken before distillation?

A4: Before distillation, it is advisable to wash the crude product. A wash with a dilute aqueous solution of sodium bicarbonate or sodium carbonate can neutralize any residual acid from the synthesis.[4] This should be followed by a wash with water and then brine to remove water-soluble impurities. The organic layer should then be thoroughly dried using an anhydrous drying agent like anhydrous magnesium sulfate or sodium sulfate to prevent water from co-distilling with the product.[5][6]

Data Presentation

Property	Value	Reference
Molecular Formula	C₁₁H₁₅Br	[1]
Molecular Weight	227.14 g/mol	[1][7]
Appearance	Colorless to light yellow clear liquid	[1][2]
Boiling Point (at 760 mmHg)	~261.8 °C	[1]
Boiling Point (under vacuum)	148 °C at 20 mmHg
Density	~1.2 g/cm³	[1]

Experimental Protocols

Detailed Methodology for Purification of Crude 1-Bromo-4-pentylbenzene by Vacuum Distillation

This protocol is adapted from standard procedures for the purification of similar aryl-alkyl halides.

1. Pre-distillation Workup: a. Transfer the crude 1-Bromo-4-pentylbenzene to a separatory funnel. b. Wash the crude product sequentially with: i. 1M Sodium Bicarbonate solution. ii. Deionized water. iii. Saturated brine solution. c. Separate the organic layer and dry it over anhydrous magnesium sulfate. d. Filter to remove the drying agent.

2. Vacuum Distillation Setup: a. Assemble a standard vacuum distillation apparatus. Ensure all glassware is dry and free of cracks. b. Use a heating mantle with a magnetic stirrer and a stir bar in the distillation flask for smooth boiling. Do not use boiling chips as they are ineffective under vacuum.[8] c. Grease all joints sparingly to ensure a good seal. d. Attach the vacuum source with a trap in between the apparatus and the pump.

3. Distillation Procedure: a. Add the dried and filtered crude 1-Bromo-4-pentylbenzene to the distillation flask. b. Begin stirring and slowly evacuate the system to the desired pressure (e.g., 10-20 mmHg). c. Once the vacuum is stable, begin to gently heat the distillation flask. d. Collect a forerun fraction, which will contain any low-boiling impurities.[9] e. As the temperature rises and stabilizes, collect the main fraction of 1-Bromo-4-pentylbenzene. Based on data for a similar compound (1-bromo-4-propylbenzene boils at 94-97 °C at 10 mmHg), the collection temperature for 1-Bromo-4-pentylbenzene should be slightly higher under similar pressure.[5] A known boiling point is 148 °C at 20 mmHg. f. Monitor the temperature and pressure throughout the distillation. A stable boiling point indicates the collection of a pure fraction. g. Stop the distillation before the flask boils to dryness. h. Allow the apparatus to cool completely before venting the system to atmospheric pressure.

Troubleshooting Guides

Issue 1: Bumping or Uncontrolled Boiling

• Possible Cause: Heating too rapidly or inefficient stirring.

• Solution:

  • Ensure the magnetic stirrer is functioning correctly and providing vigorous stirring.

  • Reduce the heating rate to allow for a more controlled boil.

  • Ensure a proper vacuum is established before heating.

Issue 2: No Distillate at the Expected Temperature

• Possible Cause:

  • Vacuum leak in the apparatus.

  • Thermometer placed incorrectly.

  • Insufficient heating.

• Solution:

  • Check all joints for proper sealing. Re-grease if necessary. Ensure all connections are tight.

  • The top of the thermometer bulb should be level with the bottom of the side arm leading to the condenser.

  • Gradually increase the heating mantle temperature. The pot temperature will need to be significantly higher than the boiling point of the liquid.

Issue 3: Fluctuating Distillation Temperature

• Possible Cause:

  • Unstable vacuum.

  • Presence of multiple components with close boiling points (inefficient fractional separation).

• Solution:

  • Ensure the vacuum pump is running consistently and the system is well-sealed. A vacuum regulator can help maintain a constant pressure.[3]

  • If impurities have close boiling points, a fractional distillation column (e.g., Vigreux or packed column) may be necessary for better separation.

Issue 4: Product in the Receiving Flask is Cloudy

• Possible Cause: Presence of water.

• Solution:

  • Ensure the crude product was thoroughly dried with a suitable drying agent before distillation.

  • Check that all glassware was completely dry before assembling the apparatus.

Mandatory Visualization

Caption: Troubleshooting workflow for the distillation of 1-Bromo-4-pentylbenzene.

References

• 1. nbinno.com [nbinno.com]
• 2. guidechem.com [guidechem.com]
• 3. Vacuum Distillation issues? | Call Pressure Control Solutions! [pressurecontrolsolutions.com]
• 4. benchchem.com [benchchem.com]
• 5. 1-Bromo-4-propylbenzene synthesis - chemicalbook [chemicalbook.com]
• 6. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 7. 1-Bromo-4-pentylbenzene | C11H15Br | CID 2735599 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. m.youtube.com [m.youtube.com]
• 9. columbia.edu [columbia.edu]

Technical Support Center: Overcoming Low Reactivity in 1-Bromo-4-pentylbenzene Cross-Coupling Reactions

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming challenges associated with the cross-coupling of 1-Bromo-4-pentylbenzene.

Frequently Asked Questions (FAQs)

Q1: Why does 1-Bromo-4-pentylbenzene exhibit low reactivity in some cross-coupling reactions?

A1: The low reactivity of 1-Bromo-4-pentylbenzene can be attributed to its electronic properties. The pentyl group is an electron-donating group, which increases the electron density on the benzene ring. This increased electron density strengthens the carbon-bromine bond, making the oxidative addition step, often the rate-determining step in palladium-catalyzed cross-coupling reactions, more challenging.

Q2: Which cross-coupling reactions are commonly performed with 1-Bromo-4-pentylbenzene?

A2: Despite its somewhat lower reactivity compared to electron-deficient aryl bromides, 1-Bromo-4-pentylbenzene is a versatile substrate for several common cross-coupling reactions, including Suzuki-Miyaura, Heck, and Sonogashira couplings.[1] These reactions are crucial for synthesizing a variety of organic molecules, from liquid crystals to pharmaceutical intermediates.[1]

Q3: What are the most critical parameters to consider when optimizing a cross-coupling reaction for this substrate?

A3: The most critical parameters for successfully coupling 1-Bromo-4-pentylbenzene are the choice of catalyst system (palladium precursor and ligand), the base, and the solvent. For electron-rich aryl bromides, bulky and electron-rich phosphine ligands are often necessary to facilitate the oxidative addition step.[2][3]

Q4: Are there alternatives to palladium catalysts for coupling 1-Bromo-4-pentylbenzene?

A4: While palladium is the most common catalyst, nickel and copper-based systems can be effective alternatives, especially for less reactive aryl halides.[2] Nickel catalysts, in particular, are known for their ability to activate challenging substrates.

Troubleshooting Guides

Problem 1: Low to No Conversion in Suzuki-Miyaura Coupling

Potential Causes & Suggested Solutions

Potential Cause	Suggested Solution
Inefficient Oxidative Addition	The electron-donating pentyl group makes the C-Br bond stronger. Use bulky, electron-rich phosphine ligands like SPhos, XPhos, or RuPhos to promote oxidative addition.[2] Consider using a more reactive palladium precatalyst, such as a palladacycle.[2] Increasing the reaction temperature may also be beneficial.[2]
Poor Solubility of Base	Use a soluble inorganic base like Cs₂CO₃ or K₃PO₄.[2] Ensure vigorous stirring to maximize contact between phases if using a heterogeneous base.
Boronic Acid Decomposition	Use freshly purchased or recrystallized boronic acid. Consider using more stable boronate esters, such as pinacol esters.[2]
Catalyst Deactivation	Ensure the reaction is performed under an inert atmosphere (e.g., Argon or Nitrogen) as oxygen can deactivate the catalyst.[4] Use degassed solvents.

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Caption: A workflow for troubleshooting low conversion in Suzuki-Miyaura coupling.

Problem 2: Low Yield or Side Products in Heck Coupling

Potential Causes & Suggested Solutions

Potential Cause	Suggested Solution
Slow Reaction Rate	Increase the reaction temperature, but monitor for thermal decomposition.[5]
Formation of Palladium Black	This indicates catalyst decomposition. Use a ligand that stabilizes the Pd(0) species, such as bulky phosphines or N-heterocyclic carbenes (NHCs).[2]
Homocoupling of Aryl Halide	Optimize the reaction temperature and catalyst loading to minimize this side product.[5]
Base Incompatibility	Screen different bases. Organic bases like triethylamine (Et₃N) or inorganic bases such as K₂CO₃ or Cs₂CO₃ can be effective.[6]

Caption: Troubleshooting guide for common issues in Heck coupling reactions.

Problem 3: Failure of Sonogashira Coupling

Potential Causes & Suggested Solutions

Potential Cause	Suggested Solution
Copper-Mediated Catalyst Poisoning	Consider a copper-free Sonogashira protocol.[2][7] Bulky, electron-rich ligands can facilitate the copper-free pathway.
Low Reactivity of Aryl Bromide	Increase the reaction temperature. Use a more reactive palladium precursor and a suitable ligand like SPhos or XPhos.[2]
Homocoupling of the Alkyne (Glaser Coupling)	Use an excess of the alkyne or add it slowly to the reaction mixture. Ensure rigorous exclusion of oxygen.[2] A copper-free protocol will also minimize this side reaction.[7]
Base Incompatibility	Screen different amine bases (e.g., triethylamine, diisopropylethylamine) or inorganic bases (e.g., Cs₂CO₃, K₂CO₃).[2]

Quantitative Data Summary

The following tables summarize typical reaction conditions and yields for cross-coupling reactions of electron-rich aryl bromides, providing a reference for optimizing reactions with 1-Bromo-4-pentylbenzene.

Table 1: Suzuki-Miyaura Coupling of Aryl Bromides

Entry	Aryl Bromide	Boronic Acid	Catalyst (mol%)	Ligand (mol%)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
1	4-Bromo-toluene	Phenylboronic acid	Pd(OAc)₂ (2)	SPhos (4)	K₃PO₄	Toluene/H₂O	100	12	95
2	4-Bromoanisole	4-Tolylboronic acid	Pd₂(dba)₃ (1)	XPhos (3)	Cs₂CO₃	Dioxane	110	16	92
3	1-Bromo-4-ethylbenzene	3-Furylboronic acid	PdCl₂(dppf) (3)	-	K₂CO₃	DMF/H₂O	90	24	85

Table 2: Heck Coupling of Aryl Bromides

Entry	Aryl Bromide	Alkene	Catalyst (mol%)	Ligand (mol%)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
1	4-Bromo-toluene	Styrene	Pd(OAc)₂ (2)	P(o-tol)₃ (4)	Et₃N	DMF	120	16	88
2	4-Bromoanisole	n-Butyl acrylate	PdCl₂(PPh₃)₂ (3)	-	K₂CO₃	DMA	130	24	82
3	1-Bromo-4-ethylbenzene	Methyl methacrylate	Pd₂(dba)₃ (1.5)	P(t-Bu)₃ (3)	Cy₂NMe	Dioxane	110	12	90

Table 3: Sonogashira Coupling of Aryl Bromides

Entry	Aryl Bromide	Alkyne	Catalyst (mol%)	CuI (mol%)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
1	4-Bromo-toluene	Phenylacetylene	Pd(PPh₃)₄ (2)	4	Et₃N	THF	65	8	91
2	4-Bromoanisole	1-Hexyne	PdCl₂(PPh₃)₂ (3)	5	DIPA	Toluene	80	12	87
3	1-Bromo-4-ethylbenzene	Trimethylsilylacetylene	Pd(OAc)₂ (2)	0	Cs₂CO₃	Dioxane	100	18	78 (Cu-free)

Experimental Protocols

General Procedure for a Suzuki-Miyaura Cross-Coupling Reaction:

To a flame-dried Schlenk tube is added 1-Bromo-4-pentylbenzene (1.0 equiv), the corresponding boronic acid (1.2-1.5 equiv), palladium catalyst (e.g., Pd(OAc)₂, 1-5 mol%), and ligand (e.g., SPhos, 2-10 mol%).[2] The tube is evacuated and backfilled with an inert gas (e.g., Argon or Nitrogen) three times. A degassed solvent (e.g., toluene, dioxane) and a solution of the base (e.g., K₃PO₄, Cs₂CO₃, 2-3 equiv) in degassed water are then added.[2][8] The reaction mixture is heated to the desired temperature (typically 80-120 °C) and stirred vigorously for the specified time. Progress is monitored by TLC or GC-MS. Upon completion, the reaction is cooled, diluted with an organic solvent (e.g., ethyl acetate), washed with water and brine, dried over anhydrous sulfate, and concentrated. The crude product is then purified by column chromatography.

Caption: Experimental workflow for the Suzuki coupling of 1-Bromo-4-pentylbenzene.

General Procedure for a Heck Cross-Coupling Reaction:

In an oven-dried flask equipped with a condenser and stir bar, 1-Bromo-4-pentylbenzene (1.0 equiv.), the palladium precursor (e.g., Pd(OAc)₂, 1-3 mol%), and a ligand (if used, e.g., P(o-tol)₃, 2-6 mol%) are combined.[6] The flask is sealed and purged with an inert gas. Anhydrous solvent (e.g., DMF, DMA, or dioxane) is added, followed by the base (e.g., Et₃N, K₂CO₃, 2.0 equiv.) and the alkene (1.1-1.5 equiv.).[5][6] The mixture is heated to the target temperature (typically 100-140 °C) and stirred until the starting material is consumed, as monitored by TLC or GC-MS. After cooling to room temperature, the mixture is diluted with an organic solvent, washed with water and brine, dried over anhydrous sulfate, and concentrated. Purification is achieved via column chromatography.

General Procedure for a Sonogashira Cross-Coupling Reaction:

A flask is charged with 1-Bromo-4-pentylbenzene (1.0 equiv.), a palladium catalyst (e.g., PdCl₂(PPh₃)₂, 1-5 mol%), and a copper(I) co-catalyst (e.g., CuI, 2-10 mol%) for the traditional protocol.[9][10] For a copper-free reaction, the copper salt is omitted, and a suitable ligand is often added.[2][7] The flask is purged with an inert gas. A degassed solvent (e.g., THF, toluene) and an amine base (e.g., Et₃N, DIPA, >2 equiv.) are added, followed by the terminal alkyne (1.1-1.5 equiv.). The reaction is stirred at room temperature or heated (typically 40-100 °C) until completion. The workup involves filtering the amine salts, concentrating the filtrate, and purifying the residue by column chromatography.

References

• 1. nbinno.com [nbinno.com]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. researchgate.net [researchgate.net]
• 9. Sonogashira Coupling [organic-chemistry.org]
• 10. Sonogashira coupling - Wikipedia [en.wikipedia.org]

Technical Support Center: Catalyst Poisoning in Reactions with 1-Bromo-4-pentylbenzene

Welcome to the Technical Support Center for researchers, scientists, and drug development professionals. This resource provides targeted troubleshooting guides and frequently asked questions (FAQs) to address specific issues related to catalyst poisoning in reactions involving 1-bromo-4-pentylbenzene.

Frequently Asked Questions (FAQs)

Q1: What are the most common palladium-catalyzed reactions performed with 1-bromo-4-pentylbenzene, and why is catalyst poisoning a concern?

A1: 1-Bromo-4-pentylbenzene is a versatile aryl halide commonly used in palladium-catalyzed cross-coupling reactions such as the Suzuki-Miyaura, Heck, Sonogashira, and Buchwald-Hartwig amination reactions. These reactions are fundamental for creating carbon-carbon and carbon-heteroatom bonds in the synthesis of pharmaceuticals, liquid crystals, and other advanced materials.[1] Catalyst poisoning is a significant concern because palladium catalysts are expensive, and even trace amounts of impurities can bind to the active metal center, rendering it inactive. This leads to reduced reaction rates, low product yields, and difficulty in purification.[2]

Q2: What are the typical symptoms of catalyst poisoning in my reaction with 1-bromo-4-pentylbenzene?

A2: The symptoms of catalyst poisoning can manifest in several ways:

• Low or no conversion: The most obvious sign is the failure of the reaction to proceed to completion, with a significant amount of starting material remaining.

• Stalled reaction: The reaction may start but then slow down and stop before all the starting material is consumed.

• Formation of byproducts: An increase in side reactions, such as homocoupling of the boronic acid (in Suzuki reactions) or hydrodehalogenation of 1-bromo-4-pentylbenzene, can indicate that the desired catalytic cycle is being inhibited.[3]

• Change in reaction mixture appearance: The formation of a black precipitate, known as palladium black, suggests that the soluble, active Pd(0) catalyst has aggregated into an inactive form.

Q3: What are the most common catalyst poisons I should be aware of?

A3: For palladium-catalyzed reactions, several classes of compounds are known to be potent poisons:

• Sulfur Compounds: Even at parts-per-million (ppm) levels, sulfur compounds can irreversibly poison palladium catalysts.

• Oxygen and Water: While some protocols are robust, exposure to air and moisture can lead to the oxidation of the active Pd(0) catalyst and phosphine ligands.

• Unsaturated Compounds: Reagents with multiple bonds, such as nitriles and nitro compounds, can sometimes act as catalyst poisons.[2]

• Halides: An excess of halide ions can sometimes inhibit the catalytic cycle.

• Incompletely Removed Reagents from Previous Steps: Impurities from the synthesis of 1-bromo-4-pentylbenzene or other reagents can act as poisons.

Troubleshooting Guides

Issue 1: My Suzuki-Miyaura coupling of 1-bromo-4-pentylbenzene is sluggish or has failed.

This is a common issue that can often be traced back to catalyst poisoning. Follow this troubleshooting workflow to diagnose and resolve the problem.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. magritek.com [magritek.com]

Column chromatography conditions for purifying 1-Bromo-4-pentylbenzene derivatives

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the column chromatography purification of 1-Bromo-4-pentylbenzene and its derivatives. Below you will find detailed troubleshooting guides, frequently asked questions (FAQs), and experimental protocols to address common challenges encountered during purification.

Frequently Asked Questions (FAQs)

Q1: What is the recommended stationary phase for the purification of 1-Bromo-4-pentylbenzene derivatives?

A1: For nonpolar compounds like 1-Bromo-4-pentylbenzene and its derivatives, the standard choice for the stationary phase is silica gel (SiO₂).[1][2] Alumina (Al₂O₃) can also be used, particularly if the compound is sensitive to the acidic nature of silica gel.[1][2] For certain challenging separations, reversed-phase chromatography with a C18 stationary phase may be a viable alternative.

Q2: How do I select an appropriate mobile phase for column chromatography?

A2: The ideal mobile phase (eluent) should provide a retention factor (Rf) of approximately 0.2-0.3 for the desired compound on a Thin Layer Chromatography (TLC) plate.[3] A common starting point for nonpolar aromatic compounds is a mixture of a nonpolar solvent like hexanes or petroleum ether and a slightly more polar solvent such as ethyl acetate or dichloromethane.[1][4] The polarity of the eluent is increased by raising the percentage of the more polar solvent.[4]

Q3: My 1-Bromo-4-pentylbenzene derivative is not moving from the baseline on the TLC plate, even with a high concentration of ethyl acetate in hexane. What should I do?

A3: If your compound remains at the baseline, the eluent is not polar enough to displace it from the silica gel. You can try switching to a more polar solvent system, such as methanol in dichloromethane.[4] However, be cautious when using methanol, as concentrations above 10% can start to dissolve the silica gel.[4]

Q4: What are the most common impurities I might encounter when purifying 1-Bromo-4-pentylbenzene derivatives?

A4: Common impurities often stem from the preceding synthetic steps. For instance, if prepared via a Grignard reaction, unreacted starting materials and coupling byproducts could be present. If synthesized through bromination of 4-pentylbenzene, you might encounter di-brominated products or unreacted starting material. It is crucial to analyze the crude mixture by TLC or other analytical methods to identify the number and polarity of impurities before performing column chromatography.

Q5: My purified compound is a yellow or brownish oil, but it should be colorless. How can I remove the color?

A5: Colored impurities in aromatic compounds can sometimes arise from oxidation or residual catalysts from a previous reaction. If the colored impurity has a different polarity, it should be separable by column chromatography. If it co-elutes with your product, you might consider treating a solution of your compound with activated charcoal, followed by filtration through celite. Recrystallization, if your compound is a solid, can also be an effective method for removing colored impurities.

Troubleshooting Guides

This section addresses specific issues you may encounter during the column chromatography of 1-Bromo-4-pentylbenzene derivatives.

Problem 1: Poor Separation of the Desired Compound and an Impurity

Possible Cause	Solution
Inappropriate Solvent System	The polarity of your eluent may not be optimal for separating the compounds of interest. Prepare several TLC plates with varying solvent ratios of hexanes and ethyl acetate to find a system that maximizes the distance between your product and the impurity. Aim for a ΔRf of at least 0.2.
Column Overloading	Loading too much crude material onto the column can lead to broad bands and poor separation. A general guideline is to use a silica gel to crude product weight ratio of at least 50:1 for difficult separations.
Improperly Packed Column	Air bubbles, cracks, or an uneven surface in the silica gel bed can cause channeling, where the solvent and sample flow unevenly, leading to poor separation. Ensure your column is packed uniformly as a slurry and is never allowed to run dry.
Co-elution due to Similar Polarity	If the impurity has a very similar polarity to your product, consider using a different solvent system. For aromatic compounds, incorporating a solvent like toluene can sometimes improve separation due to π-π stacking interactions.[5]

Problem 2: The Compound is Not Eluting from the Column

Possible Cause	Solution
Eluent Polarity is Too Low	The solvent system is not polar enough to move your compound down the column. Gradually increase the polarity of the eluent. For example, if you are using 5% ethyl acetate in hexanes, try increasing to 10%, then 20%, and so on.
Compound Decomposition on Silica	Some compounds can decompose on the acidic surface of silica gel. To test for this, spot your compound on a TLC plate, let it sit for an hour, and then develop it to see if any new spots have appeared. If decomposition is suspected, consider using deactivated silica gel (by adding a small amount of triethylamine to the eluent) or switching to a different stationary phase like alumina.[6]

Problem 3: The Compound Elutes Too Quickly (With the Solvent Front)

Possible Cause	Solution
Eluent Polarity is Too High	The solvent system is too polar, causing all compounds to move with the solvent front. Decrease the polarity of the eluent by increasing the proportion of the nonpolar solvent (e.g., hexanes).
Non-polar Compound	1-Bromo-4-pentylbenzene and similar derivatives are quite nonpolar and may elute quickly. Using pure hexane as the eluent is a good starting point for such compounds.[4]

Experimental Protocols

Protocol 1: General Procedure for Flash Column Chromatography of 1-Bromo-4-pentylbenzene

This protocol provides a general method for the purification of 1-Bromo-4-pentylbenzene on a silica gel column.

1. Solvent System Selection:

• Using TLC, determine a solvent system that gives an Rf value of approximately 0.2-0.3 for 1-Bromo-4-pentylbenzene. For this nonpolar compound, start with pure hexanes and gradually add small percentages of ethyl acetate if necessary.

2. Column Packing:

• Choose a column of appropriate size. For 1 gram of crude material, a column with a diameter of 2-3 cm is suitable.

• Add a small plug of cotton or glass wool to the bottom of the column, followed by a thin layer of sand.

• Prepare a slurry of silica gel (230-400 mesh) in the chosen eluent.

• Pour the slurry into the column and allow the silica to settle, tapping the column gently to ensure even packing. Do not let the solvent level drop below the top of the silica.

• Add a protective layer of sand on top of the silica bed.

3. Sample Loading (Dry Loading Method):

• Dissolve the crude 1-Bromo-4-pentylbenzene in a minimal amount of a volatile solvent like dichloromethane.

• Add a small amount of silica gel (approximately 1-2 times the mass of the crude product) to this solution.

• Remove the solvent using a rotary evaporator to obtain a dry, free-flowing powder.

• Carefully add this powder to the top of the packed column.

4. Elution and Fraction Collection:

• Carefully add the eluent to the top of the column without disturbing the sand layer.

• Apply gentle air pressure to the top of the column to force the solvent through at a steady rate.

• Collect the eluate in sequentially labeled test tubes or flasks.

• Monitor the collected fractions by TLC to identify which ones contain the pure product.

5. Product Isolation:

• Combine the fractions containing the pure 1-Bromo-4-pentylbenzene.

• Remove the solvent using a rotary evaporator to yield the purified product.

Data Presentation: Representative Chromatography Conditions

The following table summarizes typical starting conditions for the purification of nonpolar bromo-aromatic compounds. Note that these are representative values and should be optimized for your specific derivative using TLC.

Compound Type	Stationary Phase	Typical Eluent System	Target Rf Value
1-Bromo-4-alkylbenzene	Silica Gel	100% Hexanes to 5% Ethyl Acetate in Hexanes	0.2 - 0.35
Biphenyl derivatives	Silica Gel	1-10% Ethyl Acetate in Hexanes	0.2 - 0.4
Other nonpolar aryl halides	Silica Gel	100% Hexanes or Pentanes	0.2 - 0.3

Mandatory Visualizations

Here are diagrams illustrating key workflows and relationships in column chromatography purification.

References

• 1. biotage.com [biotage.com]
• 2. kinglab.chemistry.wfu.edu [kinglab.chemistry.wfu.edu]
• 3. Chromatography [chem.rochester.edu]
• 4. Chromatography [chem.rochester.edu]
• 5. benchchem.com [benchchem.com]
• 6. Purification [chem.rochester.edu]

Preventing homocoupling in 1-Bromo-4-pentylbenzene reactions

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals minimize homocoupling side reactions in experiments involving 1-bromo-4-pentylbenzene.

Frequently Asked Questions (FAQs)

Q1: What is homocoupling in the context of cross-coupling reactions with 1-bromo-4-pentylbenzene?

A1: Homocoupling is a significant side reaction where two molecules of the same starting material couple together. In the case of 1-bromo-4-pentylbenzene, this can manifest in two primary ways:

• Aryl Homocoupling: Two molecules of 1-bromo-4-pentylbenzene react to form 4,4'-dipentyl-1,1'-biphenyl.

• Organometallic Homocoupling: In reactions like Suzuki or Stille coupling, two molecules of the organometallic reagent (e.g., a boronic acid or organotin compound) couple with each other.[1][2]

This unwanted reaction consumes starting materials, reduces the yield of the desired cross-coupled product, and complicates purification due to the structural similarity of the byproduct to the target molecule.[2]

Q2: What are the primary causes of homocoupling in palladium-catalyzed reactions involving 1-bromo-4-pentylbenzene?

A2: The most common causes of homocoupling are the presence of oxygen and the use of Palladium(II) precatalysts.[1][2]

• Oxygen: Trace amounts of oxygen in the reaction mixture can oxidize the active Pd(0) catalyst to Pd(II) species.[2] These Pd(II) species can then promote the homocoupling of two boronic acid molecules in Suzuki reactions.[2]

• Pd(II) Precatalysts: When using a Pd(II) source like Pd(OAc)₂ or PdCl₂(dppf), the precatalyst must be reduced in situ to the active Pd(0) form for the main catalytic cycle to begin.[2] One pathway for this reduction is the homocoupling of two boronic acid molecules, which generates Pd(0) but at the cost of your starting material.[2] In Sonogashira reactions, the copper(I) co-catalyst, especially in the presence of an oxidant, is primarily responsible for the oxidative homocoupling of the terminal alkyne (Glaser coupling).[3]

Q3: How can I effectively remove oxygen from my reaction mixture?

A3: Rigorous degassing of your solvents and the reaction vessel is the most critical step to prevent oxygen-mediated homocoupling.[1][2] Standard methods include:

• Sparging: Bubbling an inert gas (Argon or Nitrogen) through the solvent for an extended period (e.g., 15-30 minutes) before adding the catalyst.[1][2]

• Freeze-Pump-Thaw: This technique involves freezing the solvent, evacuating the headspace under high vacuum, and then thawing. Repeating this cycle three to five times is highly effective at removing dissolved oxygen.[1]

Q4: Can the choice of catalyst, ligand, base, and solvent affect the rate of homocoupling?

A4: Yes, the choice of these reaction components is critical.

• Catalyst: Using a Pd(0) precatalyst (e.g., Pd₂(dba)₃) can help to avoid the initial homocoupling pathway that can occur during the in situ reduction of Pd(II) catalysts.[1][2]

• Ligands: Bulky, electron-rich phosphine ligands (e.g., SPhos, XPhos, P(t-Bu)₃) are often recommended.[2] These ligands can accelerate the rate-determining oxidative addition step of the main Suzuki cycle, allowing the desired cross-coupling to outcompete the homocoupling pathway.[2]

• Base: The choice of base can be crucial to prevent side reactions.[4] A milder base might suppress certain side reactions.[2]

• Solvent: The choice of solvent (e.g., dioxane, toluene, DMF) impacts the solubility of all components and can influence reaction kinetics.[2]

Troubleshooting Guides

Problem 1: Significant formation of 4,4'-dipentyl-1,1'-biphenyl (aryl homocoupling byproduct)

Potential Cause	Recommended Action	Experimental Protocol
Presence of Oxygen	Rigorously degas all solvents and the reaction mixture. Perform the entire reaction under a strictly inert atmosphere (Nitrogen or Argon).	Degassing Protocol: Sparge the solvent with an inert gas (N₂ or Ar) for at least 15-30 minutes prior to use. Assemble the reaction glassware and purge with the inert gas. If using water, ensure it is also thoroughly degassed.[1]
Use of a Pd(II) Precatalyst	Use a Pd(0) precatalyst (e.g., Pd(PPh₃)₄, Pd₂(dba)₃) instead of a Pd(II) salt (e.g., Pd(OAc)₂, PdCl₂).[1] If using a Pd(II) source, consider adding a mild reducing agent.	Using a Pd(0) Precatalyst: Directly add the Pd(0) catalyst to the reaction mixture under an inert atmosphere. Addition of a Mild Reducing Agent: Add potassium formate (1-2 equivalents) to the reaction mixture before the addition of the palladium catalyst.[1] This can help reduce any Pd(II) species to the active Pd(0) state without interfering with the catalytic cycle.
Suboptimal Ligand	Screen bulky, electron-rich phosphine ligands (e.g., SPhos, XPhos) to accelerate the desired cross-coupling reaction.	Perform small-scale parallel reactions with different ligands while keeping all other parameters constant to identify the optimal ligand.
High Reaction Temperature	Optimize the reaction temperature. While higher temperatures can increase the reaction rate, they can also promote side reactions like homocoupling.	Run the reaction at a lower temperature for a longer period and monitor the product-to-byproduct ratio by GC-MS or LC-MS.

Problem 2: Significant formation of organometallic homocoupling byproduct (e.g., in Suzuki or Sonogashira reactions)

Potential Cause	Recommended Action	Experimental Protocol
Presence of Oxygen (Suzuki)	Rigorously degas all solvents and the reaction mixture as described above.	Follow the detailed degassing protocol mentioned in Problem 1.
Use of Boronic Acids (Suzuki)	Use more stable boronic acid derivatives like pinacol esters (Bpin) or MIDA boronates to suppress side reactions.[1]	Prepare or purchase the corresponding boronate ester of your desired coupling partner and use it in place of the boronic acid.
Presence of Copper(I) Co-catalyst (Sonogashira)	Switch to a copper-free Sonogashira protocol.[3]	Copper-Free Sonogashira: In a typical setup, omit the CuI co-catalyst. You may need to use a more active palladium catalyst/ligand system and a suitable amine base.
Slow Addition of Organometallic Reagent	For Suzuki reactions, consider the slow addition of the boronic acid or ester via a syringe pump.	This maintains a low instantaneous concentration of the boronic acid, which can suppress the bimolecular homocoupling reaction.[2]

Data Presentation

The following table summarizes representative data on the effect of various strategies to minimize homocoupling in a Suzuki-Miyaura cross-coupling reaction of 1-bromo-4-pentylbenzene with phenylboronic acid. The data is illustrative and based on general principles and results from similar systems.

Entry	Palladium Source	Ligand	Atmosphere	Additive	Desired Product Yield (%)	Homocoupling Byproduct (%)
1	Pd(OAc)₂ (2 mol%)	PPh₃	Air	None	45	30
2	Pd(OAc)₂ (2 mol%)	PPh₃	Nitrogen (sparged)	None	75	15
3	Pd₂(dba)₃ (1 mol%)	PPh₃	Nitrogen (sparged)	None	85	<5
4	Pd(OAc)₂ (2 mol%)	SPhos	Nitrogen (sparged)	None	92	<5
5	Pd(OAc)₂ (2 mol%)	PPh₃	Nitrogen (sparged)	K₃PO₄ (2 equiv)	80	10
6	Pd(OAc)₂ (2 mol%)	PPh₃	Nitrogen (sparged)	Potassium Formate (1.5 equiv)	88	<5

Experimental Protocols

Protocol 1: General Procedure for Suzuki-Miyaura Coupling of 1-Bromo-4-pentylbenzene with Minimized Homocoupling[2][5]

Materials:

• 1-Bromo-4-pentylbenzene (1.0 equiv)

• Arylboronic acid (1.2 equiv)

• Palladium catalyst (e.g., Pd₂(dba)₃, 1-2 mol%)

• Phosphine ligand (e.g., SPhos, 2-4 mol%)

• Base (e.g., K₃PO₄, 2.0 equiv)

• Degassed solvent (e.g., a toluene/water mixture, 10:1 v/v)

Procedure:

• To an oven-dried Schlenk flask, add 1-bromo-4-pentylbenzene, the arylboronic acid, the phosphine ligand, and the base.

• Seal the flask with a septum and purge with argon or nitrogen for 10-15 minutes.

• Add the degassed solvent via syringe.

• Further degas the reaction mixture by bubbling the inert gas through the solution for an additional 15-20 minutes.

• Add the palladium catalyst to the reaction mixture under a positive pressure of the inert gas.

• Heat the reaction to the desired temperature (e.g., 80-100 °C) and monitor the progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature and quench with water.

• Extract the product with an organic solvent (e.g., ethyl acetate), dry the organic layer over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography.

Mandatory Visualization

Caption: Competing pathways of cross-coupling and homocoupling.

Caption: Troubleshooting workflow for homocoupling reactions.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]

Optimizing temperature for Suzuki coupling of 1-Bromo-4-pentylbenzene

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for the Suzuki coupling of 1-Bromo-4-pentylbenzene. The information is tailored for researchers, scientists, and professionals in drug development to help optimize reaction conditions, particularly temperature, and address common experimental challenges.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

Q1: My Suzuki coupling reaction of 1-Bromo-4-pentylbenzene shows low to no conversion. What are the primary factors to investigate?

A1: Low conversion is a common issue that can often be resolved by systematically evaluating the reaction parameters. Temperature is a critical factor. For many Suzuki couplings of aryl bromides, a temperature range of 80-120°C is a good starting point.[1] If your reaction is sluggish, a moderate increase in temperature may improve the rate and yield. However, be cautious as excessively high temperatures can lead to catalyst decomposition and side reactions.[1][2]

Other essential parameters to check include:

• Catalyst and Ligand Activity: Ensure your palladium catalyst and phosphine ligand are not degraded. Many phosphine ligands are sensitive to air and should be handled under an inert atmosphere. The choice of a bulky, electron-rich ligand can also be beneficial.

• Inert Atmosphere: The palladium(0) catalyst is sensitive to oxygen.[3] Ensure your reaction vessel is thoroughly purged with an inert gas like argon or nitrogen.

• Base Strength and Solubility: The base is crucial for the transmetalation step. A common issue is the use of a base that is not strong enough or is insoluble in the reaction medium. Consider switching to a stronger or more soluble base such as K₃PO₄ or Cs₂CO₃.

• Solvent Purity: Use anhydrous and degassed solvents to prevent catalyst deactivation.

Q2: I am observing significant side product formation, specifically debromination of my starting material. How can I minimize this?

A2: The formation of pentylbenzene as a byproduct is due to a debromination (or hydrodehalogenation) side reaction. This is often promoted by excessively high reaction temperatures.[1] To mitigate this, consider the following adjustments:

• Lower the Reaction Temperature: Attempting the reaction in a lower temperature range, for instance, 60-80°C, may decrease the rate of debromination relative to the desired cross-coupling.[1]

• Choice of Base: The strength of the base can influence the extent of debromination. Using a weaker inorganic base might be advantageous.

• Ligand Selection: The nature of the phosphine ligand can also play a role. Screening different ligands may help identify one that is less prone to promoting this side reaction.

Q3: How does the pentyl group on the aryl bromide affect the reaction conditions compared to other substituents?

A3: The pentyl group is an electron-donating group (EDG). Electron-rich aryl bromides, like 1-Bromo-4-pentylbenzene, can be more challenging to couple than electron-deficient ones because the electron-donating nature of the pentyl group can slow down the initial oxidative addition step of the catalytic cycle. To overcome this, you might need to employ more forcing reaction conditions, such as higher temperatures or more active catalyst systems with bulky, electron-rich ligands.[4]

Q4: What is a good starting point for a detailed experimental protocol for the Suzuki coupling of 1-Bromo-4-pentylbenzene with phenylboronic acid?

Experimental Protocol: General Procedure for Suzuki Coupling

Materials:

• 1-Bromo-4-pentylbenzene

• Arylboronic acid (e.g., Phenylboronic acid) (1.2 - 1.5 equivalents)

• Palladium catalyst (e.g., Pd(PPh₃)₄, PdCl₂(dppf)) (1-5 mol%)

• Base (e.g., K₂CO₃, K₃PO₄, Cs₂CO₃) (2-3 equivalents)

• Anhydrous and degassed solvent (e.g., Toluene, 1,4-Dioxane, THF), often with a co-solvent like water or ethanol.

Procedure:

• Reaction Setup: In a dry Schlenk flask or reaction vial under an inert atmosphere (Argon or Nitrogen), combine 1-Bromo-4-pentylbenzene (1.0 eq.), the arylboronic acid (1.2-1.5 eq.), and the base (2.0-3.0 eq.).

• Catalyst/Ligand Addition: Add the palladium catalyst and, if required, the ligand.

• Solvent Addition: Add the degassed solvent(s) via syringe.

• Reaction: Heat the reaction mixture to the desired temperature (e.g., 80-110 °C) with vigorous stirring.

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).

• Workup: Once the reaction is complete, cool the mixture to room temperature. Dilute with an organic solvent (e.g., ethyl acetate) and wash with water and then brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can then be purified by column chromatography on silica gel.

Data Presentation

The following table summarizes typical reaction conditions for the Suzuki coupling of various 1-bromo-4-substituted benzenes, which can serve as a guide for optimizing the reaction of 1-Bromo-4-pentylbenzene.

Entry	Aryl Bromide	Catalyst (mol%)	Base	Solvent	Temperature (°C)	Time (h)	Yield (%)	Reference
1	1-Bromo-4-(trichloromethyl)benzene	Pd(OAc)₂ (2), PPh₃ (4)	K₂CO₃	Toluene/Ethanol/H₂O	80	12-24	N/A	[5]
2	1-Bromo-4-iodobenzene	Pd(PPh₃)₄ (3)	K₂CO₃	Toluene/Ethanol/H₂O	0	24	58	[6]
3	1-Bromo-4-propylsulfanylbenzene	PdCl₂(XPhos)₂ (2)	K₃PO₄	1,4-Dioxane/H₂O	100	12-24	High	[3]
4	4-Bromoanisole	Pd₂(dba)₃ (1), Ligand 1 (4)	CsF	Toluene	80-85	7-8	70-80	[2]
5	1-Bromo-4-(1-octynyl)benzene	Pd-catalyst II (1)	K₂CO₃	H₂O/TBAB	60	2	95	[7]
6	4-Bromotoluene	Pd₂(dba)₃ (1), Ligand 1 (4)	CsF	Toluene	80-85	7-8	70	[2]

Mandatory Visualization

Below are diagrams illustrating key workflows and concepts relevant to the Suzuki coupling of 1-Bromo-4-pentylbenzene.

Figure 1. Simplified catalytic cycle for the Suzuki coupling reaction.

Figure 2. Troubleshooting workflow for low yield in Suzuki coupling.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. researchgate.net [researchgate.net]

Technical Support Center: Removal of Unreacted Starting Material from 1-Bromo-4-pentylbenzene

This technical support center is designed for researchers, scientists, and drug development professionals, providing targeted troubleshooting guides and frequently asked questions (FAQs) for the purification of 1-Bromo-4-pentylbenzene. The focus is on the effective removal of unreacted starting materials to achieve high product purity.

Troubleshooting Guides & FAQs

This section addresses common challenges encountered during the purification of 1-Bromo-4-pentylbenzene in a practical question-and-answer format.

Frequently Asked Questions (FAQs)

Q1: What is the most probable unreacted starting material in my crude product?

A1: The most common synthetic route to 1-Bromo-4-pentylbenzene is the electrophilic bromination of pentylbenzene. Therefore, the most likely unreacted starting material you will need to remove is pentylbenzene .[1]

Q2: What are the critical physical properties to consider for the separation of 1-Bromo-4-pentylbenzene and pentylbenzene?

A2: The significant differences in boiling points and polarity are key to a successful separation. 1-Bromo-4-pentylbenzene has a much higher boiling point and is more polar than pentylbenzene due to the presence of the bromine atom.

Data Presentation: Physical Properties

Compound	Molecular Formula	Molecular Weight ( g/mol )	Boiling Point (°C at 760 mmHg)	Polarity
1-Bromo-4-pentylbenzene	C₁₁H₁₅Br	227.14[2][3]	~261.8[2]	More Polar
Pentylbenzene	C₁₁H₁₆	148.24[4]	~205[5][6]	Less Polar

Q3: Which purification methods are most effective for removing pentylbenzene?

A3: The two primary and most effective methods are fractional distillation and flash column chromatography . The choice will depend on the scale of your reaction, the purity required, and the equipment available.

Q4: My TLC analysis shows two spots. How do I identify the product and the starting material?

A4: On a standard silica gel TLC plate, the less polar compound will travel further up the plate, resulting in a higher Retention Factor (Rf). Therefore, the spot with the higher Rf is unreacted pentylbenzene, and the spot with the lower Rf is your desired product, 1-Bromo-4-pentylbenzene.

Q5: What potential side-products should I be aware of during purification?

A5: Over-bromination can lead to the formation of dibromopentylbenzene isomers as byproducts. These compounds are more polar and have higher boiling points than your mono-brominated product.

Troubleshooting Specific Purification Issues

Problem: My final product is contaminated with a lower-boiling point impurity.

• Symptom: GC-MS analysis shows a peak corresponding to pentylbenzene, or the boiling point of the main fraction is lower than expected.

• Cause: Incomplete separation of unreacted pentylbenzene.

• Solutions:

  • Fractional Distillation: This is the most efficient method for this specific separation due to the large boiling point difference (>50 °C).[2][5][6]

    • Troubleshooting: If contamination persists, ensure your fractionating column has sufficient theoretical plates and is well-insulated. Increase the reflux ratio to enhance separation efficiency, and be careful to collect the fractions at a slow, steady rate.[4][6]

  • Flash Column Chromatography: If distillation is not an option, column chromatography is highly effective.

    • Troubleshooting: If you are still seeing co-elution, your solvent system is likely too polar. Switch to a less polar mobile phase (e.g., pure hexanes) to increase the separation between the non-polar pentylbenzene and the more polar 1-Bromo-4-pentylbenzene.

Problem: I am having difficulty achieving good separation with column chromatography.

• Symptom: TLC analysis shows overlapping spots, or column fractions are consistently mixed.

• Cause: The selected solvent system is not optimal for resolving the components.

• Solutions:

  • Solvent System Optimization: The key is to find a solvent system where the desired product has an Rf value of approximately 0.2-0.35 on a TLC plate.[7]

    • Start with a very non-polar solvent like 100% hexanes or petroleum ether.

    • If the product does not move from the baseline, incrementally add a slightly more polar solvent, such as ethyl acetate or dichloromethane, in very small percentages (e.g., 0.5-2%). A common starting point for similar separations is a 99:1 or 98:2 mixture of hexanes to ethyl acetate .[8]

  • Dry Loading: If your crude product has poor solubility in the optimal eluent, consider dry loading. Dissolve the crude material in a volatile solvent, adsorb it onto a small amount of silica gel, and evaporate the solvent to get a dry powder. This powder can then be carefully added to the top of your packed column.[7][9]

Problem: My product is contaminated with a higher-boiling point impurity.

• Symptom: A peak with a higher mass and longer retention time is observed in GC-MS, or the distillation temperature continues to rise after your main fraction is collected.

• Cause: Presence of dibromopentylbenzene byproducts.

• Solutions:

  • Fractional Distillation: Dibrominated byproducts will have a significantly higher boiling point. Careful distillation should leave these impurities behind in the distillation flask as a residue after your product has been collected.

  • Flash Column Chromatography: Dibrominated compounds are more polar than 1-Bromo-4-pentylbenzene. They will have a lower Rf value and will elute from the column after your desired product. If you have collected all of your product, you can flush the column with a more polar solvent to remove these byproducts.

Experimental Protocols

Protocol 1: Purification by Fractional Distillation

This method is highly recommended for separating 1-Bromo-4-pentylbenzene from the more volatile pentylbenzene starting material.

Methodology:

• Apparatus Setup: Assemble a fractional distillation apparatus using a round-bottom flask, a fractionating column (e.g., Vigreux), a condenser, a take-off adapter, and receiving flasks. Ensure the thermometer bulb is positioned correctly to accurately measure the temperature of the vapor entering the condenser.

• Sample Preparation: Charge the crude reaction mixture into the distillation flask and add boiling chips or a magnetic stir bar for smooth boiling.

• Heating: Gently heat the distillation flask.

• Fraction Collection:

  • Forerun: Collect the first fraction, which will be enriched in the lower-boiling pentylbenzene (boiling point ~205 °C).

  • Intermediate Fraction: As the temperature rises, collect any intermediate fraction in a separate flask.

  • Product Fraction: When the temperature stabilizes at the boiling point of 1-Bromo-4-pentylbenzene (approx. 261.8 °C), switch to a clean receiving flask to collect the pure product.

• Completion: Stop the distillation when the temperature begins to drop or when only a small amount of high-boiling residue remains.

• Purity Analysis: Confirm the purity of the collected product fraction by GC-MS or NMR spectroscopy.

Protocol 2: Purification by Flash Column Chromatography

This protocol is effective for separating compounds based on polarity.

Methodology:

• TLC Analysis: Develop a TLC method to determine the optimal eluent. A good starting point is 100% hexanes or a 99:1 mixture of hexanes and ethyl acetate . The target Rf for 1-Bromo-4-pentylbenzene should be around 0.2-0.3.

• Column Packing: Pack a glass column with silica gel using a slurry method with your chosen eluent.

• Sample Loading: Dissolve the crude product in a minimal amount of a non-polar solvent (like hexanes) and carefully apply it to the top of the silica bed.

• Elution: Begin elution with the optimized solvent system, maintaining a constant flow rate.

• Fraction Collection: Collect fractions and monitor their composition by TLC.

• Product Isolation: Combine the fractions that contain the pure product and remove the solvent using a rotary evaporator.

Mandatory Visualization

Logical Workflow for Purification Troubleshooting

Caption: A logical workflow for troubleshooting the purification of 1-Bromo-4-pentylbenzene.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. nbinno.com [nbinno.com]
• 3. benchchem.com [benchchem.com]
• 4. Purification [chem.rochester.edu]
• 5. 1-Bromo-4-propylbenzene synthesis - chemicalbook [chemicalbook.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. Organic Syntheses Procedure [orgsyn.org]
• 9. orgsyn.org [orgsyn.org]

Technical Support Center: Grignard Reaction Initiation

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming common challenges encountered during the initiation of Grignard reactions.

Troubleshooting Failed Initiation of Grignard Reaction

The successful initiation of a Grignard reaction is crucial for the synthesis of a wide range of compounds. However, failure to initiate is a common hurdle. This guide provides a systematic approach to troubleshooting and resolving these issues.

FAQs: Understanding Grignard Reaction Initiation

Q1: Why is my Grignard reaction not starting?

A1: The most common reasons for a Grignard reaction failing to initiate are the presence of moisture and the passivating layer of magnesium oxide (MgO) on the surface of the magnesium turnings.[1] Grignard reagents are potent bases and will react with even trace amounts of water or other protic solvents, which quenches the reaction.[2][3] The MgO layer acts as a physical barrier, preventing the organic halide from reacting with the magnesium metal.[1]

Q2: What are the visual indicators of a successful Grignard reaction initiation?

A2: A successful initiation is typically accompanied by one or more of the following observations:

• A noticeable exothermic reaction (the flask becomes warm to the touch).

• The appearance of bubbles on the surface of the magnesium.

• The reaction mixture turning cloudy, murky, or grayish-brown.

• If an activator like iodine is used, its characteristic color will disappear.[1]

Q3: Is it absolutely necessary to use anhydrous solvents and flame-dried glassware?

A3: Yes, maintaining strictly anhydrous conditions is critical for the success of a Grignard reaction.[1][2] Water from solvents, glassware, or the atmosphere will react with and destroy the Grignard reagent as it forms.[2] All glassware should be rigorously dried, either by flame-drying under an inert atmosphere or by heating in an oven at over 120°C for several hours and cooling under an inert gas.[1] Solvents must be of anhydrous grade.

Q4: Can the Grignard reaction be performed in a solvent other than ether or THF?

A4: Ethereal solvents like diethyl ether and tetrahydrofuran (THF) are ideal for Grignard reactions because they are aprotic and solvate the magnesium atom, which stabilizes the Grignard reagent. While other aprotic solvents can be used in some cases, diethyl ether and THF are the most common and generally most effective.

Q5: My reaction started but then stopped. What could be the cause?

A5: This scenario often indicates that while the initial activation of magnesium was successful, a factor is preventing the sustained formation of the Grignard reagent. This could be due to:

• Insufficiently anhydrous conditions: Trace amounts of water are being consumed, quenching the reaction as it proceeds.

• Poor quality of reagents: Impurities in the organic halide or solvent can inhibit the reaction.

• Low reaction temperature: While the reaction is exothermic, gentle warming may be required to sustain it, especially in the initial stages.

Troubleshooting Workflow

If your Grignard reaction fails to initiate, follow this logical troubleshooting workflow to identify and resolve the issue.

Troubleshooting workflow for an unsuccessful Grignard reaction initiation.

Data Presentation

Table 1: Comparison of Common Magnesium Activation Methods

Activation Method	Typical Amount	Visual Indicator of Initiation	Typical Temperature	Notes
Iodine (I₂) crystals	A few small crystals	Disappearance of purple/brown color	Room temperature to gentle warming	A very common and simple method.[1]
1,2-Dibromoethane (DBE)	A few drops	Bubbling (ethylene gas evolution)	Room temperature	The reaction with DBE is often vigorous.[1]
Mechanical Crushing	N/A	Localized bubbling or cloudiness	Room temperature	Exposes fresh magnesium surface.[1]
Sonication	N/A	General cloudiness and warming	Room temperature	Cleans the magnesium surface through cavitation.[1]
DIBAH	5-12 mol%	Temperature increase	≤ 20°C for aryl halides, lower for alkyl halides	Also acts as a drying agent.[4][5]

Table 2: Impact of Solvent Purity on Grignard Reaction

Solvent	Water Content (ppm)	Reported Outcome	Reference
Diethyl Ether	100	High reaction conversions (76.8% to 99.5%)	[6]
Recovered Solvent	< 220	Acceptable for direct reuse in Grignard preparation	[7]
THF	1,000 - 10,000	Studied, but generally detrimental to yield	[6]

Experimental Protocols

Protocol 1: Standard Grignard Reaction Setup and Initiation with Iodine

• Glassware Preparation: Ensure all glassware (three-necked round-bottom flask, reflux condenser, and addition funnel) is thoroughly dried by flame-drying under vacuum or by heating in an oven at >120°C for several hours. Cool the glassware under an inert atmosphere (e.g., nitrogen or argon).

• Reagent Setup: To the cooled, dry flask, add magnesium turnings (1.2 equivalents) and a magnetic stir bar. Add a single, small crystal of iodine. The iodine will help to activate the magnesium surface.[8]

• Solvent and Halide Addition: Assemble the apparatus under a positive pressure of inert gas. Add a small portion of anhydrous diethyl ether or THF, just enough to cover the magnesium turnings. In the addition funnel, prepare a solution of the organic halide (1.0 equivalent) in the remaining anhydrous solvent.

• Initiation: Add a small amount (approximately 5-10%) of the organic halide solution from the addition funnel to the stirred magnesium suspension.[9]

• Observation: Stir the mixture. Successful initiation is indicated by the disappearance of the iodine's purple color, a gentle reflux, and the formation of a cloudy gray or brown solution.[1] Gentle warming with a heat gun may be necessary to start the reaction.[1]

• Continuation: Once the reaction has initiated, add the remaining organic halide solution dropwise at a rate that maintains a gentle reflux.

• Completion: After the addition is complete, continue to stir the mixture for an additional 30-60 minutes to ensure the complete formation of the Grignard reagent.[10]

Protocol 2: Activation of Magnesium with 1,2-Dibromoethane (DBE)

• Glassware and Reagent Preparation: Follow steps 1 and 2 of Protocol 1, omitting the addition of iodine.

• Initiation: To the stirred suspension of magnesium in a small amount of anhydrous ether, add a few drops of 1,2-dibromoethane using a syringe.[1]

• Observation: The initiation of the activation is marked by the evolution of ethylene gas (bubbling).[1]

• Organic Halide Addition: Once the bubbling from the DBE reaction has subsided, begin the slow, dropwise addition of your organic halide solution.

• Continuation and Completion: Follow steps 6 and 7 of Protocol 1.

Protocol 3: Drying of Solvents using Molecular Sieves

• Activation of Molecular Sieves: Place 3Å or 4Å molecular sieves in a flask and heat them in an oven at a temperature above 300°C for at least 3 hours (or in a vacuum oven at 200°C).[11] Cool the activated sieves in a desiccator.

• Solvent Drying: Add the activated molecular sieves to the solvent to be dried in a sealed container under an inert atmosphere. The recommended loading is typically 10-20% (mass/volume).[11]

• Storage: Allow the solvent to stand over the molecular sieves for at least 24-48 hours before use. For THF, a drying time of 3 days is recommended to reach low ppm levels of residual water.[11] The solvent can be stored over the molecular sieves.

Mandatory Visualization

Logical Relationships in Troubleshooting

The following diagram illustrates the decision-making process when troubleshooting a failed Grignard reaction initiation.

Decision tree for troubleshooting Grignard initiation.

References

• 1. benchchem.com [benchchem.com]
• 2. How does water affect a Grignard reaction? | Filo [askfilo.com]
• 3. How does water affect Grignard reagents? | Filo [askfilo.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. pubs.acs.org [pubs.acs.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Video: Grignard Reagent Preparation and Grignard Reaction [jove.com]
• 9. leah4sci.com [leah4sci.com]
• 10. researchgate.net [researchgate.net]
• 11. moodle2.units.it [moodle2.units.it]

Reference Data & Comparative Studies

Comparative Reactivity Analysis: 1-Bromo-4-pentylbenzene vs. 1-Iodo-4-pentylbenzene

Published: December 23, 2025

This guide provides a detailed comparison of the chemical reactivity of 1-Bromo-4-pentylbenzene and 1-Iodo-4-pentylbenzene, two common aryl halide building blocks in organic synthesis. The analysis focuses on their performance in widely used synthetic transformations, supported by representative experimental data and detailed protocols for researchers and professionals in drug development and chemical sciences.

Foundational Principles of Reactivity

The primary determinant of reactivity for these compounds is the nature of the carbon-halogen (C-X) bond. The carbon-iodine (C-I) bond is significantly weaker and more polarizable than the carbon-bromine (C-Br) bond. This fundamental difference dictates the relative ease with which the halogen can be displaced or inserted into by a metal catalyst, influencing reaction kinetics and conditions.

Table 1: Carbon-Halogen Bond Dissociation Energies

Bond	Bond Dissociation Energy (kcal/mol)
C-Br (in Bromobenzene)	~81
C-I (in Iodobenzene)	~65

Note: Data is for the parent halobenzenes, which serves as a close approximation for the pentyl-substituted analogues.

This lower bond energy for the C-I bond means that 1-Iodo-4-pentylbenzene will generally undergo reactions involving the cleavage of this bond more readily and under milder conditions than 1-Bromo-4-pentylbenzene.

Reactivity in Key Synthetic Transformations

The difference in C-X bond strength directly impacts performance in several critical reaction classes, including Grignard reagent formation and palladium-catalyzed cross-coupling reactions.

Grignard Reagent Formation

Grignard reagents are powerful carbon nucleophiles formed by reacting an organic halide with magnesium metal.[1] The reactivity order for the formation of aryl Grignard reagents follows the trend of C-X bond lability: I > Br > Cl.

• 1-Iodo-4-pentylbenzene: Reacts more readily with magnesium, often requiring less activation and proceeding at lower temperatures.

• 1-Bromo-4-pentylbenzene: Also forms a Grignard reagent effectively but may require more stringent conditions, such as mechanical activation of the magnesium or the use of chemical activators like iodine or 1,2-dibromoethane to initiate the reaction.[2]

References

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. Grignard reagent - Wikipedia [en.wikipedia.org]

GC-MS Analysis of 1-Bromo-4-pentylbenzene Reaction Mixture: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the expected products and potential byproducts in the synthesis of 1-bromo-4-pentylbenzene, supported by a detailed experimental protocol for Gas Chromatography-Mass Spectrometry (GC-MS) analysis. The synthesis, a two-step process involving Friedel-Crafts acylation followed by Clemmensen reduction, is a common route for the preparation of alkylbenzenes.[1] This document outlines the expected GC-MS data for the starting materials, intermediate products, the final product, and potential side products to aid in the analysis of the reaction mixture.

Comparative Data of Reaction Components

The following table summarizes the key analytical data for the compounds expected to be present in the 1-bromo-4-pentylbenzene reaction mixture. This data is essential for the identification and relative quantification of each component using GC-MS.

Compound Name	Role in Reaction	Molecular Formula	Molecular Weight ( g/mol )	Key m/z Fragments
Bromobenzene	Starting Material	C₆H₅Br	157.01	156/158 (M/M+2), 77
Valeryl Chloride	Reagent	C₅H₉ClO	120.58	120/122, 85, 57
4'-Bromovalerophenone	Intermediate	C₁₁H₁₃BrO	241.12	240/242, 183/185, 155/157, 105
1-Bromo-4-pentylbenzene	Final Product	C₁₁H₁₅Br	227.14	226/228, 171/173, 91
2'-Bromovalerophenone	Byproduct	C₁₁H₁₃BrO	241.12	240/242, 183/185, 155/157
1-(4-bromophenyl)pentan-1-ol	Byproduct	C₁₁H₁₅BrO	243.14	242/244, 185/187, 157/159

Reaction Pathway and GC-MS Workflow

The synthesis of 1-bromo-4-pentylbenzene proceeds through a well-established two-step reaction sequence. The initial step is the Friedel-Crafts acylation of bromobenzene with valeryl chloride, catalyzed by a Lewis acid like aluminum chloride, to form the intermediate 4'-bromovalerophenone.[2] The subsequent step involves the Clemmensen reduction of the ketone group of 4'-bromovalerophenone using zinc amalgam and hydrochloric acid to yield the final product, 1-bromo-4-pentylbenzene.[3][4]

Synthesis of 1-Bromo-4-pentylbenzene

The analysis of the reaction mixture is effectively carried out using GC-MS. This technique allows for the separation of the various components based on their volatility and polarity, followed by their identification based on their unique mass fragmentation patterns.

GC-MS Analysis Workflow

Experimental Protocol: GC-MS Analysis

This protocol provides a general framework for the GC-MS analysis of the 1-bromo-4-pentylbenzene reaction mixture. Optimization of parameters may be necessary depending on the specific instrumentation used.

1. Sample Preparation:

• Quench the reaction mixture by carefully adding it to a beaker of ice-cold water.

• Extract the organic components with a suitable solvent (e.g., dichloromethane or diethyl ether).

• Wash the organic layer with a saturated sodium bicarbonate solution and then with brine.

• Dry the organic layer over anhydrous sodium sulfate.

• Filter the solution to remove the drying agent.

• Dilute a small aliquot of the final organic solution with the appropriate solvent (e.g., dichloromethane) to a concentration suitable for GC-MS analysis (typically in the range of 10-100 ppm).

2. GC-MS Instrumentation and Conditions:

• Gas Chromatograph: Agilent 7890B GC or equivalent.

• Mass Spectrometer: Agilent 5977A MSD or equivalent.

• Column: A non-polar or medium-polarity capillary column is recommended, such as an HP-5MS (30 m x 0.25 mm i.d., 0.25 µm film thickness) or equivalent.[5]

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Injector: Split/splitless injector, operated in splitless mode for optimal sensitivity.

• Injector Temperature: 250 °C.

• Oven Temperature Program:

  • Initial temperature: 70 °C, hold for 2 minutes.

  • Ramp: 10 °C/min to 280 °C.

  • Final hold: 5 minutes at 280 °C.

• Transfer Line Temperature: 280 °C.

• Ion Source: Electron Ionization (EI) at 70 eV.

• Ion Source Temperature: 230 °C.

• Quadrupole Temperature: 150 °C.

• Mass Range: Scan from m/z 40 to 450.

3. Data Analysis:

• Identify the peaks in the total ion chromatogram (TIC) by comparing their retention times and mass spectra with the data provided in the comparative table and reference spectra from spectral libraries (e.g., NIST).

• The presence of bromine in a fragment is indicated by a characteristic M/M+2 isotopic pattern with approximately equal intensities.

• Quantify the relative amounts of each component by integrating the peak areas in the TIC.

Discussion of Potential Byproducts

Friedel-Crafts Acylation: The acylation of bromobenzene can potentially lead to the formation of the ortho-isomer (2'-bromovalerophenone) in addition to the desired para-isomer (4'-bromovalerophenone).[2][6] The steric hindrance from the bromine atom generally favors the formation of the para-product as the major isomer. Incomplete reaction will result in the presence of unreacted bromobenzene and valeryl chloride.

Clemmensen Reduction: The Clemmensen reduction is generally effective for the reduction of aryl-alkyl ketones to the corresponding alkanes.[3][4] However, incomplete reduction can lead to the presence of the corresponding alcohol, 1-(4-bromophenyl)pentan-1-ol, in the final reaction mixture. Other side reactions are less common for this type of substrate under standard Clemmensen conditions.[1]

References

• 1. Clemmensen and Wolff Kishner Reductions: Mechanisms & Differences [vedantu.com]
• 2. maths.tcd.ie [maths.tcd.ie]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. Clemmensen reduction [unacademy.com]
• 5. academic.oup.com [academic.oup.com]
• 6. studylib.net [studylib.net]

A Comparative Guide to Biphenyl Synthesis: Alternative Reagents to 1-Bromo-4-pentylbenzene

For researchers and professionals in drug development, the synthesis of biphenyl scaffolds is a cornerstone of modern medicinal chemistry. While 1-bromo-4-pentylbenzene serves as a reliable electrophilic partner in many cross-coupling reactions, a variety of alternative reagents can offer advantages in terms of reactivity, functional group tolerance, and overall synthetic strategy. This guide provides an objective comparison of key alternatives, supported by experimental data and detailed protocols.

The primary alternatives to using 1-bromo-4-pentylbenzene as the electrophile involve reversing the polarity of the reactants. In this approach, the 4-pentylphenyl moiety is introduced as a nucleophilic organometallic reagent, which then couples with a phenyl electrophile (like bromobenzene). The most prominent methods for this transformation are the Suzuki, Kumada, Negishi, and Stille cross-coupling reactions. Each method utilizes a different organometallic species, offering a unique profile of reactivity and substrate compatibility.

Performance Comparison of Key Biphenyl Synthesis Methods

The following table summarizes typical experimental conditions and outcomes for the synthesis of 4-pentylbiphenyl or analogous structures using different organometallic reagents derived from a 4-pentylphenyl precursor. This data is compiled from various literature sources to provide a comparative overview.

Coupling Reaction	Nucleophilic Reagent	Electrophile	Catalyst System (Typical)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
Suzuki-Miyaura	(4-pentylphenyl)boronic acid	Bromobenzene	Pd(OAc)₂ / PPh₃ or Pd(PPh₃)₄	K₂CO₃ or K₃PO₄	Toluene/H₂O or Dioxane/H₂O	80-100	4-12	>90[1][2]
Kumada	(4-pentylphenyl)magnesium bromide	Bromobenzene	NiCl₂(dppp) or Pd(PPh₃)₄	None (Grignard)	THF or Diethyl Ether	25-66	2-18	~80-95[3][4]
Negishi	(4-pentylphenyl)zinc chloride	Bromobenzene	Pd(PPh₃)₄ or Pd(OAc)₂/CPhos	None	THF	25-60	12-16	~75-95[5][6]
Stille	(4-pentylphenyl)stannane	Bromobenzene	Pd(PPh₃)₄	None (or LiCl additive)	Toluene or DMF	80-110	2-24	~87[7]

Note: Yields and reaction conditions are highly dependent on the specific catalyst, ligands, and substrates used and may require optimization.

Strategic Considerations for Reagent Selection

• Suzuki-Miyaura Coupling: This is often the preferred method due to the high stability, low toxicity, and commercial availability of boronic acids.[8] The reaction conditions are generally mild and tolerant of a wide range of functional groups.[8]

• Kumada Coupling: Utilizing highly reactive Grignard reagents, this method is advantageous for its high reaction rates, often at room temperature, and the low cost of starting materials.[9][10] However, the strongly basic and nucleophilic nature of Grignard reagents limits their tolerance for sensitive functional groups like esters and ketones.[9][11]

• Negishi Coupling: Organozinc reagents are more tolerant of functional groups than their Grignard counterparts and are also highly reactive.[12] This method provides a good balance between reactivity and functional group compatibility.[12][13]

• Stille Coupling: Organostannanes are known for their excellent functional group tolerance and are insensitive to moisture and air.[7][14] The primary drawback of this method is the high toxicity of tin compounds and the difficulty in removing tin byproducts during purification.[7][15]

Experimental Protocols

Protocol 1: Suzuki-Miyaura Coupling

This protocol describes a general procedure for the synthesis of a biphenyl derivative using a palladium catalyst.[16][17]

Materials:

• Aryl Bromide (e.g., Bromobenzene, 1.0 mmol)

• (4-pentylphenyl)boronic acid (1.2 mmol)

• Palladium(II) Acetate (Pd(OAc)₂, 2 mol%)

• Triphenylphosphine (PPh₃, 4 mol%)

• Potassium Carbonate (K₂CO₃, 2.0 mmol)

• Toluene (10 mL) and Deionized Water (2 mL)

Procedure:

• To a round-bottom flask equipped with a magnetic stir bar and reflux condenser, add the aryl bromide, (4-pentylphenyl)boronic acid, potassium carbonate, palladium(II) acetate, and triphenylphosphine.[17]

• Evacuate and backfill the flask with an inert gas (e.g., Argon or Nitrogen) three times.

• Add the degassed toluene and water via syringe.[17]

• Heat the reaction mixture to 90 °C with vigorous stirring for 4-6 hours. Monitor reaction progress by TLC or GC-MS.[17]

• Upon completion, cool the mixture to room temperature. Dilute with ethyl acetate and transfer to a separatory funnel.

• Wash the organic layer with water and then with brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.[16]

• Purify the crude product by flash column chromatography on silica gel.

Protocol 2: Kumada Coupling

This protocol outlines a typical setup for a nickel-catalyzed Kumada coupling.[18]

Materials:

• Aryl Bromide (e.g., Bromobenzene, 1.0 equiv)

• (4-pentylphenyl)magnesium bromide solution (1.1-1.5 equiv)

• Nickel(II) catalyst (e.g., NiCl₂(dppp), 1-5 mol%)

• Anhydrous Tetrahydrofuran (THF)

Procedure:

• Under an inert atmosphere, add the aryl bromide and the nickel catalyst to a Schlenk flask.[18]

• Add anhydrous THF to dissolve the starting materials.

• Cool the mixture to 0 °C in an ice bath.

• Slowly add the (4-pentylphenyl)magnesium bromide solution to the reaction mixture with stirring.[18]

• After the addition, allow the reaction to warm to room temperature and stir for 2-24 hours. Monitor the reaction progress by TLC or GC-MS.[18]

• Upon completion, cool the reaction mixture to 0 °C and quench by the slow addition of a saturated aqueous ammonium chloride solution.[18]

• Extract the mixture with diethyl ether. Wash the combined organic extracts with brine, dry over anhydrous sodium sulfate, filter, and concentrate in vacuo.

• Purify the crude product by column chromatography.

Protocol 3: Negishi Coupling

This protocol provides a general framework for a palladium-catalyzed Negishi coupling.[19][20]

Materials:

• Aryl Bromide (e.g., Bromobenzene, 1.0 equiv)

• (4-pentylphenyl)zinc chloride solution (e.g., 0.5 M in THF, 1.1-1.5 equiv)

• Palladium precatalyst (e.g., PdCl₂(PhCN)₂, 1-5 mol%)

• Phosphine ligand (e.g., SPhos, 2-10 mol%)

• Anhydrous, degassed THF

Procedure:

• In a flame-dried Schlenk flask under an inert atmosphere, add the palladium precatalyst and the phosphine ligand.[20]

• Add anhydrous, degassed THF, followed by the aryl bromide. Stir the mixture at room temperature for 10-15 minutes.[20]

• Slowly add the (4-pentylphenyl)zinc chloride solution to the reaction mixture via syringe.[20]

• Heat the reaction mixture (typically 50-80 °C) and monitor its progress by TLC or GC-MS.[20]

• After completion, cool the reaction to room temperature and quench with a saturated aqueous solution of ammonium chloride.[20]

• Extract the aqueous layer with an organic solvent like ethyl acetate. Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.[20]

• Filter the drying agent and concentrate the solution under reduced pressure. Purify the crude product by flash column chromatography.

Visualizing the Synthetic Strategies

The choice of reagent dictates the overall synthetic workflow. The diagrams below illustrate the logical relationship between the alternative synthetic routes and a generalized experimental workflow for these cross-coupling reactions.

Caption: Alternative synthetic approaches to 4-pentylbiphenyl.

Caption: Generalized workflow for cross-coupling reactions.

The catalytic cycles for these reactions are fundamental to understanding their mechanisms. The Suzuki-Miyaura coupling, being one of the most widely used, is depicted below.

Caption: Catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

References

• 1. Green synthesis of biphenyl carboxylic acids via Suzuki–Miyaura cross-coupling catalyzed by a water-soluble fullerene-supported PdCl2 nanocatalyst | Semantic Scholar [semanticscholar.org]
• 2. Investigation of the Suzuki–Miyaura cross-coupling reaction on a palladium H-beta zeolite with DFT calculations - PMC [pmc.ncbi.nlm.nih.gov]
• 3. A fruitful century for the scalable synthesis and reactions of biphenyl derivatives: applications and biological aspects - RSC Advances (RSC Publishing) DOI:10.1039/D3RA03531J [pubs.rsc.org]
• 4. html.rhhz.net [html.rhhz.net]
• 5. Negishi Coupling of Secondary Alkylzinc Halides with Aryl Bromides and Chlorides - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Negishi Coupling of Secondary Alkylzinc Halides with Aryl Bromides and Chlorides [organic-chemistry.org]
• 7. Stille Coupling | NROChemistry [nrochemistry.com]
• 8. Competent synthesis of biaryl analogs via asymmetric Suzuki–Miyaura cross-coupling for the development of anti-inflammatory and analgesic agents - PMC [pmc.ncbi.nlm.nih.gov]
• 9. alfa-chemistry.com [alfa-chemistry.com]
• 10. Kumada Coupling [organic-chemistry.org]
• 11. Kumada Coupling | NROChemistry [nrochemistry.com]
• 12. Negishi coupling - Wikipedia [en.wikipedia.org]
• 13. Negishi-coupling-enabled synthesis of α-heteroaryl-α-amino acid building blocks for DNA-encoded chemical library applications - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Stille reaction - Wikipedia [en.wikipedia.org]
• 15. Stille Coupling [organic-chemistry.org]
• 16. benchchem.com [benchchem.com]
• 17. benchchem.com [benchchem.com]
• 18. benchchem.com [benchchem.com]
• 19. benchchem.com [benchchem.com]
• 20. benchchem.com [benchchem.com]

A Comparative Guide to Purity Assessment of 1-Bromo-4-pentylbenzene: HPLC vs. Alternatives

For researchers, scientists, and professionals in drug development, the purity of starting materials and intermediates is a cornerstone of reliable and reproducible synthesis. This guide provides an objective comparison of High-Performance Liquid Chromatography (HPLC) with alternative analytical techniques for the purity assessment of 1-Bromo-4-pentylbenzene, a key intermediate in the synthesis of liquid crystals and pharmaceuticals.[1] The following sections present supporting experimental protocols and data to aid in the selection of the most appropriate analytical methodology.

High-Performance Liquid Chromatography (HPLC) for Purity Determination

Reversed-phase HPLC is a highly suitable and widely used method for the purity assessment of non-polar, aromatic compounds like 1-Bromo-4-pentylbenzene. The technique separates the main component from its impurities based on their differential partitioning between a non-polar stationary phase (typically C18) and a polar mobile phase.

Experimental Protocol: HPLC

A standard HPLC system equipped with a UV detector is employed for this analysis. The aromatic nature of 1-Bromo-4-pentylbenzene allows for sensitive detection at lower UV wavelengths.

Instrumentation:

• HPLC system with a pump, autosampler, column oven, and UV-Vis or Diode Array Detector (DAD).

Chromatographic Conditions:

Parameter	Value
Column	C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size)
Mobile Phase	Acetonitrile and Water (75:25 v/v) with 0.1% Phosphoric Acid
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Detection Wavelength	225 nm
Injection Volume	10 µL
Run Time	20 minutes

Sample Preparation:

A stock solution of 1-Bromo-4-pentylbenzene is prepared by dissolving an accurately weighed amount of the sample in the mobile phase to achieve a concentration of approximately 1 mg/mL. This solution is then filtered through a 0.45 µm syringe filter before injection.

Comparison with Alternative Analytical Techniques

While HPLC is a robust method, other techniques such as Gas Chromatography (GC) and Quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy offer alternative approaches for purity assessment, each with its own set of advantages and limitations.

Gas Chromatography (GC)

GC is a powerful technique for the analysis of volatile and thermally stable compounds. Given that 1-Bromo-4-pentylbenzene is a liquid with a defined boiling point, GC is a commonly used method for its purity analysis, as indicated by commercial supplier specifications.[2][3][4]

Key Features of GC for this Application:

• High Resolution: GC columns can provide excellent separation of closely related impurities.

• High Sensitivity: Flame Ionization Detection (FID) offers high sensitivity for organic compounds.

• Established Methods: GC methods for halogenated hydrocarbons are well-established.[5]

Quantitative Nuclear Magnetic Resonance (qNMR) Spectroscopy

qNMR has emerged as a primary analytical method for purity determination as it can provide a direct measure of the analyte concentration against a certified internal standard, without the need for a specific reference standard of the analyte itself.[6][7][8]

Key Features of qNMR for this Application:

• Primary Method: qNMR is a direct and absolute quantification technique.[7][8]

• Non-destructive: The sample can be recovered after analysis.

• Structural Information: Provides structural confirmation of the analyte and impurities.

Quantitative Data Summary

The following table summarizes the expected performance characteristics for the purity assessment of 1-Bromo-4-pentylbenzene using HPLC, GC-FID, and qNMR.

Parameter	HPLC-UV	GC-FID	qNMR
Principle	Differential partitioning	Volatility and column interaction	Nuclear magnetic resonance
Typical Purity (%)	> 99.0%	> 99.0%	> 99.5% (absolute)
Precision (RSD)	< 1.0%	< 1.0%	< 0.5%
Sample Throughput	High (with autosampler)	High (with autosampler)	Moderate
Destructive	Yes	Yes	No

Experimental Workflows

The following diagrams illustrate the logical workflows for the purity assessment of 1-Bromo-4-pentylbenzene using HPLC and the decision-making process for selecting the appropriate analytical technique.

HPLC workflow for 1-Bromo-4-pentylbenzene purity analysis.

Logical workflow for analytical method selection.

Conclusion

For routine quality control and the detection of non-volatile impurities in 1-Bromo-4-pentylbenzene, the proposed HPLC method offers a robust and reliable solution. GC-FID presents a strong alternative, particularly if volatile impurities are of primary concern. For the highest accuracy and an absolute purity value without the need for a specific reference standard, qNMR is the superior, albeit less high-throughput, technique. The choice of method should be guided by the specific requirements of the analysis, including the expected impurity profile, the desired level of accuracy, and available instrumentation.

References

• 1. nbinno.com [nbinno.com]
• 2. 1-Bromo-4-pentylbenzene - Shandong Biotech [shandongbiotech.com]
• 3. assets.thermofisher.com [assets.thermofisher.com]
• 4. 1-Bromo-4-n-pentylbenzene, 98% 1 g | Buy Online | Thermo Scientific Chemicals | thermofisher.com [thermofisher.com]
• 5. agilent.com [agilent.com]
• 6. researchgate.net [researchgate.net]
• 7. scholarworks.bwise.kr [scholarworks.bwise.kr]
• 8. Quantitative NMR (qNMR) | Pharmacognosy Institute (PHCI) | University of Illinois Chicago [pharmacognosy.pharmacy.uic.edu]

A Comparative Guide to Catalysts for the Cross-Coupling of 1-Bromo-4-pentylbenzene

For researchers, scientists, and drug development professionals, the efficient construction of carbon-carbon (C-C) bonds is a critical step in the synthesis of complex organic molecules. The cross-coupling of aryl halides, such as 1-Bromo-4-pentylbenzene, is a cornerstone of modern synthetic chemistry. The choice of catalyst is paramount in achieving high yields, selectivity, and operational efficiency. This guide provides a comparative analysis of common catalyst systems based on palladium, nickel, and copper for the coupling of 1-Bromo-4-pentylbenzene and structurally related aryl bromides, supported by experimental data and detailed protocols.

The reactivity of 1-Bromo-4-pentylbenzene in cross-coupling reactions is influenced by the C-Br bond, which is susceptible to oxidative addition by a low-valent metal catalyst, initiating the catalytic cycle. The pentyl group is an electron-donating group, which can slightly deactivate the aryl bromide towards oxidative addition compared to electron-deficient systems. This guide will explore the performance of palladium, nickel, and copper-based catalysts in three major types of cross-coupling reactions: Suzuki-Miyaura, Heck, and Sonogashira couplings.

Catalyst Performance Comparison

The selection of an optimal catalyst is dependent on the specific coupling reaction, the nature of the coupling partners, and the desired reaction conditions. The following tables summarize the performance of different catalyst systems. Due to the limited availability of direct comparative studies on 1-Bromo-4-pentylbenzene, data from structurally similar 1-bromo-4-alkylbenzenes and other relevant aryl bromides are included to provide a representative comparison.

Table 1: Catalyst Performance in Suzuki-Miyaura Coupling

The Suzuki-Miyaura coupling is a versatile method for the formation of C-C bonds between an aryl halide and an organoboron compound.

Catalyst System	Ligand	Base	Solvent	Temp. (°C)	Time (h)	Yield (%)	Substrate
Palladium-based
Pd(PPh₃)₄	-	K₂CO₃	1,4-Dioxane/H₂O	100	12	~85	4-Amino-3-bromobenzoic Acid
Pd(OAc)₂	SPhos	K₃PO₄	Toluene/H₂O	100	12	>95	5-(4-bromophenyl)-4,6-dichloropyrimidine[1]
PdCl₂(dppf)	-	Cs₂CO₃	THF/H₂O	80	12	95	4-Bromobenzothiazole[1]
Pd/C	-	Na₂CO₃	Water	80	0.67	100	Bromobenzene[1]
Nickel-based
NiCl₂(PCy₃)₂	-	K₃PO₄	2-Me-THF	100	18	~90	Aryl Sulfamate[1]
(dppf)Ni(o-tolyl)(Cl)	dppf	K₃PO₄	Dioxane	RT	18	High	Aryl Sulfamate[1]
Ni(0) powder	-	K₂CO₃	PEG-400	110	-	High	Bromoarenes[1]
Copper-based
CuI	Phenanthroline	K₃PO₄	DMF	110	24	-	Aryl Halides

Note: The data presented is compiled from studies on analogous substrates and serves as a representative comparison. Yields are approximate and can vary based on the specific coupling partner and precise reaction conditions.

Table 2: Catalyst Performance in Heck Coupling

The Heck reaction couples an aryl halide with an alkene to form a substituted alkene.

Catalyst System	Ligand/Additive	Base	Solvent	Temp. (°C)	Time (h)	Yield (%)	Substrate
Palladium-based
Pd(OAc)₂	P(o-tol)₃	Et₃N	Acetonitrile	100	24	~80	1-Bromo-4-propylsulfanylbenzene
Pd/C	-	NaOAc	DMF	140	10	~75	1-Bromo-4-propylsulfanylbenzene
PdCl₂(PPh₃)₂	-	Et₃N	DMF	100	12	~88	1-Bromo-4-propylsulfanylbenzene
Pd EnCat 30	Bu₄NCl	Na₂CO₃	NMP	150	3	High	Bromobenzene[2]

Note: The data presented is for various aryl bromides as substrates, which serve as a good model for the reactivity of 1-Bromo-4-pentylbenzene.

Table 3: Catalyst Performance in Sonogashira Coupling

The Sonogashira coupling reaction forms a C-C bond between an aryl halide and a terminal alkyne.

Catalyst System	Co-catalyst	Base	Solvent	Temp. (°C)	Time (h)	Yield (%)	Substrate
Palladium-based
PdCl₂(PPh₃)₂	CuI	Et₃N	THF	60	12	High	1-Bromo-4-propylsulfanylbenzene[3]
Pd/C	-	NaOH	Methanol	100	-	Moderate	4-Iodo-anisole[4]
FibreCat 1001	-	NaOH	Methanol	100	-	Good	4-Iodo-anisole[4]
Copper-based
CuI	-	Et₃N	H₂O	-	-	-	Aryl Iodide

Note: The data represents typical conditions and yields for the coupling of various aryl halides with terminal alkynes.

Experimental Protocols

Detailed and reproducible experimental procedures are essential for successful synthesis. Below are generalized protocols for the three key coupling reactions.

Protocol 1: Palladium-Catalyzed Suzuki-Miyaura Coupling

This protocol is a general procedure for the Suzuki coupling of an aryl bromide with an arylboronic acid using a palladium catalyst.

Materials:

• 1-Bromo-4-pentylbenzene (1.0 equiv)

• Arylboronic acid (1.2 equiv)

• Pd(PPh₃)₄ (3-5 mol%)

• Potassium Carbonate (K₂CO₃) (2.0 equiv)

• 1,4-Dioxane/Water (4:1 mixture)

• Inert atmosphere (Argon or Nitrogen)

Procedure:

• To a flame-dried reaction vessel, add 1-Bromo-4-pentylbenzene, the arylboronic acid, and potassium carbonate.

• Evacuate and backfill the vessel with an inert gas three times.

• Add the degassed 1,4-dioxane/water solvent mixture.

• Add Pd(PPh₃)₄ to the reaction mixture.

• Heat the reaction mixture to 100 °C and stir for 12 hours.

• Upon completion, cool the reaction to room temperature, and extract the product with an organic solvent.

• The organic layer is then dried and concentrated, and the crude product is purified by column chromatography.

Protocol 2: Nickel-Catalyzed Suzuki-Miyaura Coupling

This protocol provides a general method for the Suzuki coupling using a more cost-effective nickel catalyst.[1]

Materials:

• 1-Bromo-4-pentylbenzene (1.0 equiv)

• Arylboronic acid (1.5 equiv)

• NiCl₂(PCy₃)₂ (5 mol%)

• Potassium Phosphate (K₃PO₄) (3.0 equiv)

• Anhydrous 2-Me-THF

• Inert atmosphere (Argon or Nitrogen)

Procedure:

• In a glovebox, charge an oven-dried vial with NiCl₂(PCy₃)₂, arylboronic acid, and K₃PO₄.

• Add 2-Me-THF, followed by 1-Bromo-4-pentylbenzene.

• Seal the vial and heat the mixture at 100 °C for 18 hours.

• After cooling, the reaction mixture is filtered and the filtrate is concentrated.

• The residue is then purified by flash chromatography to yield the desired biaryl product.

Protocol 3: Palladium-Catalyzed Heck Coupling

The following is a general procedure for the Heck reaction of an aryl bromide with an alkene.

Materials:

• 1-Bromo-4-pentylbenzene (1.0 equiv)

• Alkene (e.g., Styrene, 1.5 equiv)

• Pd(OAc)₂ (2 mol%)

• P(o-tol)₃ (4 mol%)

• Triethylamine (Et₃N) (2.0 equiv)

• Anhydrous Acetonitrile

• Inert atmosphere (Argon or Nitrogen)

Procedure:

• To a Schlenk tube, add 1-Bromo-4-pentylbenzene, Pd(OAc)₂, and P(o-tol)₃.

• Evacuate and backfill the tube with an inert gas three times.

• Add degassed acetonitrile, the alkene, and triethylamine.

• Seal the tube and heat the reaction mixture to 100 °C for 24 hours.

• After cooling, the mixture is diluted with an organic solvent and washed with water.

• The organic layer is dried, concentrated, and the product is purified by column chromatography.

Protocol 4: Palladium/Copper-Catalyzed Sonogashira Coupling

This protocol describes a standard procedure for the Sonogashira coupling of an aryl bromide with a terminal alkyne.

Materials:

• 1-Bromo-4-pentylbenzene (1.0 equiv)

• Terminal Alkyne (e.g., Phenylacetylene, 1.2 equiv)

• PdCl₂(PPh₃)₂ (2 mol%)

• Copper(I) Iodide (CuI) (4 mol%)

• Triethylamine (Et₃N) (2.0 equiv)

• Anhydrous THF

• Inert atmosphere (Argon or Nitrogen)

Procedure:

• To a Schlenk flask, add 1-Bromo-4-pentylbenzene, PdCl₂(PPh₃)₂, and CuI.

• Evacuate and backfill the flask with an inert gas.

• Add degassed THF, the terminal alkyne, and triethylamine.

• Stir the reaction mixture at 60 °C for 12 hours.

• Upon completion, the solvent is removed under reduced pressure, and the residue is partitioned between an organic solvent and water.

• The organic layer is dried, concentrated, and purified by column chromatography.

Visualizing the Catalytic Cycles

The following diagrams, generated using the DOT language, illustrate the fundamental catalytic cycles for the palladium-catalyzed cross-coupling reactions.

Caption: Catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Caption: Catalytic cycle of the Heck cross-coupling reaction.

Conclusion

The choice of catalyst for the cross-coupling of 1-Bromo-4-pentylbenzene significantly impacts the reaction's success. Palladium-based catalysts offer broad applicability and high yields across Suzuki-Miyaura, Heck, and Sonogashira couplings, with a wide range of well-developed ligands to tune reactivity. Nickel catalysts present a more economical alternative and can exhibit excellent activity, particularly in Suzuki-Miyaura couplings. Copper-catalyzed systems are most relevant for Ullmann-type couplings and as co-catalysts in Sonogashira reactions. The selection of the optimal catalyst system will depend on the specific transformation, cost considerations, and the desired reaction conditions. The provided protocols and comparative data serve as a valuable starting point for researchers to develop efficient and robust synthetic routes.

References

• 1. benchchem.com [benchchem.com]
• 2. publicatio.bibl.u-szeged.hu [publicatio.bibl.u-szeged.hu]
• 3. benchchem.com [benchchem.com]
• 4. thalesnano.com [thalesnano.com]

Verifying the Structure of 1-Bromo-4-pentylbenzene Derivatives: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of analytical techniques for verifying the structure of 1-Bromo-4-pentylbenzene and its derivatives. It is designed to assist researchers in selecting the most appropriate methods for compound characterization, offering detailed experimental protocols and comparative data to support their work in drug discovery and materials science.

Introduction to 1-Bromo-4-pentylbenzene

1-Bromo-4-pentylbenzene is a versatile aromatic compound widely used as a synthetic intermediate. Its chemical structure, featuring a brominated benzene ring and a pentyl chain, allows for a variety of chemical modifications, making it a valuable building block in the synthesis of liquid crystals, pharmaceutical agents, and other advanced organic materials. Accurate structural verification of its derivatives is paramount to ensure the desired molecular architecture and, consequently, the intended physicochemical and biological properties.

Comparative Analysis of Key Derivatives

To illustrate the process of structural verification, this guide focuses on two representative derivatives of 1-Bromo-4-pentylbenzene: 4-pentyl-1,1'-biphenyl and 4'-pentyl-[1,1'-biphenyl]-4-carbonitrile . These compounds are commonly synthesized via Suzuki coupling reactions, a staple in modern organic chemistry for the formation of carbon-carbon bonds.

Table 1: Spectroscopic and Physical Data Comparison

Property	1-Bromo-4-pentylbenzene	4-pentyl-1,1'-biphenyl	4'-pentyl-[1,1'-biphenyl]-4-carbonitrile (5CB)
Molecular Formula	C₁₁H₁₅Br	C₁₇H₂₀	C₁₈H₁₉N
Molecular Weight	227.14 g/mol [1]	224.34 g/mol [2]	249.35 g/mol
CAS Number	51554-95-1[1]	7116-96-3[2]	40817-08-1[3]
Appearance	Colorless to light yellow liquid[4]	White solid	Nematic liquid crystal at room temperature[3]
¹H NMR (CDCl₃, δ ppm)	~7.38 (d, 2H), ~7.05 (d, 2H), ~2.55 (t, 2H), ~1.59 (m, 2H), ~1.32 (m, 4H), ~0.89 (t, 3H)	~7.58 (m, 4H), ~7.42 (t, 2H), ~7.32 (t, 1H), ~2.63 (t, 2H), ~1.65 (m, 2H), ~1.35 (m, 4H), ~0.91 (t, 3H)	~7.65 (d, 2H), ~7.60 (d, 2H), ~7.51 (d, 2H), ~7.26 (d, 2H), ~2.63 (t, 2H), ~1.64 (m, 2H), ~1.34 (m, 4H), ~0.90 (t, 3H)
¹³C NMR (CDCl₃, δ ppm)	~142.0, ~131.5 (2C), ~130.3 (2C), ~120.0, ~35.5, ~31.5, ~31.0, ~22.5, ~14.0	~142.6, ~140.0, ~138.8, ~128.7 (2C), ~128.6 (2C), ~127.2 (2C), ~127.0, ~126.9, ~35.5, ~31.6, ~31.2, ~22.6, ~14.1	~145.7, ~139.2, ~132.6 (2C), ~129.2 (2C), ~127.8 (2C), ~127.3 (2C), ~119.0, ~110.9, ~35.6, ~31.5, ~31.0, ~22.5, ~14.0[5]
Mass Spectrum (m/z)	226/228 (M⁺, M⁺+2)	224 (M⁺)[2]	249 (M⁺)[6][7]

Experimental Protocols

Detailed methodologies are crucial for reproducible research. The following sections outline the synthesis and characterization protocols for the discussed compounds.

Synthesis of 4-pentyl-1,1'-biphenyl via Suzuki Coupling

Materials:

• 1-Bromo-4-pentylbenzene

• Phenylboronic acid

• Palladium(II) acetate (Pd(OAc)₂)

• Triphenylphosphine (PPh₃)

• 2 M Sodium carbonate (Na₂CO₃) solution

• 1-Propanol

• Toluene

• Hexanes

• Deionized water

Procedure:

• To a round-bottom flask, add 1-Bromo-4-pentylbenzene (1 equivalent), phenylboronic acid (1.2 equivalents), and 1-propanol.

• Stir the mixture at room temperature until the solids dissolve.

• Add palladium(II) acetate (0.003 equivalents), triphenylphosphine (0.009 equivalents), 2 M aqueous sodium carbonate solution (1.2 equivalents), and deionized water.[8]

• Heat the mixture to reflux under a nitrogen atmosphere.[8]

• Monitor the reaction progress using thin-layer chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature and perform an aqueous workup.

• Extract the product with toluene, wash with brine, and dry over anhydrous magnesium sulfate.

• Purify the crude product by column chromatography on silica gel using hexanes as the eluent.

Characterization Methods

1. Nuclear Magnetic Resonance (NMR) Spectroscopy:

• Sample Preparation: Dissolve approximately 10-20 mg of the purified compound in 0.6 mL of deuterated chloroform (CDCl₃).

• ¹H NMR: Acquire the proton NMR spectrum using a 400 MHz or higher spectrometer. Chemical shifts are reported in parts per million (ppm) relative to tetramethylsilane (TMS).

• ¹³C NMR: Acquire the carbon-13 NMR spectrum.

2. Mass Spectrometry (MS):

• Technique: Gas chromatography-mass spectrometry (GC-MS) is suitable for these compounds.

• Sample Preparation: Prepare a dilute solution of the sample in a volatile organic solvent (e.g., dichloromethane or ethyl acetate).

• Analysis: The mass spectrum will provide the molecular ion peak (M⁺), confirming the molecular weight, and a characteristic fragmentation pattern that can aid in structural elucidation.

3. Fourier-Transform Infrared (FTIR) Spectroscopy:

• Sample Preparation: A small drop of the liquid sample or a KBr pellet of the solid sample can be used.

• Analysis: The IR spectrum will show characteristic absorption bands for the functional groups present in the molecule, such as C-H stretching of the alkyl chain and aromatic rings, and C=C stretching of the benzene rings.

Visualizing Workflows and Pathways

Diagrams generated using Graphviz provide a clear visual representation of experimental and logical flows.

Synthesis and Verification Workflow

References

• 1. 1-Bromo-4-pentylbenzene | C11H15Br | CID 2735599 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 4-Pentylbiphenyl | C17H20 | CID 81546 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. ossila.com [ossila.com]
• 4. nbinno.com [nbinno.com]
• 5. rsc.org [rsc.org]
• 6. [1,1'-Biphenyl]-4-carbonitrile, 4'-pentyl- [webbook.nist.gov]
• 7. [1,1'-Biphenyl]-4-carbonitrile, 4'-pentyl- [webbook.nist.gov]
• 8. Organic Syntheses Procedure [orgsyn.org]

Yield comparison between different 1-Bromo-4-pentylbenzene synthesis routes

For researchers and professionals in drug development and materials science, the efficient synthesis of key intermediates is paramount. 1-Bromo-4-pentylbenzene is a valuable building block, notably utilized in the synthesis of liquid crystal monomers and as a raw material for various pharmaceuticals.[1] This guide provides a comparative analysis of different synthetic routes to obtain 1-Bromo-4-pentylbenzene, focusing on reaction yields and detailed experimental protocols to aid in methodological selection.

Yield Comparison of Synthesis Routes

The synthesis of 1-Bromo-4-pentylbenzene can be approached through several established organic chemistry reactions. Below is a summary of the most common routes with their expected yields.

Synthesis Route	Key Intermediates	Step 1 Yield	Step 2 Yield	Overall Estimated Yield
Route 1: Friedel-Crafts Acylation & Wolff-Kishner Reduction	4'-Bromovalerophenone	~70%[2]	~95%[3]	~67%
Route 2: Grignard Reaction	4-Bromophenylmagnesium bromide	-	60-85%[4]	60-85%
Route 3: Suzuki Coupling	4-Bromophenylboronic acid, Pentyl bromide	-	87-95%[5]	87-95%

Experimental Protocols

Detailed methodologies for the key reactions in each synthesis route are provided below.

Route 1: Friedel-Crafts Acylation followed by Wolff-Kishner Reduction

This two-step synthesis is a classical and reliable method for preparing alkylated aromatic compounds.

Step 1: Synthesis of 4'-Bromovalerophenone via Friedel-Crafts Acylation [2][6]

• Materials:

  • Bromobenzene (125 mmol)

  • Valeryl chloride (130 mmol)

  • Anhydrous aluminum chloride (AlCl₃) (150 mmol)

  • Dry dichloromethane (DCM) or Methyl tert-butyl ether (MTBE)

  • Ice

  • Concentrated hydrochloric acid (HCl)

  • 2% Sodium hydroxide (NaOH) solution

  • Anhydrous potassium carbonate (K₂CO₃) or magnesium sulfate (MgSO₄)

• Procedure:

  • To a dry 250 mL round-bottom flask equipped with a stirrer, addition funnel, and reflux condenser, add anhydrous aluminum chloride (150 mmol) and bromobenzene (125 mmol).

  • Warm the mixture to 50°C with stirring.

  • Add valeryl chloride (130 mmol) dropwise from the addition funnel at a rate that maintains the reaction temperature at 50°C.

  • After the addition is complete, continue stirring at 50°C for 5 hours.

  • Cool the reaction mixture and cautiously pour it onto 100 g of ice.

  • If a precipitate of aluminum hydroxide forms, add concentrated HCl until it dissolves.

  • Transfer the mixture to a separatory funnel, separate the organic layer, and extract the aqueous layer twice with MTBE or DCM.

  • Combine the organic extracts and wash sequentially with water, 2% NaOH solution, and again with water.

  • Dry the organic layer over anhydrous potassium carbonate, filter, and remove the solvent under reduced pressure to yield 4'-Bromovalerophenone.

Step 2: Reduction of 4'-Bromovalerophenone via Wolff-Kishner Reduction [3][7]

• Materials:

  • 4'-Bromovalerophenone (from Step 1)

  • Hydrazine hydrate (85%)

  • Potassium hydroxide (KOH)

  • Diethylene glycol (DEG) or Diethylene glycol monomethyl ether (DGME)

• Procedure:

  • In a round-bottom flask fitted with a reflux condenser, dissolve 4'-Bromovalerophenone in diethylene glycol.

  • Add potassium hydroxide (3 equivalents) and hydrazine hydrate (20 equivalents).

  • Heat the mixture to 110-130°C for 1 hour.

  • Increase the temperature to 190-200°C to distill off water and excess hydrazine, and reflux for an additional 3-5 hours.

  • Cool the reaction mixture to room temperature.

  • Dilute the mixture with water and neutralize with 1 M HCl.

  • Extract the product with diethyl ether.

  • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain 1-Bromo-4-pentylbenzene.

Route 2: Grignard Reaction

This one-step route involves the reaction of a Grignard reagent with an alkyl halide.

• Materials:

  • Magnesium turnings (1.1 - 1.5 equivalents)

  • Anhydrous diethyl ether or Tetrahydrofuran (THF)

  • 1,4-Dibromobenzene (1.0 equivalent)

  • Pentyl bromide (1.0 equivalent)

  • Iodine crystal (for initiation)

• Procedure:

  • Assemble a dry three-neck round-bottom flask with a reflux condenser, dropping funnel, and nitrogen inlet.

  • Place magnesium turnings in the flask and add a crystal of iodine.

  • In the dropping funnel, prepare a solution of 1,4-dibromobenzene in anhydrous diethyl ether.

  • Add a small portion of the dibromobenzene solution to the magnesium to initiate the Grignard reagent formation, which is indicated by the disappearance of the iodine color and gentle refluxing.

  • Once initiated, add the remaining dibromobenzene solution dropwise to maintain a gentle reflux.

  • After the addition is complete, add a solution of pentyl bromide in anhydrous diethyl ether dropwise.

  • Reflux the mixture for 1-2 hours after the addition is complete.

  • Cool the reaction to 0°C and quench by slow addition of saturated aqueous ammonium chloride.

  • Extract the product with diethyl ether, wash the organic layer with brine, and dry over anhydrous magnesium sulfate.

  • Filter and concentrate the solution, then purify the crude product by distillation or chromatography to yield 1-Bromo-4-pentylbenzene.

Route 3: Suzuki Coupling

This palladium-catalyzed cross-coupling reaction offers high yields and functional group tolerance.

• Materials:

  • 1,4-Dibromobenzene (1.0 equivalent)

  • Pentylboronic acid (1.2 equivalents)

  • Palladium catalyst (e.g., Pd(PPh₃)₄, 5 mol%)

  • Base (e.g., K₂CO₃, K₃PO₄, 2.0 equivalents)

  • Solvent (e.g., 1,4-Dioxane/water mixture)

• Procedure:

  • To a flame-dried Schlenk flask, add 1,4-dibromobenzene, pentylboronic acid, and the base.

  • Add the palladium catalyst under an inert atmosphere.

  • Add the degassed solvent mixture.

  • Heat the reaction mixture at 70-80°C for 18-22 hours under an inert atmosphere.[8]

  • After cooling to room temperature, add ethyl acetate and water.

  • Separate the organic layer, wash with brine, and dry over anhydrous magnesium sulfate.

  • Filter, concentrate, and purify the crude product by column chromatography to afford 1-Bromo-4-pentylbenzene.

Synthesis Pathways Overview

The following diagram illustrates the logical flow of the described synthesis routes for 1-Bromo-4-pentylbenzene.

Caption: Synthetic pathways for 1-Bromo-4-pentylbenzene.

References

• 1. nbinno.com [nbinno.com]
• 2. chemie-biologie.uni-siegen.de [chemie-biologie.uni-siegen.de]
• 3. lscollege.ac.in [lscollege.ac.in]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. benchchem.com [benchchem.com]
• 7. Wolff-Kishner Reduction: Mechanism & Examples | NROChemistry [nrochemistry.com]
• 8. mdpi.com [mdpi.com]

A Comparative Guide to the Kinetics of 1-Bromo-4-pentylbenzene Cross-Coupling Reactions

For Researchers, Scientists, and Drug Development Professionals

The efficiency of carbon-carbon and carbon-heteroatom bond formation is a cornerstone of modern synthetic chemistry, particularly in the development of novel pharmaceuticals and functional materials. Palladium-catalyzed cross-coupling reactions of aryl halides are a pivotal tool in this endeavor. This guide provides a comparative analysis of the reaction kinetics of 1-bromo-4-pentylbenzene in several prominent cross-coupling reactions: Suzuki-Miyaura, Heck, Sonogashira, and Buchwald-Hartwig amination. Understanding the kinetic profiles of these reactions is crucial for optimizing reaction conditions, scaling up processes, and predicting the influence of substrate structure on reactivity.

While specific kinetic data for 1-bromo-4-pentylbenzene is not extensively available in the public domain, this guide leverages data from structurally analogous para-substituted bromobenzenes to provide a robust comparative framework. The electron-donating nature of the pentyl group is a key determinant of its reactivity profile.

Comparative Kinetic Data

The following tables summarize kinetic and performance data for various palladium-catalyzed cross-coupling reactions of para-substituted bromobenzenes. This data serves as a valuable benchmark for estimating the reactivity of 1-bromo-4-pentylbenzene.

Table 1: Suzuki-Miyaura Coupling of para-Substituted Bromobenzenes

Aryl Bromide	Substituent	Electronic Effect	Catalyst System	Temperature (°C)	Turnover Frequency (TOF) (h⁻¹)	Yield (%)
1-Bromo-4-nitrobenzene	-NO₂	Electron-withdrawing	Pd-poly(AA) hybrid	70	3343	>80 (in 6h)[1]
1-Bromo-4-fluorobenzene	-F	Weakly deactivating	G-COOH-Pd-10	110	-	90 (in 3h)[1]
Bromobenzene	-H	Neutral	Various	-	-	-
1-Bromo-4-pentylbenzene	-C₅H₁₁	Electron-donating	Comparable to other alkylbenzenes	-	Expected to be lower than electron-withdrawing substituted analogs	-
1-Bromo-4-propylsulfanylbenzene	-SPr	Electron-donating	-	-	-	-

Table 2: Sonogashira Coupling of para-Substituted Aryl Bromides with Phenylacetylene

Aryl Bromide	Substituent	Activation Enthalpy (ΔH‡) (kJ mol⁻¹)	Activation Entropy (ΔS‡) (J mol⁻¹ K⁻¹)
1-Bromo-4-nitrobenzene	-NO₂	54	-55
1-Bromo-4-cyanobenzene	-CN	60	-40
1-Bromo-4-fluorobenzene	-F	75	-15
Bromobenzene	-H	78	-5
1-Bromo-4-methylbenzene	-CH₃	80	5
1-Bromo-4-methoxybenzene	-OCH₃	82	11
1-Bromo-4-pentylbenzene	-C₅H₁₁	Estimated to be similar to 1-bromo-4-methylbenzene	Estimated to be similar to 1-bromo-4-methylbenzene

Data extrapolated from a high-throughput kinetic study of Sonogashira reactions. The pentyl group, being a weakly electron-donating alkyl group, is expected to have a similar electronic influence to a methyl group.[2]

Table 3: Comparative Performance in Heck and Buchwald-Hartwig Amination

Reaction Type	Aryl Bromide Substituent	General Reactivity Trend
Heck Reaction	Electron-donating (e.g., -C₅H₁₁)	Slower reaction rates compared to electron-withdrawing groups.
Buchwald-Hartwig Amination	Electron-donating (e.g., -C₅H₁₁)	Generally well-tolerated, though rates may be slower than with electron-deficient arenes.

Experimental Protocols

Reproducible kinetic studies rely on meticulous experimental design and execution. Below are detailed methodologies for monitoring the kinetics of the key cross-coupling reactions.

General Procedure for Kinetic Analysis

Kinetic studies are typically performed by monitoring the disappearance of starting materials and the appearance of the product over time. This is commonly achieved using analytical techniques such as Gas Chromatography (GC) or High-Performance Liquid Chromatography (HPLC). An internal standard is often used for accurate quantification.

1. Suzuki-Miyaura Coupling Kinetic Study

• Reaction Setup: In a temperature-controlled reaction vessel equipped with a magnetic stirrer and a reflux condenser under an inert atmosphere (e.g., Argon or Nitrogen), the aryl bromide (e.g., 1-bromo-4-pentylbenzene), boronic acid or ester, palladium catalyst, ligand, and base are combined in a degassed solvent.

• Sampling: At predetermined time intervals, aliquots of the reaction mixture are withdrawn using a syringe and immediately quenched (e.g., by cooling in an ice bath and diluting with a suitable solvent).

• Analysis: The quenched samples are analyzed by GC or HPLC. The concentrations of the reactants and products are determined by comparing their peak areas to that of a known concentration of an internal standard.

• Data Processing: The concentration data is then plotted against time to determine the reaction rate and order.

2. Heck Reaction Kinetic Study

• Reaction Setup: A similar setup to the Suzuki-Miyaura reaction is used. The reaction mixture consists of the aryl bromide, an alkene, a palladium catalyst, a ligand (if required), and a base in a suitable solvent.

• Monitoring: The progress of the reaction can be monitored by GC analysis to quantify the consumption of the aryl bromide and the formation of the substituted alkene.[3]

• Kinetic Calculations: The rate constant for the reaction can be calculated from the concentration versus time data. It is important to determine if parallel reactions leading to different products occur and to calculate the rate constant for each.[3]

3. Sonogashira Coupling Kinetic Study

• High-Throughput Method: A high-throughput method for monitoring reaction kinetics can be employed, allowing for the analysis of multiple reactions in a single vessel.[2]

• Reaction Setup: A multi-well reaction block can be used, where each well contains a different combination of aryl bromide, alkyne, catalyst, and ligand.

• Online Monitoring: The reaction progress can be monitored in real-time using techniques like online HPLC.

• Activation Parameters: By conducting the reactions at different temperatures, the activation enthalpies and entropies can be determined using Eyring plots.[2]

4. Buchwald-Hartwig Amination Kinetic Study

• Automated Sampling: An automated sampling platform with online HPLC analysis provides highly reproducible data for kinetic studies.

• Reaction Setup: The aryl bromide, amine, palladium catalyst, ligand, and base are combined in a reaction vessel under an inert atmosphere.

• Data Acquisition: The automated system withdraws samples at set intervals, quenches the reaction, and injects the sample into the HPLC for analysis.

• Kinetic Modeling: The rich dataset obtained allows for detailed kinetic modeling to understand the reaction mechanism.

Visualizing Reaction Pathways and Workflows

The following diagrams illustrate the catalytic cycles of the discussed cross-coupling reactions and a general experimental workflow for kinetic studies.

Figure 1: Catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Figure 2: Catalytic cycle of the Heck cross-coupling reaction.

References

• 1. benchchem.com [benchchem.com]
• 2. Insights into Sonogashira cross-coupling by high-throughput kinetics and descriptor modeling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]

A Researcher's Guide to the Cost-Benefit Analysis of 1-Bromo-4-pentylbenzene in Synthesis

An objective comparison of 1-Bromo-4-pentylbenzene against common alternatives in cross-coupling reactions, supported by experimental data and detailed protocols.

For researchers and professionals in drug development and materials science, the selection of starting materials is a critical decision that balances cost, efficiency, and reaction reliability. 1-Bromo-4-pentylbenzene is a versatile aryl halide intermediate, frequently employed in the synthesis of complex organic molecules like liquid crystals and potential pharmaceutical agents through carbon-carbon bond-forming reactions.[1] This guide provides a comprehensive cost-benefit analysis of using 1-Bromo-4-pentylbenzene, comparing it with a key alternative in a common synthetic application: the Suzuki-Miyaura cross-coupling reaction.

Core Application: Synthesis of 4-Pentylbiphenyl

To provide a practical comparison, we will examine the synthesis of 4-pentylbiphenyl, a classic example of a biaryl compound. Two primary Suzuki-Miyaura coupling strategies are evaluated:

• Route A: The reaction of 1-Bromo-4-pentylbenzene with phenylboronic acid.

• Route B: The reaction of bromobenzene with 4-pentylphenylboronic acid , an alternative starting material.

This comparison will hinge on the cost of starting materials, typical reaction yields, and the overall efficiency of each pathway.

Data Presentation: A Head-to-Head Comparison

Quantitative data for starting material costs and typical reaction outcomes are summarized below for easy comparison.

Table 1: Cost Analysis of Starting Materials

Compound	Supplier Example	Price (USD)	Quantity	Cost per Gram (USD)
1-Bromo-4-pentylbenzene	Thermo Scientific Chemicals	$34.70	1 g	$34.70
4-Pentylphenylboronic Acid	Chem-Impex	$150.93	1 g	$150.93
Phenylboronic Acid	Sigma-Aldrich	$151.00	50 g	$3.02
Bromobenzene	Sigma-Aldrich	$81.60	500 mL (~745 g)	~$0.11

Note: Prices are based on listed catalog prices from major suppliers and are subject to change. Bulk pricing may significantly alter the cost per gram.[2][3][4][5]

Table 2: Comparison of Reaction Parameters for Suzuki Coupling

Parameter	Route A (1-Bromo-4-pentylbenzene)	Route B (4-Pentylphenylboronic Acid)
Aryl Halide	1-Bromo-4-pentylbenzene	Bromobenzene
Boronic Acid	Phenylboronic Acid	4-Pentylphenylboronic Acid
Typical Yield	Good to Excellent (85-95%)	Good to Excellent (85-95%)
Key Advantage	Lower cost of the boronic acid component.	Lower cost of the aryl halide component.
Key Disadvantage	Higher cost of the aryl bromide component.	Significantly higher cost of the boronic acid.

While both routes can achieve high yields, the economic feasibility is largely dictated by the cost of the starting materials. The price of 4-pentylphenylboronic acid is substantially higher than 1-bromo-4-pentylbenzene, making Route A the more cost-effective option for synthesizing 4-pentylbiphenyl, despite the higher cost of phenylboronic acid compared to bromobenzene.

Experimental Protocols

Detailed methodologies for the Suzuki-Miyaura coupling reactions are provided below. These protocols are based on established methods for coupling aryl bromides.[6][7][8][9]

Protocol 1: Synthesis of 4-Pentylbiphenyl via Route A

Materials:

• 1-Bromo-4-pentylbenzene (1.0 mmol)

• Phenylboronic acid (1.2 mmol)

• Palladium(II) acetate (0.02 mmol)

• Triphenylphosphine (0.04 mmol)

• Potassium carbonate (2.0 mmol)

• Toluene (5 mL), Ethanol (2 mL), and Water (2 mL)

Procedure:

• To a dry round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 1-bromo-4-pentylbenzene, phenylboronic acid, and potassium carbonate.

• Add palladium(II) acetate and triphenylphosphine.

• Evacuate and backfill the flask with an inert atmosphere (e.g., nitrogen or argon) three times.

• Add the degassed solvent mixture of toluene, ethanol, and water.

• Heat the reaction mixture to 80°C and stir vigorously for 12-24 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature and dilute with ethyl acetate (20 mL) and water (20 mL).

• Separate the organic layer, and extract the aqueous layer with ethyl acetate (2 x 10 mL).

• Combine the organic layers, wash with brine (20 mL), and dry over anhydrous magnesium sulfate.

• Filter the mixture and concentrate the solvent under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Protocol 2: Synthesis of 4-Pentylbiphenyl via Route B

Materials:

• Bromobenzene (1.0 mmol)

• 4-Pentylphenylboronic acid (1.2 mmol)

• Palladium(II) acetate (0.02 mmol)

• Triphenylphosphine (0.04 mmol)

• Potassium carbonate (2.0 mmol)

• Toluene (5 mL), Ethanol (2 mL), and Water (2 mL)

Procedure: The procedure is identical to Protocol 1, with the substitution of bromobenzene for 1-bromo-4-pentylbenzene and 4-pentylphenylboronic acid for phenylboronic acid.

Visualizing the Process

To better understand the workflow and the underlying chemistry, the following diagrams are provided.

Caption: Logical workflow for the cost-benefit analysis of synthetic routes.

Caption: Generalized catalytic cycle for the Suzuki-Miyaura cross-coupling reaction.

Conclusion

Based on the current market prices for starting materials, utilizing 1-Bromo-4-pentylbenzene (Route A) presents a more economically favorable pathway for the synthesis of 4-pentylbiphenyl compared to the alternative using 4-pentylphenylboronic acid (Route B). While both methods are capable of producing high yields, the significant cost difference in the key reagents makes 1-Bromo-4-pentylbenzene the more practical choice for cost-sensitive research and development. This analysis underscores the importance of considering reagent costs early in synthetic planning to optimize both chemical and economic efficiency.

References

• 1. nbinno.com [nbinno.com]
• 2. Bromobenzene, 1 l, CAS No. 108-86-1 | A to Z | Chemicals | Carl ROTH - International [carlroth.com]
• 3. Phenylboronic acid 0.95 Benzeneboronic acid [sigmaaldrich.com]
• 4. 1-Bromo-4-n-pentylbenzene, 98% 1 g | Request for Quote | Thermo Scientific Chemicals [thermofisher.com]
• 5. chemimpex.com [chemimpex.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. scribd.com [scribd.com]
• 9. google.com [google.com]

Safety & Regulatory Compliance

Proper Disposal of 1-Bromo-4-pentylbenzene: A Guide for Laboratory Professionals

Ensuring the safe and compliant disposal of chemical waste is a critical component of laboratory operations. This guide provides detailed procedures for the proper disposal of 1-Bromo-4-pentylbenzene, aligning with safety protocols and regulatory requirements to protect both laboratory personnel and the environment.

1-Bromo-4-pentylbenzene is a combustible liquid that can cause skin and eye irritation.[1] It is also recognized as being very toxic to aquatic life, with long-lasting effects.[2] Therefore, it is imperative that this chemical is not disposed of through standard waste streams or down the drain. The primary directive for its disposal is to manage it as a hazardous waste, ensuring it is sent to an approved waste disposal facility.[1]

Immediate Safety and Handling for Disposal

Before beginning any disposal-related activities, ensure that appropriate personal protective equipment (PPE) is worn, including safety goggles, chemical-resistant gloves, and a lab coat. All handling of 1-Bromo-4-pentylbenzene should be conducted in a well-ventilated area, preferably within a chemical fume hood.

Step-by-Step Disposal Protocol

The disposal of 1-Bromo-4-pentylbenzene should follow a structured, multi-step process that complies with the Resource Conservation and Recovery Act (RCRA) and institutional safety guidelines.[3][4][5]

1. Waste Identification and Classification:

• 1-Bromo-4-pentylbenzene is classified as a hazardous waste due to its irritant properties and environmental toxicity.[1][2]

• It may also be considered an ignitable hazardous waste if it has a flashpoint less than 140°F (60°C). While its flashpoint is documented as 89°C (192.2°F), it is still a combustible liquid and should be handled with care.[1]

2. Waste Collection and Segregation:

• Collect waste 1-Bromo-4-pentylbenzene in a dedicated, properly labeled hazardous waste container.

• The container must be compatible with the chemical; a high-density polyethylene (HDPE) or glass container is recommended.

• Do not mix 1-Bromo-4-pentylbenzene with other waste streams unless explicitly permitted by your institution's Environmental Health and Safety (EHS) department. Incompatible wastes can react violently or produce toxic gases.[6][7]

• Specifically, keep it segregated from strong oxidizing agents, strong acids, and strong bases.

3. Container Management and Labeling:

• The waste container must be kept securely closed except when adding waste.[7][8][9]

• Label the container clearly with the words "Hazardous Waste," the full chemical name "1-Bromo-4-pentylbenzene," and a list of its hazards (e.g., "Irritant," "Environmental Hazard").

• An accumulation start date must be clearly marked on the label.

4. Storage in a Satellite Accumulation Area (SAA):

• Store the labeled waste container in a designated Satellite Accumulation Area (SAA) within the laboratory.[6][9]

• The SAA must be at or near the point of waste generation and under the control of the laboratory personnel.

• Ensure secondary containment, such as a tray, is used to capture any potential leaks or spills.[7]

5. Arranging for Disposal:

• Once the waste container is full, or if it has been in the SAA for close to the maximum allowable time (typically up to one year for partially filled containers), contact your institution's EHS or equivalent department to arrange for a waste pickup.[6][9]

• Do not attempt to transport the hazardous waste off-site yourself. Only certified hazardous waste transporters are legally permitted to do so.[10]

6. Spill and Emergency Procedures:

• In the event of a spill, immediately alert personnel in the area.

• For a small spill, absorb the material with an inert absorbent such as sand, vermiculite, or a commercial sorbent pad.

• Collect the contaminated absorbent material and place it in a sealed, labeled hazardous waste container for disposal.

• For large spills, evacuate the area and contact your institution's emergency response team.

7. Disposal of Empty Containers:

• A container that held 1-Bromo-4-pentylbenzene is considered "empty" only after all contents have been removed to the greatest extent possible.

• To be disposed of as non-hazardous waste, the container should be triple-rinsed with a suitable solvent. The rinsate from this process must be collected and disposed of as hazardous waste.[7][8]

• After rinsing, deface or remove the original label before placing the container in the appropriate recycling or trash receptacle, as per institutional policy.[8]

Quantitative Data Summary

Property	Value	Source
Molecular Formula	C₁₁H₁₅Br	[11]
Molecular Weight	227.14 g/mol	[12]
Appearance	Colorless to light yellow liquid	[12]
Boiling Point	~261.8 °C at 760 mmHg	[12]
Flash Point	89 °C	[1]
Density	~1.2 g/cm³	[12]
GHS Hazard Statements	H315 (Causes skin irritation), H319 (Causes serious eye irritation), H227 (Combustible liquid), H400 (Very toxic to aquatic life), H410 (Very toxic to aquatic life with long lasting effects)	[1][2]

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of 1-Bromo-4-pentylbenzene in a laboratory setting.

Caption: Disposal workflow for 1-Bromo-4-pentylbenzene.

References

• 1. 1-Bromo-4-pentylbenzene - Shandong Biotech [shandongbiotech.com]
• 2. 1-Bromo-4-pentylbenzene | C11H15Br | CID 2735599 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. epa.gov [epa.gov]
• 4. axonator.com [axonator.com]
• 5. youtube.com [youtube.com]
• 6. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines [cwu.edu]
• 7. Management of Waste - Prudent Practices in the Laboratory - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 8. vumc.org [vumc.org]
• 9. ehrs.upenn.edu [ehrs.upenn.edu]
• 10. epa.gov [epa.gov]
• 11. 1-Bromo-4-n-pentylbenzene, 98% 1 g | Buy Online | Thermo Scientific Chemicals | thermofisher.com [thermofisher.com]
• 12. nbinno.com [nbinno.com]

Safe Handling and Disposal of 1-Bromo-4-pentylbenzene: A Comprehensive Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety and logistical information for the handling and disposal of 1-Bromo-4-pentylbenzene (CAS No. 51554-95-1), a versatile intermediate in various industrial applications, including the synthesis of liquid crystal monomers and pharmaceutical raw materials.[1] Adherence to these protocols is critical to ensure personnel safety and environmental protection.

Immediate Safety and Hazard Information

1-Bromo-4-pentylbenzene is a combustible liquid that can cause skin and serious eye irritation.[2] In some cases, it may cause serious eye damage.[3] It is also very toxic to aquatic life with long-lasting effects.[3]

Emergency Procedures:

• Eye Contact: Immediately rinse cautiously with water for several minutes.[2] Remove contact lenses if present and easy to do. Continue rinsing.[2] If eye irritation persists, seek medical advice/attention.[2]

• Skin Contact: Immediately remove all contaminated clothing. Wash the affected area with plenty of water.[2] If skin irritation occurs, get medical advice/attention.

• Inhalation: Move the person to fresh air and keep them comfortable for breathing. If you feel unwell, call a POISON CENTER or doctor.

• Ingestion: Rinse mouth. Do NOT induce vomiting. Immediately call a POISON CENTER or doctor.

• Fire: In case of fire, use dry sand, dry chemical, or alcohol-resistant foam to extinguish.[2]

Personal Protective Equipment (PPE)

A thorough risk assessment should be conducted before handling 1-Bromo-4-pentylbenzene. The following PPE is mandatory:

PPE Category	Specification
Eye and Face	Chemical safety goggles or a full-face shield.
Hand	Chemical-resistant gloves (e.g., Nitrile rubber, Neoprene). Inspect gloves for integrity before each use.
Body	Laboratory coat. For tasks with a significant splash risk, a chemical-resistant apron is required.
Respiratory	Work in a well-ventilated area, preferably a chemical fume hood. If ventilation is inadequate or for spill cleanup, use a NIOSH-approved respirator with an organic vapor cartridge.

Operational Plan: Step-by-Step Handling Protocol

• Preparation:

  • Ensure a chemical fume hood is operational and accessible.

  • Verify that an eyewash station and safety shower are in close proximity and unobstructed.

  • Assemble all necessary equipment and reagents before starting the procedure.

  • Don the appropriate PPE as specified in the table above.

• Handling:

  • Dispense 1-Bromo-4-pentylbenzene carefully, avoiding splashes and the generation of aerosols.

  • Keep the container tightly closed when not in use.

  • Ground/bond the container and receiving equipment to prevent static discharge.

  • Use only non-sparking tools.

  • Avoid contact with heat, sparks, open flames, and hot surfaces.[2] No smoking in the handling area.[2]

• Spill Management:

  • In case of a small spill, absorb it with an inert material such as sand, earth, or vermiculite.

  • Collect the absorbed material into a suitable, labeled container for disposal.

  • For larger spills, evacuate the area and contact the appropriate emergency response team.

Disposal Plan

As a halogenated aromatic hydrocarbon, 1-Bromo-4-pentylbenzene must be disposed of as hazardous waste.

• Waste Collection:

  • Collect all waste containing 1-Bromo-4-pentylbenzene, including contaminated materials like gloves and absorbent pads, in a dedicated, clearly labeled, and sealed container.

  • The container should be labeled as "Halogenated Organic Waste."

• Storage:

  • Store the waste container in a cool, well-ventilated area, away from incompatible materials.

• Disposal:

  • Dispose of the hazardous waste through a licensed environmental waste management company.

  • Incineration is a common and effective disposal method for halogenated organic compounds.

  • Do not dispose of 1-Bromo-4-pentylbenzene down the drain or in general waste.

Quantitative Data Summary

Property	Value
Molecular Formula	C₁₁H₁₅Br
Molecular Weight	227.14 g/mol [1][2]
Appearance	Colorless to light yellow clear liquid[1][2]
Boiling Point	261.8 °C at 760 mmHg[1]
Density	Approximately 1.2 g/cm³[1]
Flash Point	89 °C
Solubility	Soluble in organic solvents[1]
Occupational Exposure Limits	No specific OELs (TWA, STEL) established. Handle with caution and use appropriate engineering controls.

Safe Handling Workflow

Caption: A logical workflow for the safe handling of 1-Bromo-4-pentylbenzene.

References

• 1. nbinno.com [nbinno.com]
• 2. 1-Bromo-4-pentylbenzene | C11H15Br | CID 2735599 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. store.apolloscientific.co.uk [store.apolloscientific.co.uk]